Chloroform-d

• CAS: 865-49-6

Core Science & Biosynthesis

Chloroform-d: A Technical Guide for Researchers

An In-depth Technical Guide on Deuterated Chloroform (B151607) (CDCl₃) for Researchers, Scientists, and Drug Development Professionals.

Deuterated chloroform (Chloroform-d), with the chemical formula CDCl₃, is an isotopologue of chloroform where the hydrogen atom has been replaced by a deuterium (B1214612) atom.[1][2] It is a colorless, hygroscopic liquid widely utilized as a non-polar solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Its ability to dissolve a broad range of organic compounds and the absence of interfering proton signals from the solvent itself make it an indispensable tool in chemical analysis and drug development.[1][3]

Core Properties and Specifications

Deuterated chloroform is favored in NMR spectroscopy for several key reasons. The use of a deuterated solvent is essential to avoid a large, interfering signal from the solvent's own protons, which would otherwise obscure the signals from the analyte.[2][3] Modern NMR instruments also typically rely on the deuterium signal for field-frequency locking to prevent drift during the experiment.[2]

Quantitative Data Summary

The physical and spectroscopic properties of Chloroform-d are summarized in the tables below. These properties are nearly identical to those of standard chloroform (CHCl₃).[2]

Table 1: Physical and Chemical Properties of Chloroform-d

Property	Value
Chemical Formula	CDCl₃[2]
Molecular Weight	120.38 g/mol [1][4][5][6][7]
Appearance	Colorless liquid[2]
Density	1.500 g/mL at 25 °C[1][2][8][9][10]
Melting Point	-64 °C[1][2][8][9][10]
Boiling Point	60.9 °C to 61 °C[1][2][4][8][9][10]
Refractive Index	n20/D 1.444[4][8][9]

Table 2: NMR Data for Chloroform-d

Nucleus	Chemical Shift (ppm)	Multiplicity
¹H (residual CHCl₃)	7.26	Singlet[2][11][12][13]
¹³C	77.16	Triplet[2][14]
Water (H₂O)	~1.56 - 1.59	Broad Singlet[8][9][15]

Table 3: Typical Product Specifications

Specification	Value
Isotopic Purity	≥99.8 atom % D[1][4]
Chemical Purity	≥99.5%[6][7]

Experimental Protocols

The primary application of Chloroform-d is as a solvent for NMR sample preparation. The following is a detailed protocol for preparing a sample for ¹H NMR analysis.

Protocol: Preparation of an NMR Sample using Chloroform-d

Objective: To prepare a homogeneous solution of a solid or liquid analyte in Chloroform-d for high-resolution NMR analysis.

Materials:

• High-quality 5 mm NMR tube

• Analyte (solid or liquid)

• Chloroform-d (CDCl₃), typically with 0.03% v/v Tetramethylsilane (TMS) as an internal standard

• Clean, dry vial with cap

• Clean, dry Pasteur pipette and bulb

• Spatula (for solid samples)

• Vortex mixer (optional)

• Filter (e.g., a small plug of glass wool or cotton in a Pasteur pipette)

Procedure:

• Sample Weighing/Measurement:

  • For solid samples: Weigh 1-5 mg of the analyte directly into a clean, dry vial.[11]

  • For liquid samples: Using a clean, dry Pasteur pipette, transfer a few drops of the liquid analyte into a clean, dry vial.[16]

• Solvent Addition:

  • Add approximately 0.6-0.7 mL of Chloroform-d to the vial containing the analyte.[11][17] This volume should be sufficient to create a column of liquid about 5 cm high in a standard 5 mm NMR tube.[17]

• Dissolution:

  • Cap the vial and gently swirl or vortex until the analyte is completely dissolved.[16] Ensure a homogeneous solution is formed, free of any particulate matter.[11] Undissolved solids can interfere with the magnetic field homogeneity, leading to poor spectral resolution.[11]

• Filtration and Transfer:

  • Prepare a filter by placing a small plug of glass wool or cotton into a Pasteur pipette.

  • Using the filter pipette, transfer the solution from the vial into a clean, high-quality 5 mm NMR tube.[18] This step is crucial to remove any dust or undissolved particles.

• Capping and Labeling:

  • Cap the NMR tube securely to prevent solvent evaporation and contamination.

  • Label the tube clearly.

• Mixing:

  • Invert the capped NMR tube several times to ensure the solution is thoroughly mixed.[16]

• Analysis:

  • The sample is now ready for insertion into the NMR spectrometer.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical flow of preparing an NMR sample and the rationale for using a deuterated solvent.

Caption: Workflow for NMR Sample Preparation.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. labiostring.com [labiostring.com]
• 5. Chloroform-D | CHCl3 | CID 71583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Chloroform-D (D, 99.8%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 7. Chloroform-D "100%" (D, 99.96%) +0.03% v/v TMS | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 8. Chloroform-d | 865-49-6 [chemicalbook.com]
• 9. Cas 865-49-6,Chloroform-d | lookchem [lookchem.com]
• 10. CAS Common Chemistry [commonchemistry.cas.org]
• 11. organomation.com [organomation.com]
• 12. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]
• 13. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 14. quora.com [quora.com]
• 15. research.reading.ac.uk [research.reading.ac.uk]
• 16. nmr.gmu.edu [nmr.gmu.edu]
• 17. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 18. sites.bu.edu [sites.bu.edu]

Deuterated Chloroform (CDCl₃) for NMR Spectroscopy: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties, experimental protocols, and critical handling considerations for deuterated chloroform (B151607) (CDCl₃), a cornerstone solvent in Nuclear Magnetic Resonance (NMR) spectroscopy. Understanding these core aspects is paramount for acquiring high-quality, reproducible NMR data, which is essential in fields ranging from academic research to pharmaceutical drug development.

Core Physical and Spectroscopic Properties

Deuterated chloroform is favored for its excellent solubilizing power for a wide range of organic compounds and its convenient physical properties that facilitate sample preparation and recovery.[1][2] Its key characteristics are summarized below.

Physical Properties of Deuterated Chloroform

Property	Value
Chemical Formula	CDCl₃
Molar Mass	120.38 g/mol [1][3]
Appearance	Clear, colorless liquid[1]
Odor	Sweet, ether-like[1]
Density	1.500 g/cm³ at 25 °C[3][4]
Boiling Point	~61.2 °C[1][3]
Melting Point	~-64 °C[1][3]
Solubility	Slightly soluble in water, highly soluble in organic solvents.[1]
Hygroscopic Nature	Readily absorbs moisture from the atmosphere.[1][5]

NMR Specific Properties of Deuterated Chloroform

Property	Value/Description
Deuterium (B1214612) Enrichment	Typically >99.8 atom % D to minimize solvent signal in ¹H NMR.[1]
Residual ¹H Signal (CHCl₃)	A small singlet appears at ~7.26 ppm, often used as an internal chemical shift reference.[3]
¹³C Signal	A triplet centered at ~77.16 ppm due to coupling with the deuterium atom (spin I=1).[3][4]
Water Impurity Signal	A peak at ~1.56 ppm in ¹H NMR.[1]

Experimental Protocols

Accurate and reproducible NMR results are critically dependent on meticulous sample preparation and instrument setup. The following sections detail essential experimental protocols for working with deuterated chloroform.

Protocol 1: Preparation of NMR Samples

This protocol outlines the standard procedure for preparing a sample for NMR analysis using deuterated chloroform.

Materials:

• High-quality 5 mm NMR tubes

• NMR tube caps

• Deuterated chloroform (CDCl₃)

• Pasteur pipettes and bulbs

• Cotton wool or pipette filters

• Vortex mixer

• Volumetric flask or vial for dissolution

Procedure for Solid Samples:

• Weighing the Sample: Accurately weigh 1-10 mg of the solid compound for a standard ¹H NMR spectrum, or 10-50 mg for a ¹³C NMR spectrum, into a clean, dry vial.[6] The exact amount depends on the molecular weight and solubility of the analyte.

• Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform to the vial.[7] Use a vortex mixer to ensure the sample is completely dissolved.[5]

• Filtration: To remove any particulate matter which can degrade spectral quality, filter the solution.[7] This can be achieved by passing the solution through a small plug of cotton wool placed in a Pasteur pipette directly into the NMR tube.[6]

• Transfer to NMR Tube: Carefully transfer the filtered solution into a clean, dry NMR tube to a height of approximately 4-5 cm.[6][7]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

Procedure for Liquid Samples:

• Sample Transfer: Using a clean pipette, transfer 1-2 drops of the liquid analyte into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform to the NMR tube.

• Mixing: Cap the tube and gently invert it several times or use a vortex mixer to ensure a homogenous solution.

• Capping and Labeling: Securely cap the NMR tube and label it.

Protocol 2: Deuterated Chloroform Stabilization and Purification

Deuterated chloroform can decompose over time, especially when exposed to light and air, forming acidic impurities like hydrochloric acid (HCl) and phosgene (B1210022) (COCl₂).[1][3] These impurities can react with sensitive samples, leading to signal broadening, chemical shift changes, or sample degradation.[1][8]

Stabilization:

• Storage: Store deuterated chloroform in a cool, dark place, preferably in an amber glass bottle to minimize light exposure.[6]

• Inert Atmosphere: For long-term storage, maintaining an inert atmosphere (e.g., argon or nitrogen) over the solvent can prevent oxidation.[6]

• Stabilizers: Commercial deuterated chloroform is often supplied with a stabilizer, such as silver foil, which acts as a radical scavenger.[6]

Purification of Acidic Deuterated Chloroform:

• Neutralization with Alumina (B75360): For acid-sensitive compounds, pass the required amount of deuterated chloroform through a small column of activated basic or neutral alumina immediately before use.[6] This will remove acidic impurities.

• Washing with Sodium Carbonate Solution: For a more rigorous purification, wash the deuterated chloroform with a saturated sodium carbonate (Na₂CO₃) solution to neutralize acids.[1][8] Subsequently, separate the organic layer and dry it over anhydrous sodium carbonate.[1][8]

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts related to the use of deuterated chloroform in NMR spectroscopy.

Caption: A streamlined workflow for preparing NMR samples using deuterated chloroform.

Caption: The degradation pathway of CDCl₃ and methods to ensure solvent purity for reliable NMR.

Caption: The iterative process of locking and shimming for optimal NMR data acquisition.

References

• 1. mdpi.com [mdpi.com]
• 2. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]
• 3. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. ckgas.com [ckgas.com]
• 6. researchgate.net [researchgate.net]
• 7. preprints.org [preprints.org]
• 8. CHLOROFORd [sdfine.com]

Navigating the Nuances of NMR: A Technical Guide to Isotopic Purity Requirements for Chloroform-d in Spectroscopy

For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation and quantification. The choice of a deuterated solvent is paramount to the quality and reliability of NMR data. This in-depth technical guide focuses on Chloroform-d (CDCl₃), the most ubiquitous solvent in NMR, detailing the critical aspects of its isotopic and chemical purity for accurate and reproducible spectroscopic analysis.

Deuterated solvents are fundamental to ¹H NMR spectroscopy as they minimize the overwhelming signal that would arise from protonated solvents, which would otherwise obscure the signals from the analyte. In these solvents, hydrogen atoms (¹H) are replaced with their isotope, deuterium (B1214612) (²H). Deuterium resonates at a different frequency and is therefore "invisible" in a standard proton NMR experiment, providing a clear window for observing the sample's signals.

The Imperative of High Isotopic Purity

The level of deuteration, or isotopic purity, is a critical parameter for Chloroform-d. Commercially available CDCl₃ typically boasts isotopic purities of 99.8% D or higher, with premium grades offering enrichments of 99.96% D and above. While seemingly minor, this difference in isotopic purity can have significant consequences for various NMR applications.

A lower isotopic purity results in a larger residual signal from the non-deuterated chloroform (B151607) (CHCl₃). This manifests as a singlet in the ¹H NMR spectrum at approximately 7.26 ppm. The intensity of this peak is directly proportional to the amount of residual protonated solvent.

Impact on Different NMR Applications:

• Routine ¹H NMR for Structural Elucidation: For standard qualitative analysis, an isotopic purity of ≥99.8% D is generally sufficient. The residual CHCl₃ peak is small enough not to interfere with the signals of most analytes, and it can even be used as a convenient secondary chemical shift reference.

• Quantitative NMR (qNMR): This highly sensitive technique demands the highest possible isotopic and chemical purity. A large residual solvent peak can significantly impact the dynamic range of the spectrum, making it difficult to accurately integrate the signals of low-concentration analytes or impurities. Furthermore, any impurity in the solvent that has a signal overlapping with the analyte or the internal standard will lead to inaccurate quantification. For qNMR, it is crucial to use solvents with the highest available isotopic enrichment (≥99.96% D) and extremely low levels of residual water and other impurities.

• High-Sensitivity 2D NMR (e.g., NOESY, ROESY): These experiments are often used to detect weak correlations between protons. A large residual solvent peak can create artifacts and obscure these subtle cross-peaks, compromising the quality and interpretability of the data. Therefore, high isotopic purity is essential to maximize the signal-to-noise ratio and ensure the detection of weak nuclear Overhauser effects.

Key Quality Parameters and Their Significance

Beyond isotopic enrichment, the overall quality of Chloroform-d is determined by its chemical purity. Reputable suppliers routinely test for a range of impurities to ensure their solvents meet the stringent requirements of modern high-field NMR instruments.

Parameter	Typical Specification	Significance in NMR Spectroscopy
Isotopic Purity (atom % D)	≥99.8% to ≥99.96%	Determines the size of the residual CHCl₃ peak in ¹H NMR. Higher purity is critical for quantitative and high-sensitivity experiments to maximize dynamic range and signal-to-noise.
Chemical Purity (by GC)	≥99.5%	Ensures that other organic compounds are not present, which could introduce extraneous signals into the spectrum and potentially react with the analyte.
Water Content	≤0.01% to ≤0.005%	Water appears as a peak in the ¹H NMR spectrum (typically around 1.56 ppm in CDCl₃, but its chemical shift is highly dependent on conditions such as temperature and the presence of acidic impurities). Excess water can obscure analyte signals and facilitate proton exchange with labile protons (e.g., -OH, -NH) in the sample.
Acidity (as HCl)	Typically very low (ppm levels)	Acidic impurities can catalyze degradation of sensitive samples and broaden the signals of acid-sensitive protons. The presence of acid can also shift the position of the residual water peak.
Stabilizer	Often with silver foil or amylene	Chloroform can decompose over time, especially when exposed to light and air, to form acidic byproducts like HCl and the highly toxic phosgene. Stabilizers are added to scavenge free radicals and prevent this degradation. Silver foil is a common choice.

Table 1: Key Quality Parameters for Chloroform-d in NMR Spectroscopy

Experimental Protocols for Quality Assessment

Verifying the isotopic and chemical purity of Chloroform-d is a critical step in ensuring the quality of NMR data, particularly for regulated environments and quantitative studies.

Determining Isotopic Purity by ¹H NMR

A common and practical method for determining the isotopic purity of Chloroform-d is through ¹H NMR spectroscopy itself, by comparing the integral of the residual CHCl₃ peak to that of a known internal standard.

Methodology:

• Sample Preparation:

  • Accurately weigh a suitable internal standard (e.g., 1,3,5-trimethoxybenzene, maleic acid) into a clean, dry NMR tube. The standard should have a known chemical purity, be stable, non-volatile, and have signals that do not overlap with the residual CHCl₃ peak.

  • Add a precise volume or weight of the Chloroform-d to be tested to the NMR tube.

  • Ensure the sample is thoroughly mixed.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Crucial parameters include:

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the protons being integrated (both the residual CHCl₃ and the internal standard). A long relaxation delay (e.g., 30-60 seconds) is essential for full relaxation and accurate integration.

    • Pulse Angle: Use a calibrated 90° pulse.

    • Number of Scans: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).

• Data Processing and Calculation:

  • Process the spectrum with careful phasing and baseline correction.

  • Integrate the residual CHCl₃ peak and a well-resolved peak from the internal standard.

  • The concentration of the residual CHCl₃ can be calculated using the following formula:

  CCHCl₃ = (ICHCl₃ / NCHCl₃) * (NStd / IStd) * (WStd * PStd / MWStd) * (MWCHCl₃ / VCDCl₃)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • W = Weight of the standard

  • P = Purity of the standard

  • MW = Molecular weight

  • V = Volume of the CDCl₃

  • The atom % D can then be calculated from the molar amounts of CDCl₃ and residual CHCl₃.

Visualizing Workflows and Logical Relationships

To aid in the practical application of these principles, the following diagrams illustrate key workflows and logical relationships.

Figure 1: Experimental workflow for determining the isotopic purity of Chloroform-d by ¹H NMR.

Figure 2: Logical diagram for selecting the appropriate grade of Chloroform-d based on the NMR application.

An In-depth Technical Guide to the Safe Laboratory Use of Chloroform-d

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and toxicological information for Chloroform-d (Deuterated Chloroform (B151607), CDCl₃), a solvent indispensable for Nuclear Magnetic Resonance (NMR) spectroscopy in modern research and development.[1][2] Adherence to stringent safety protocols is critical due to its hazardous properties.

Section 1: Hazard Identification and Classification

Chloroform-d is classified as a hazardous chemical and requires careful handling in a controlled laboratory environment.[3] It is harmful if swallowed, toxic if inhaled, causes skin and serious eye irritation, and is suspected of causing cancer and reproductive harm.[3][4] Prolonged or repeated exposure can cause damage to the liver, kidneys, heart, and central nervous system (CNS).[2][3]

GHS Hazard Statements:

• H302: Harmful if swallowed.[5]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H331: Toxic if inhaled.[5]

• H336: May cause drowsiness or dizziness.[5]

• H351: Suspected of causing cancer.[5]

• H361: Suspected of damaging fertility or the unborn child.[5]

• H372: Causes damage to organs (Liver, Kidney) through prolonged or repeated exposure.[4][5]

Section 2: Quantitative Safety and Physical Data

The following tables summarize the key quantitative data for Chloroform-d, essential for risk assessment and safe handling procedures.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	865-49-6[6]
Molecular Formula	CDCl₃[3]
Molecular Weight	120.38 g/mol [7]
Appearance	Colorless liquid[3]
Odor	Aromatic, pleasant[3][8]
Boiling Point	60 - 60.9 °C[3][7]
Melting Point	-64 °C[3][4]
Density	1.500 g/mL at 25 °C[3][7]
Vapor Pressure	200 mmHg at 25°C[7]
Solubility	Slightly soluble in water. Miscible with organic solvents.[3][7]

| Autoignition Temp. | 982 °C[3] |

Table 2: Toxicological Data

Endpoint	Value	Species
LD₅₀ Oral	695 mg/kg[3]	Rat
LD₅₀ Oral	908 mg/kg[3]	Rat
LD₅₀ Dermal	> 20 g/kg[3]	Rabbit
LC₅₀ Inhalation	47 mg/L / 4h[3]	Rat

| LC₅₀ Inhalation | 10.5 mg/L / 4h[3] | Rat |

Table 3: Occupational Exposure Limits for Chloroform

Organization	Limit Type	Value	Notes
OSHA	PEL (Ceiling)	50 ppm[8][9]	Not to be exceeded at any time.[9]
OSHA (1989)	PEL (TWA)	2 ppm[10]	8-hour Time-Weighted Average.[10]
NIOSH	REL (STEL)	2 ppm[8][9]	60-minute Short-Term Exposure Limit.[9]
ACGIH	TLV (TWA)	10 ppm[9][11]	8-hour Time-Weighted Average.[9]

| IDLH | | 500 ppm[8][12] | Immediately Dangerous to Life or Health.[8] |

Note: The odor threshold for chloroform (85–307 ppm) is well above the recommended exposure limits, making it a substance with poor warning properties.[13]

Section 3: Metabolic Pathway and Toxicity Mechanism

The toxicity of chloroform is primarily mediated by its metabolic activation in the liver and kidneys, a process catalyzed by the cytochrome P450 enzyme system, specifically CYP2E1.[14][15][16]

• Oxidative Pathway: The primary metabolic route involves the oxidation of chloroform by CYP2E1 to form trichloromethanol.[17]

• Phosgene (B1210022) Formation: Trichloromethanol is unstable and spontaneously dehydrochlorinates to produce phosgene (COCl₂), a highly reactive and toxic electrophile.[14][17]

• Cellular Damage: Phosgene can then react with cellular macromolecules like proteins and lipids, forming covalent adducts. This binding disrupts cellular function, leading to loss of enzyme activity, lipid peroxidation, and ultimately cell death (cytolethality).[4][17]

• Detoxification & Excretion: Phosgene can also be hydrolyzed to form carbon dioxide and hydrochloric acid, which are less toxic and can be excreted.[17] The final metabolites are eliminated primarily through the lungs (as CO₂) and to a lesser extent in the urine.[18]

The diagram below illustrates this critical metabolic pathway.

Chloroform-d Metabolic Activation Pathway.

Section 4: Experimental Protocols and Safe Handling

Strict adherence to established protocols is mandatory to minimize exposure and ensure laboratory safety.

All work with Chloroform-d must be performed within a certified chemical fume hood.[13] Personal Protective Equipment (PPE), including a lab coat, chemical safety goggles, and double-layered nitrile gloves, is required at all times.[13][19]

General Workflow for Safe Handling of Chloroform-d.

Storage:

• Store in a cool, dry, well-ventilated, and dark place, away from incompatible materials like strong bases, oxidizing agents, and reactive metals (e.g., sodium, magnesium).[3][13] Recommended storage temperature is 2-8°C.[7][20]

• Unopened bottles should be refrigerated to maximize shelf life.[20][21]

• Chloroform-d is light and moisture sensitive and can decompose over time to form acidic byproducts (e.g., phosgene, HCl).[3][13] Bottles should be dated upon receipt and opening.[13]

This protocol outlines the standard procedure for preparing a sample for NMR analysis using Chloroform-d.

Materials:

• Clean, dry NMR tube and cap[22]

• Clean, dry vials and Pasteur pipettes[22]

• Chloroform-d (containing a standard like TMS)

• Analyte (solid or liquid)

• Cotton wool or Kimwipe for filtration[23]

Procedure:

• Preparation: Ensure all glassware is scrupulously clean and dry to avoid sample contamination. Water, in particular, will appear as a significant peak in the ¹H NMR spectrum.[22]

• Analyte Addition:

  • For a solid sample: Weigh approximately 5-20 mg of the analyte directly into a clean, dry vial.[23]

  • For a liquid sample: Add 1-2 drops of the liquid analyte into a clean, dry vial.[22]

• Solvent Addition: Working inside a chemical fume hood, use a clean Pasteur pipette to add approximately 0.6 - 0.8 mL of Chloroform-d to the vial containing the analyte.[22][23] This volume should correspond to a solution height of about 4-5 cm in a standard 5 mm NMR tube.[24][25]

• Dissolution: Gently swirl the vial to dissolve the analyte completely. If necessary, use the pipette to draw up and release the solution to aid mixing. Ensure the solution does not touch the vial cap or the pipette bulb.[22]

• Filtration and Transfer: Prepare a filter by placing a small plug of cotton wool or Kimwipe into a clean Pasteur pipette.[23] Transfer the solution through the filter pipette directly into the NMR tube. This step is crucial to remove any dust or particulate matter that can degrade the quality of the NMR spectrum.[23][24]

• Capping and Labeling: Securely cap the NMR tube. Label the tube clearly near the top.[23]

• Mixing: Invert the capped tube several times to ensure the solution is homogeneous.[22]

• Transport: Carry the NMR tube to the spectrometer in a secondary container, such as an Erlenmeyer flask or a beaker, to prevent dropping and breakage.[22]

Section 5: Emergency Procedures and Waste Disposal

Accidental Release:

• Small Spills (<1 L): Evacuate the immediate area. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).[3] Collect the material in a sealed, labeled container for hazardous waste.[19]

• Large Spills (>1 L): Evacuate the laboratory immediately and notify emergency personnel.[19]

Exposure Response:

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

Waste Disposal:

• Chloroform-d and materials contaminated with it must be disposed of as hazardous waste.[19]

• Collect all liquid waste in a clearly labeled, sealed container designated for halogenated organic solvents.[19][26]

• Never dispose of chloroform down the drain.[4][26]

• Arrange for disposal through a certified professional hazardous waste service in accordance with all local, state, and federal regulations.[4][26]

References

• 1. Chloroform-D | CHCl3 | CID 71583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chloroform-d | 865-49-6 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. westliberty.edu [westliberty.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. gustavus.edu [gustavus.edu]
• 7. Cas 865-49-6,Chloroform-d | lookchem [lookchem.com]
• 8. Chloroform - IDLH | NIOSH | CDC [cdc.gov]
• 9. nj.gov [nj.gov]
• 10. 1988 OSHA PEL Project - Chloroform | NIOSH | CDC [cdc.gov]
• 11. isotope.com [isotope.com]
• 12. CHLOROFORM (TRICHLOROMETHANE) | Occupational Safety and Health Administration [osha.gov]
• 13. safety.duke.edu [safety.duke.edu]
• 14. Chloroform Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Metabolism of chloroform by cytochrome P450 2E1 is required for induction of toxicity in the liver, kidney, and nose of male mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. gov.uk [gov.uk]
• 18. atsdr.cdc.gov [atsdr.cdc.gov]
• 19. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 20. what is deuterated Chloroform ? - Mesbah Energy [irisotope.com]
• 21. ckgas.com [ckgas.com]
• 22. nmr.gmu.edu [nmr.gmu.edu]
• 23. sites.bu.edu [sites.bu.edu]
• 24. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 25. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 26. laballey.com [laballey.com]

Chloroform-d: A Comprehensive Technical Guide to its Primary Applications in Chemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated chloroform (B151607) (CDCl₃), or Chloroform-d, stands as one of the most ubiquitous and indispensable solvents in modern chemical research. Its unique properties make it a cornerstone for a variety of analytical and synthetic applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy. This technical guide provides an in-depth exploration of the primary applications of Chloroform-d, complete with quantitative data, detailed experimental protocols, and logical visualizations to support researchers in their daily laboratory work. While its applications extend to other spectroscopic methods and as a reagent in specific reactions, its role in NMR remains its most significant contribution to the fields of chemistry and drug development.

Core Applications of Chloroform-d

The primary applications of Chloroform-d in chemical research are:

• Solvent for Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most common and critical application.

• Reagent in Organic Synthesis: Utilized in specific reactions, often for mechanistic studies.

• Solvent for Infrared (IR) and Raman Spectroscopy: A suitable solvent due to its relatively simple vibrational spectrum.

• Solvent in Extraction for NMR Analysis: Used to extract compounds that will be subsequently analyzed by NMR.

Chloroform-d as a Premier Solvent for NMR Spectroscopy

Chloroform-d is the most widely used solvent for ¹H and ¹³C NMR spectroscopy of organic compounds.[1] Its popularity stems from its excellent ability to dissolve a wide range of organic molecules, its chemical inertness with most samples, and its volatility, which allows for easy sample recovery.

Key Advantages in NMR:

• Minimizing Solvent Signal Interference: The primary reason for using a deuterated solvent is to avoid the large, overwhelming signal that would arise from the protons in a non-deuterated solvent, which would obscure the signals from the analyte.[2]

• Field/Frequency Locking: Modern NMR spectrometers utilize the deuterium (B1214612) signal of the solvent to stabilize the magnetic field strength, a process known as the field/frequency lock. This ensures high-resolution spectra with sharp, well-defined peaks.[3][4]

• Internal Chemical Shift Reference: Commercially available Chloroform-d contains a small amount of residual, non-deuterated chloroform (CHCl₃), which gives a sharp singlet in the ¹H NMR spectrum at approximately 7.26 ppm. This peak is commonly used as a convenient internal reference to calibrate the chemical shift axis.[3][4]

Quantitative Data for Chloroform-d

The physical and spectroscopic properties of Chloroform-d are crucial for its application in chemical research. The following tables summarize key quantitative data.

Table 1: Physical Properties of Chloroform-d

Property	Value
Molecular Formula	CDCl₃
Molar Mass	120.38 g/mol [5]
Appearance	Colorless liquid[4]
Density	1.500 g/mL at 25 °C[4]
Melting Point	-64 °C[4]
Boiling Point	61 °C[4]
Refractive Index	n20/D 1.444[6]
Solubility	Miscible with organic solvents, ethyl acetate, and acetone.[7]

Table 2: NMR Spectroscopic Data for Chloroform-d

Parameter	Chemical Shift (ppm)	Multiplicity
Residual ¹H Signal (CHCl₃)	~7.26	Singlet
¹³C Signal (CDCl₃)	~77.16	Triplet
Residual Water (H₂O) Signal	~1.56	Singlet

Experimental Protocol: Preparation of an NMR Sample with Chloroform-d

This protocol outlines the standard procedure for preparing a sample for ¹H NMR analysis using Chloroform-d.

Materials:

• Clean, dry NMR tube (rated for the spectrometer's frequency)

• Clean, dry vial with a cap

• Clean, dry Pasteur pipette and bulb

• Spatula (for solid samples)

• Chloroform-d (typically with 0.03% TMS as an internal standard)

• The compound to be analyzed (analyte)

Procedure:

• Sample Weighing:

  • For a solid sample, weigh approximately 5-20 mg of the compound directly into a clean, dry vial.[8]

  • For a liquid sample, add 1-2 drops to the vial.[2]

• Solvent Addition:

  • Using a clean, dry Pasteur pipette, add approximately 0.6-0.7 mL of Chloroform-d to the vial containing the sample.[1][8] This volume is generally sufficient to achieve the required sample height in a standard 5 mm NMR tube.

• Dissolution:

  • Gently swirl the vial to dissolve the sample. If necessary, the sample can be gently warmed or sonicated to aid dissolution. Ensure the sample is fully dissolved to avoid poor spectral resolution.[8]

• Transfer to NMR Tube:

  • Once the sample is fully dissolved, use the same Pasteur pipette to transfer the solution into the NMR tube.

  • If the solution contains any particulate matter, filter it through a small plug of cotton or glass wool placed in the Pasteur pipette.[9]

• Capping and Mixing:

  • Cap the NMR tube securely.

  • Invert the tube several times to ensure the solution is homogeneous.

• Labeling and Analysis:

  • Label the NMR tube clearly.

  • The sample is now ready for insertion into the NMR spectrometer.

Experimental workflow for preparing an NMR sample using Chloroform-d.

Chloroform-d as a Reagent in Organic Synthesis

While primarily used as a solvent, Chloroform-d can also serve as a reagent in specific organic reactions. Its use as a deuterated reagent is particularly valuable for mechanistic studies, where the deuterium atom acts as an isotopic label to trace reaction pathways. A key example is its role as a precursor to deuterated dichlorocarbene (B158193) (:CCl₂).

Generation of Dichlorocarbene

Chloroform reacts with a strong base, such as sodium hydroxide (B78521) or potassium tert-butoxide, to generate dichlorocarbene, a highly reactive intermediate.[10][11] This reaction is often carried out in a two-phase system with a phase-transfer catalyst. The dichlorocarbene can then react with various substrates.

The Reimer-Tiemann Reaction

A classic application of dichlorocarbene generated from chloroform is the Reimer-Tiemann reaction, which is used for the ortho-formylation of phenols.[12][13] When Chloroform-d is used, a deuterated formyl group (-CDO) can be introduced, allowing for mechanistic investigation via techniques like NMR and mass spectrometry.

Experimental Protocol: General Procedure for the Reimer-Tiemann Reaction

This protocol describes a general method for the ortho-formylation of phenol (B47542) using chloroform and sodium hydroxide. For mechanistic studies, Chloroform-d would be substituted for chloroform.

Materials:

• Phenol

• Chloroform (or Chloroform-d)

• Sodium hydroxide

• Water

• Round-bottom flask

• Condenser

• Stirring apparatus

Procedure:

• Reaction Setup:

  • Dissolve phenol in an aqueous solution of sodium hydroxide in a round-bottom flask equipped with a reflux condenser and a stirrer.

• Addition of Chloroform:

  • Heat the mixture to 60-70 °C.

  • Add chloroform (or Chloroform-d) dropwise to the stirring solution. The reaction is often exothermic.[13]

• Reaction:

  • After the addition is complete, continue to stir the reaction mixture at 60-70 °C for 1-2 hours.

• Workup:

  • Cool the reaction mixture and acidify with a suitable acid (e.g., dilute sulfuric acid) to neutralize the excess sodium hydroxide and protonate the phenoxide.

  • The product, salicylaldehyde (B1680747) (or its deuterated analog), can then be isolated by steam distillation or extraction with an organic solvent.

Signaling pathway of the Reimer-Tiemann reaction with Chloroform-d.

Chloroform-d as a Solvent for Other Spectroscopic Techniques

Beyond NMR, Chloroform-d is also a suitable solvent for other spectroscopic methods, such as Infrared (IR) and Raman spectroscopy.

Infrared (IR) Spectroscopy

In IR spectroscopy, the choice of solvent is critical to avoid overlapping signals with the analyte. Chloroform-d is a good choice for many organic compounds because its own IR absorption bands are relatively simple and may not interfere with the key functional group regions of the spectrum (e.g., the carbonyl region, 1600-1800 cm⁻¹).[14]

Raman Spectroscopy

Similarly, for Raman spectroscopy, Chloroform-d can be an effective solvent. It has a relatively simple Raman spectrum, allowing for the observation of the Raman scattering from the dissolved analyte with minimal interference.[15]

The sample preparation for IR and Raman spectroscopy using Chloroform-d is straightforward and similar to the initial steps of NMR sample preparation, involving the dissolution of the analyte in the solvent to a suitable concentration.

Chloroform-d in Extraction for NMR Analysis

While standard chloroform is a common solvent for liquid-liquid extraction, Chloroform-d is typically only used in this context when the extracted material is intended for direct NMR analysis.[16] This approach streamlines the workflow by eliminating the need to evaporate the extraction solvent and redissolve the sample in a deuterated solvent.

This application is particularly useful for sensitive or volatile compounds that may be lost or degrade during solvent evaporation. The procedure would involve a standard liquid-liquid extraction protocol, substituting Chloroform-d for the non-deuterated solvent.

Conclusion

Chloroform-d is a versatile and indispensable tool in the chemical research laboratory. Its primary and most critical application is as a solvent for NMR spectroscopy, where it enables the acquisition of high-resolution spectra for a vast array of organic compounds. Its utility extends to specialized roles in organic synthesis for mechanistic studies and as a suitable solvent for other spectroscopic techniques. A thorough understanding of its properties and appropriate handling procedures, as outlined in this guide, is essential for its effective and safe use in advancing chemical research and development.

References

• 1. ckgas.com [ckgas.com]
• 2. Chloroform-d – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Chloroform - Wikipedia [en.wikipedia.org]
• 6. preprints.org [preprints.org]
• 7. organic chemistry - Why are DCM and chloroform so resistant towards nucleophilic substitution? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]
• 9. what is deuterated Chloroform ? - Mesbah Energy [irisotope.com]
• 10. brainly.in [brainly.in]
• 11. Dichlorocarbene - Wikipedia [en.wikipedia.org]
• 12. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 13. byjus.com [byjus.com]
• 14. reddit.com [reddit.com]
• 15. Identification of conventional organic solvents with handheld Raman spectrometers | Metrohm [metrohm.com]
• 16. Chloroform [commonorganicchemistry.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of Chloroform-d

Deuterated chloroform (B151607) (CDCl₃) stands as one of the most ubiquitous solvents in NMR spectroscopy, prized for its ability to dissolve a wide range of organic compounds and its convenient physical properties.[1][2] For researchers, scientists, and professionals in drug development, a thorough understanding of its ¹H NMR spectrum is fundamental to accurate spectral interpretation. This guide provides a detailed examination of the characteristic signals, common impurities, and standard experimental protocols associated with the use of Chloroform-d.

Core Spectral Features of Chloroform-d

The ¹H NMR spectrum of Chloroform-d is defined by a primary signal arising from the small amount of residual, non-deuterated chloroform (CHCl₃) that remains after its synthesis.[3][4] Because deuteration is never 100% complete, this residual peak is always present.[5][6]

The Residual Solvent Peak: The proton in the residual CHCl₃ gives rise to a signal typically observed at 7.26 ppm .[3][5][7] This peak is a crucial landmark in the spectrum and is frequently used as an internal reference for chemical shift calibration.[3][5]

The multiplicity of this signal is a key identifier. The proton (¹H, spin I=1/2) is coupled to the deuterium (B1214612) nucleus (²H or D, spin I=1). According to the spin-spin coupling rule (2nI+1), where n=1 (one deuterium) and I=1 (spin of deuterium), the proton signal is split into a triplet with a characteristic intensity ratio of 1:1:1 .[8][9] This pattern is a direct result of the three possible spin states of the deuterium nucleus.

Quantitative Spectral Data

The key signals observed in a typical ¹H NMR spectrum when using Chloroform-d as a solvent are summarized below. These include the residual solvent peak and common impurities that are often encountered.

Signal Source	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz	Notes
Residual CDCl₃	7.26[5][6]	Triplet (1:1:1)[8][9]	Not typically reported	Due to ¹H-¹³C coupling and ²H-¹H coupling. Used as a chemical shift reference.
Water (H₂O)	~1.56[4]	Singlet (broad)	Not Applicable	Chemical shift is highly variable depending on temperature, concentration, and sample acidity.[10]
Tetramethylsilane (TMS)	0.00	Singlet	Not Applicable	Often added as an internal standard for calibration.

Understanding Signal Multiplicity

The characteristic 1:1:1 triplet of the residual Chloroform-d peak is a direct consequence of spin-spin coupling between the residual proton (¹H) and the deuterium nucleus (²H). The deuterium nucleus has a spin quantum number (I) of 1, allowing for three spin states: +1, 0, and -1. This coupling splits the proton signal into three peaks of equal intensity.

Caption: Logical diagram illustrating how the spin-1 deuterium nucleus splits the residual proton signal.

Experimental Protocols

Accurate and reproducible NMR data acquisition begins with meticulous sample preparation and instrument setup.

Protocol 1: NMR Sample Preparation

This protocol outlines the standard procedure for preparing an analytical sample for ¹H NMR spectroscopy using Chloroform-d.

• Sample Weighing: Accurately weigh between 1-20 mg of the solid analyte for standard ¹H NMR.[11][12] For liquid samples, use a pipette to transfer approximately 10 mg of the substance.[13]

• Dissolution: Place the analyte into a clean, dry vial. Add approximately 0.6-0.7 mL of Chloroform-d.[11] Ensure the sample is fully dissolved; any suspended solid particles can broaden spectral peaks and degrade the quality of the spectrum.[5][11]

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. To remove any particulate matter, a small piece of cotton or Kimwipe can be placed in the pipette to act as a filter.[13] The final solvent height in the tube should be approximately 5-6 cm to ensure it is correctly positioned within the instrument's detection coil.[5][11]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly.

• Solvent Purity Considerations: Chloroform-d is susceptible to decomposition, especially when exposed to light and oxygen, which can produce acidic byproducts like phosgene (B1210022) and HCl.[3] To mitigate this, it is often packaged in amber bottles and may contain stabilizers like silver foil.[3][14] For acid-sensitive compounds, it may be necessary to neutralize the solvent with anhydrous potassium carbonate before use.[13][11]

Protocol 2: NMR Spectrum Acquisition Workflow

The following workflow describes the principal steps for acquiring a ¹H NMR spectrum on a modern FT-NMR spectrometer.

• Sample Insertion: The prepared NMR tube is placed into a spinner turbine and its depth is adjusted using a depth gauge. The sample is then inserted into the spectrometer's magnet.

• Field-Frequency Lock: The spectrometer "locks" onto the deuterium signal of the CDCl₃ solvent. This process maintains a stable magnetic field-to-frequency ratio, which is essential for high-resolution spectra.[5][12]

• Shimming: The magnetic field homogeneity is optimized through a process called shimming. This involves adjusting a series of shim coils to minimize field gradients across the sample volume, resulting in sharp, symmetrical peaks. Poor shimming leads to broadened or distorted lineshapes.[11]

• Acquisition: Standard acquisition parameters (e.g., pulse angle, acquisition time, relaxation delay) are set, and the experiment is initiated. The Free Induction Decay (FID), which is the time-domain signal, is collected.

• Data Processing:

  • Fourier Transform (FT): The FID is converted from the time domain to the frequency domain via a Fourier Transform, yielding the NMR spectrum.

  • Phasing: The spectrum is phased to ensure all peaks are in the pure absorption mode (positive and upright).

  • Baseline Correction: The baseline of the spectrum is corrected to be flat and at zero intensity.

  • Referencing: The spectrum is calibrated by setting the residual CDCl₃ peak to 7.26 ppm.[5]

• Analysis: The final spectrum is analyzed by integrating peak areas, identifying multiplicities, and measuring coupling constants.

Caption: Standard experimental workflow from sample preparation to final spectrum analysis.

References

• 1. Chloroform-d – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. Chloroform-D | CHCl3 | CID 71583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 7. mdpi.com [mdpi.com]
• 8. 2005-03 [nmr.chem.ualberta.ca]
• 9. ckgas.com [ckgas.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 12. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 13. ocw.mit.edu [ocw.mit.edu]
• 14. ukisotope.com [ukisotope.com]

The Synthesis of Deuterochloroform: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Discovery and Synthesis of Deuterochloroform (CDCl₃)

This whitepaper provides a comprehensive overview of the discovery and synthesis of deuterochloroform (CDCl₃), an essential solvent in nuclear magnetic resonance (NMR) spectroscopy. It details the seminal discovery and outlines various synthetic methodologies, complete with experimental protocols and quantitative data. This guide is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize deuterated solvents in their daily work.

Introduction

Deuterochloroform, or chloroform-d, is an isotopologue of chloroform (B151607) where the single hydrogen atom is replaced by a deuterium (B1214612) atom.[1][2] Its application as a solvent in NMR spectroscopy is widespread due to the absence of a proton signal, which allows for the clear observation of signals from the analyte.[1] The small residual proton signal of CHCl₃ in CDCl₃, typically at 7.26 ppm, serves as a convenient internal reference for calibrating chemical shifts.[1] In ¹³C NMR, the carbon atom in deuterochloroform appears as a characteristic triplet at approximately 77.16 ppm due to coupling with the deuterium atom.[1]

The Discovery of Deuterochloroform

The first synthesis of deuterochloroform was reported in 1935 by F. W. Breuer.[1] This pioneering work was part of the broader scientific exploration into the properties and applications of deuterium, the heavy isotope of hydrogen, which had been discovered just a few years earlier in 1931. The initial synthesis was achieved through the reaction of chloral (B1216628) with sodium deuteroxide in heavy water (deuterium oxide, D₂O). This method laid the foundation for the preparation of a variety of deuterated compounds, which would become indispensable tools in chemical analysis.

Synthetic Methodologies

Several methods have been developed for the synthesis of deuterochloroform since its initial discovery. The choice of method often depends on factors such as the desired scale, purity, and the availability of starting materials. The most common methods are detailed below.

Synthesis from Chloral and Sodium Deuteroxide

This classic method, first reported by Breuer, remains a viable route for the synthesis of deuterochloroform. The reaction involves the haloform reaction of chloral (or its hydrate) with a strong base in a deuterated environment.

Experimental Protocol:

• Preparation of Sodium Deuteroxide (NaOD): Carefully add metallic sodium to heavy water (D₂O) in a flask cooled in an ice bath. The reaction is highly exothermic and produces deuterium gas. The concentration of the resulting NaOD solution should be determined by titration.

• Reaction: Add chloral hydrate (B1144303) to the freshly prepared sodium deuteroxide solution. The reaction mixture is then stirred and gently heated.

• Work-up: The deuterochloroform formed separates as a denser lower layer. The product is isolated by separating the layers, followed by washing with water to remove any remaining base and salts.

• Purification: The crude deuterochloroform is dried over a suitable drying agent, such as anhydrous calcium chloride or magnesium sulfate, and then purified by distillation.

Synthesis from Hexachloroacetone (B130050) and Heavy Water

A common and efficient method for producing deuterochloroform involves the hydrolysis of hexachloroacetone with heavy water.[2][3] This method is often catalyzed by a base, such as pyridine (B92270) or calcium oxide.[3][4]

Experimental Protocol (using Calcium Oxide catalyst):

• Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser and a dropping funnel, add hexachloroacetone and calcium oxide.[3]

• Addition of Heavy Water: While stirring the mixture, add heavy water dropwise from the dropping funnel.[3]

• Reaction: After the addition is complete, heat the reaction mixture to a temperature of 80-120°C for approximately 8-10 hours.[3]

• Purification: After the reaction is complete, the apparatus is arranged for distillation. The fraction boiling at 60-61°C is collected to yield deuterochloroform.[3]

Synthesis from Trichloroacetic Acid Derivatives and Heavy Water

Another established method involves the decarboxylation of a trichloroacetate (B1195264) salt in the presence of heavy water. Calcium trichloroacetate or sodium trichloroacetate are commonly used starting materials.

Experimental Protocol (using Sodium Trichloroacetate and Calcium Oxide):

• Reaction Setup: In a three-necked flask equipped for distillation, combine sodium trichloroacetate, calcium oxide, and heavy water.[5]

• Reaction and Distillation: Heat the mixture to 80-95°C with stirring. The deuterochloroform product will distill out of the reaction mixture along with any unreacted heavy water.[5]

• Work-up and Purification: The collected distillate is then dried using a drying agent like anhydrous calcium chloride, followed by a final fractional distillation to obtain pure deuterochloroform.[5]

Quantitative Data Summary

The following table summarizes the quantitative data for the different synthesis methods described.

Synthesis Method	Starting Materials	Catalyst/Reagent	Reaction Temperature (°C)	Reaction Time (hours)	Yield (%)	Purity (%)
From Chloral	Chloral Hydrate, Sodium Deuteroxide	-	Gentle Heating	-	-	-
From Hexachloroacetone	Hexachloroacetone, Heavy Water	Calcium Oxide	80-120	8-10	91.7 - 95.8	>99.5
From Hexachloroacetone	Hexachloroacetone, Heavy Water	Potassium Carbonate	110	10	29.2	>99.5
From Sodium Trichloroacetate	Sodium Trichloroacetate, Heavy Water	Calcium Oxide	80-95	-	94.1 - 97.1 (crude)	>99.8

Physicochemical and Spectroscopic Properties

Property	Value
Chemical Formula	CDCl₃
Molar Mass	120.38 g/mol [1]
Appearance	Colorless liquid[1]
Density	1.500 g/cm³ at 25°C[1]
Boiling Point	60.9 - 61.2°C[1]
Melting Point	-64°C[1]
¹H NMR Chemical Shift (residual CHCl₃)	7.26 ppm (singlet)[1]
¹³C NMR Chemical Shift	77.16 ppm (triplet)[1]
Water Solubility	Slightly soluble[6]
Refractive Index (n²⁰/D)	1.444[7]

Visualizations

The following diagrams illustrate the logical workflow of deuterochloroform synthesis and a general reaction pathway.

Caption: General experimental workflow for the synthesis of deuterochloroform.

Caption: Simplified signaling pathways of common synthesis routes to deuterochloroform.

Conclusion

The discovery and subsequent development of synthetic routes to deuterochloroform have been pivotal for the advancement of NMR spectroscopy. From its initial preparation in 1935 to the more refined and efficient methods available today, the synthesis of this essential deuterated solvent has been optimized for yield, purity, and cost-effectiveness. The methodologies and data presented in this guide offer a comprehensive resource for researchers and professionals who rely on high-quality deuterochloroform for their analytical needs.

References

• 1. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 2. Chloroform - Wikipedia [en.wikipedia.org]
• 3. CN107814686B - A kind of preparation method of deuterated chloroform - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Method for preparing deuterochloroform - Eureka | Patsnap [eureka.patsnap.com]
• 6. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]
• 7. Chloroform-d | 865-49-6 [chemicalbook.com]

Navigating the Nuances of Chloroform-d: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

Deuterated chloroform (B151607) (Chloroform-d, CDCl₃) is an indispensable solvent in modern chemistry, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy. Its ability to dissolve a wide array of organic compounds and its convenient physical properties make it a laboratory staple. However, the inherent instability of chloroform-d can lead to the degradation of sensitive samples, compromising the integrity of experimental results. This technical guide provides an in-depth overview of the stability and optimal storage conditions for chloroform-d, equipping researchers with the knowledge to ensure data quality and reliability.

The Imperative of Purity: Understanding Chloroform-d Degradation

Over time, and with exposure to environmental factors, chloroform-d undergoes degradation, primarily through a free-radical photo-oxidation process. This degradation is accelerated by exposure to light and oxygen, leading to the formation of several deleterious byproducts, chiefly deuterium (B1214612) chloride (DCl) and the highly toxic phosgene (B1210022) (COCl₂) gas.[1][2] The presence of these acidic and reactive species can significantly impact NMR spectra and react with sensitive analytes.[2][3][4]

The primary degradation pathway is as follows:

Chloroform-d Degradation Pathway.

Optimal Storage and Handling: Preserving Solvent Integrity

To mitigate degradation, specific storage and handling procedures are paramount. The following table summarizes the recommended conditions for maintaining the stability of chloroform-d.

Parameter	Recommended Condition	Rationale	Citations
Temperature	Refrigeration (2°C to 8°C)	Slows the rate of chemical degradation.	[1]
Light	Storage in amber, opaque glass bottles	Prevents photo-oxidation, a primary degradation pathway.	[1][5]
Atmosphere	Tightly sealed container, preferably under an inert atmosphere (e.g., Argon, Nitrogen)	Excludes oxygen, a key reactant in the degradation process.	[1]
Container Material	Glass	Inert material that prevents contamination.	[5]
Stabilizers	Addition of silver foil, copper chips, or potassium carbonate	Act as radical scavengers or acid neutralizers to inhibit degradation.	[1][6]

Quantitative Stability Data

Experimental Protocols for Quality Assessment

Regular quality assessment of chloroform-d is crucial for sensitive applications. The following are outlines of key experimental protocols.

Visual Inspection and Olfactory Test

A simple, preliminary assessment can be made by visual and olfactory inspection.

• Objective: To qualitatively assess the purity of stored chloroform-d.

• Procedure:

  • In a well-ventilated fume hood, dispense a small amount of the stored chloroform-d into a clean, dry test tube.

  • Dispense an equal amount of fresh, unopened chloroform-d into a separate test tube for comparison.

  • Hold both test tubes against a white background and visually compare their appearance. The stored solvent should be clear and colorless. Any yellowing or turbidity may indicate degradation.[5]

  • With extreme caution, waft the vapors from the top of the test tube towards your nose. Do not directly inhale from the test tube. A sharp, acrid smell, different from the characteristic sweet smell of pure chloroform, may indicate the presence of degradation products like DCl or phosgene.[5]

Acidity Test (Qualitative)

A straightforward colorimetric test can be used to detect the presence of acidic byproducts.

• Objective: To qualitatively determine if the chloroform-d has become acidic.

• Materials:

  • Chloroform-d sample

  • Distilled water (pH 5.0-7.0)

  • Bromothymol blue indicator solution (0.04% w/v)

  • Test tubes

• Procedure:

  • Add 1 mL of the chloroform-d sample to a test tube.

  • Add 1 mL of distilled water and 2 drops of the bromothymol blue solution.

  • Prepare a blank by adding 2 drops of the indicator to 2 mL of distilled water.

  • Vortex the sample tube to ensure mixing.

  • Compare the color of the aqueous layer in the sample tube to the blank. A yellow color in the sample indicates acidity, while a blue-green color suggests the solvent is neutral.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Degradation Product Analysis

GC-MS is a powerful technique for the quantitative assessment of chloroform-d purity and the identification of volatile degradation products.

• Objective: To quantitatively determine the purity of chloroform-d and identify degradation products.

• General Procedure:

  • Instrument Setup: Equip a GC-MS system with a column suitable for the analysis of volatile organic compounds.

  • Standard Preparation: Prepare a calibration curve using high-purity chloroform-d standards of known concentrations.

  • Sample Preparation: Dilute the chloroform-d sample in a suitable solvent if necessary.

  • Injection: Inject a known volume of the prepared sample into the GC.

  • Analysis: Run the appropriate GC temperature program to separate the components. The mass spectrometer will detect and identify the eluting compounds.

  • Data Interpretation: Compare the sample chromatogram to the standard to quantify the purity. Identify any impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST). Common degradation products to look for include phosgene and other chlorinated methanes.[5]

Karl Fischer Titration for Water Content

The presence of water can contribute to the hydrolysis of phosgene, increasing the acidity of the solvent. Karl Fischer titration is the gold standard for determining water content.

• Objective: To quantify the water content in chloroform-d.

• General Procedure:

  • Titrator Setup: Use a coulometric or volumetric Karl Fischer titrator.

  • Titration Cell Preparation: The titration vessel is filled with a suitable Karl Fischer solvent and pre-titrated to a dry endpoint.

  • Sample Introduction: A precisely weighed or volumetrically measured amount of the chloroform-d sample is injected into the titration cell.

  • Titration: The titration proceeds automatically until all the water in the sample has reacted.

  • Calculation: The instrument calculates the water content based on the amount of Karl Fischer reagent consumed.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the stability testing of chloroform-d.

Experimental Workflow for Chloroform-d Stability Assessment.

By adhering to these guidelines for storage, handling, and quality assessment, researchers can ensure the integrity of their chloroform-d, leading to more accurate and reproducible scientific outcomes.

References

• 1. ckgas.com [ckgas.com]
• 2. preprints.org [preprints.org]
• 3. mdpi.com [mdpi.com]
• 4. Caution: Chemical Instability of Natural Biomolecules During Routine Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]

CAS number and molecular weight of Chloroform-d

This guide provides essential technical data for Chloroform-d (Deuterochloroform), a deuterated solvent widely utilized in Nuclear Magnetic Resonance (NMR) spectroscopy. For researchers, scientists, and professionals in drug development, this document outlines its core properties.

Core Properties of Chloroform-d

Deuterated chloroform (B151607), with the chemical formula CDCl₃, is an isotopologue of chloroform where the hydrogen atom is replaced by a deuterium (B1214612) atom.[1][2][3] This substitution is critical for its application as a solvent in proton NMR spectroscopy, as it does not produce a large solvent signal that would otherwise obscure the signals from the analyte.[2][3]

Below is a summary of the key quantitative data for Chloroform-d.

Property	Value
CAS Number	865-49-6[1][2][4][5][6][7]
Molecular Formula	CCl₃D[4][5]
Molecular Weight	120.38 g/mol [2][4][5][6][7]
Density	1.500 g/mL at 25 °C[1][4][5][6][7]
Boiling Point	60.9 °C to 61.5 °C[1][4][5][6][7][8]
Melting Point	-64 °C[1][3][4][5][6][7]
Refractive Index	n20/D 1.444[1][4][5][6][7]

Experimental Workflow: Use in NMR Spectroscopy

The primary application of Chloroform-d is as a solvent in NMR spectroscopy.[3][6] Its high chemical and isotopic purity make it ideal for high-resolution studies.[1][6] The workflow for its use in an NMR experiment is outlined below.

Workflow for NMR sample preparation and analysis.

References

• 1. Cas 865-49-6,Chloroform-d | lookchem [lookchem.com]
• 2. Chloroform-D | CHCl3 | CID 71583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 4. Chloroform-d | 865-49-6 [chemicalbook.com]
• 5. thomassci.com [thomassci.com]
• 6. calpaclab.com [calpaclab.com]
• 7. Chloroform-d D 99.8atom 865-49-6 [sigmaaldrich.com]
• 8. Chloroform-d [chemlin.org]

Navigating the Dissolution Landscape: A Technical Guide to the Solubility of Organic Compounds in Chloroform-d

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated chloroform (B151607) (CDCl₃), a staple in Nuclear Magnetic Resonance (NMR) spectroscopy, is prized for its ability to dissolve a vast array of organic molecules, enabling high-resolution structural analysis. Its weak polarity and low boiling point make it an ideal solvent for routine use and straightforward sample recovery.[1][2] This in-depth technical guide explores the solubility of various organic compounds in chloroform-d, providing a foundational understanding for researchers in organic synthesis, natural product chemistry, and drug development. While the properties of deuterated chloroform and standard chloroform are virtually identical, this guide will focus on the deuterated form, crucial for NMR-based studies.[2]

Factors Influencing Solubility in Chloroform-d

The solubility of an organic compound in chloroform-d is governed by the principle of "like dissolves like," which relates to the polarity of both the solute and the solvent. Chloroform-d is a weakly polar solvent, making it an excellent medium for a wide range of organic compounds. Key factors influencing solubility include:

• Polarity: Chloroform-d's weak polarity allows it to effectively dissolve a broad spectrum of organic compounds, from nonpolar hydrocarbons to moderately polar functionalities.[1]

• Molecular Size and Structure: Larger molecules may exhibit lower solubility compared to smaller, structurally similar compounds. Increased surface area can lead to stronger intermolecular forces that need to be overcome for dissolution.

• Presence of Functional Groups: The type and number of functional groups on a molecule significantly impact its solubility. Polar groups that can engage in dipole-dipole interactions with chloroform-d will enhance solubility.

• Temperature: For most solid organic compounds, solubility in chloroform-d increases with temperature. This is because the increased kinetic energy helps to overcome the lattice energy of the solid.

• Crystalline Structure: The stability of the crystal lattice of a solid compound can affect its solubility. More stable crystal forms will generally have lower solubility.

Qualitative Solubility of Organic Compound Classes in Chloroform-d

The following table summarizes the general solubility of various organic compound classes in chloroform-d. This information is crucial for selecting chloroform-d as a solvent for reactions, extractions, or spectroscopic analysis.

Compound Class	General Solubility in Chloroform-d	Notes
Hydrocarbons
Alkanes & Cycloalkanes	Soluble to Miscible	Generally, good solubility for liquid and solid alkanes.
Alkenes & Alkynes	Soluble to Miscible	Similar to alkanes, good solubility.
Aromatic Hydrocarbons	Soluble to Miscible	Benzene, toluene, and other aromatics are readily soluble.
Halogenated Hydrocarbons
Alkyl & Aryl Halides	Soluble to Miscible	Chloroform-d is an excellent solvent for this class of compounds.[3]
Oxygen-Containing Compounds
Alcohols	Soluble (short-chain) to Sparingly Soluble (long-chain)	Methanol and ethanol (B145695) are soluble, but solubility decreases as the carbon chain length increases.
Ethers	Soluble to Miscible	Diethyl ether and tetrahydrofuran (B95107) are miscible with chloroform-d.
Aldehydes & Ketones	Soluble	Most aldehydes and ketones are soluble in chloroform-d.[4][5][6]
Carboxylic Acids	Soluble (short-chain) to Sparingly Soluble (long-chain)	Similar to alcohols, solubility decreases with increasing alkyl chain length. Dimerization through hydrogen bonding can affect solubility.
Esters	Soluble	Esters are generally soluble in chloroform-d.[7]
Nitrogen-Containing Compounds
Amines	Soluble	Most aliphatic and aromatic amines are soluble.
Amides	Soluble (with exceptions)	Many amides are soluble, though some with strong hydrogen bonding networks may have limited solubility.[8][9][10]
Nitriles	Soluble	Acetonitrile and other nitriles are generally soluble.
Nitro Compounds	Soluble	Nitroalkanes and nitroaromatics are typically soluble.
Sulfur-Containing Compounds
Thiols & Sulfides	Soluble	Generally good solubility.
Sulfoxides & Sulfones	Soluble	Dimethyl sulfoxide (B87167) (DMSO) is miscible with chloroform.
Complex Organic Molecules
Steroids	Generally Soluble	Many steroids are soluble in chloroform, often used in their analysis.
Alkaloids	Generally Soluble	The free-base forms of most alkaloids are soluble in chloroform.
Terpenoids	Soluble	A wide variety of terpenoids are soluble in chloroform-d.
Lipids	Soluble	Fats, oils, and waxes are generally soluble.
Polymers	Varies	Solubility is highly dependent on the polymer's structure and molecular weight. Many common polymers are soluble.

Quantitative Solubility Data in Chloroform (CHCl₃)

Compound	Temperature (°C)	Solubility ( g/100 mL)
Water	20	0.82
Ethanol	20	Miscible
Diethyl Ether	20	Miscible
Acetone	20	Miscible
Benzene	20	Miscible
Hexane	20	Miscible
Acetic Acid	25	Miscible

Note: This data is for chloroform (CHCl₃) and should be considered a close estimate for chloroform-d (CDCl₃).

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical in many scientific endeavors. The following are detailed methodologies for key experiments to determine the solubility of organic compounds in chloroform-d.

Shake-Flask Method for Equilibrium Solubility

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.[11][12]

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of the solid organic compound to a known volume of chloroform-d in a sealed, airtight vial or flask. The presence of excess solid is crucial to ensure that the solution reaches saturation.

  • Place the sealed container in a constant temperature shaker or incubator. The temperature should be precisely controlled and recorded (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can range from 24 to 72 hours, depending on the compound.

• Phase Separation:

  • After the equilibration period, allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe fitted with a chemically inert filter (e.g., a 0.22 µm PTFE filter) to remove all solid particles. This step is critical to prevent undissolved solid from artificially inflating the measured solubility.

• Quantification of the Solute:

  • Accurately dilute the filtered, saturated solution with a known volume of fresh chloroform-d.

  • Analyze the concentration of the solute in the diluted solution using a suitable analytical technique such as:

    • High-Performance Liquid Chromatography (HPLC): Develop a validated HPLC method with a suitable detector (e.g., UV-Vis). Create a calibration curve using standard solutions of the compound of known concentrations.

    • Gas Chromatography (GC): For volatile compounds, GC can be used for quantification, again using a calibration curve.

    • Gravimetric Analysis: Carefully evaporate the solvent from a known volume of the filtered, saturated solution and weigh the remaining solid residue. This method is suitable for non-volatile solutes.

• Calculation and Reporting:

  • Calculate the original concentration of the saturated solution based on the dilution factor and the measured concentration of the diluted sample.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L, and report the temperature at which the measurement was made.

NMR Spectroscopy Method for Solubility Determination

Given that chloroform-d is a primary NMR solvent, NMR spectroscopy offers a direct and efficient method for determining solubility, often requiring smaller sample sizes and being less labor-intensive than the shake-flask method.[13][14][15]

Methodology:

• Sample Preparation:

  • Prepare a saturated solution of the organic compound in chloroform-d in an NMR tube by adding an excess of the solid to a known volume of the solvent.

  • Include a known concentration of an internal standard in the chloroform-d. The internal standard should be a compound that is soluble in chloroform-d, does not react with the analyte, and has a resonance peak that is well-resolved from the analyte's peaks. Tetramethylsilane (TMS) or other suitable standards can be used.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum of the saturated solution. It is important to use appropriate acquisition parameters for quantitative analysis, such as a long relaxation delay (D1) to ensure full relaxation of all protons.

  • Ensure the sample is at a constant and known temperature within the NMR spectrometer.

• Data Analysis and Quantification:

  • Integrate the area of a well-resolved peak of the analyte and a peak of the internal standard.

  • The concentration of the analyte (solubility) can be calculated using the following relationship:

  Concentration_analyte = (Integration_analyte / N_protons_analyte) * (N_protons_standard / Integration_standard) * Concentration_standard

  Where:

  • Integration_analyte is the integral of the analyte peak.

  • N_protons_analyte is the number of protons giving rise to the integrated analyte peak.

  • Integration_standard is the integral of the internal standard peak.

  • N_protons_standard is the number of protons giving rise to the integrated standard peak.

  • Concentration_standard is the known concentration of the internal standard.

• Reporting:

  • Report the determined solubility in mol/L or other appropriate units, along with the temperature of the measurement.

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, created using Graphviz (DOT language), illustrate the logical flow of the experimental protocols and the key factors influencing solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. embibe.com [embibe.com]
• 5. Physical Properties of Ketones and Aldehydes | OpenOChem Learn [learn.openochem.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 15.7 Physical Properties of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 8. scienceready.com.au [scienceready.com.au]
• 9. webhome.auburn.edu [webhome.auburn.edu]
• 10. organic chemistry - Solubility of Amides - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. researchgate.net [researchgate.net]
• 12. bioassaysys.com [bioassaysys.com]
• 13. Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Chloroform-d in NMR Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated chloroform (B151607) (CDCl₃), or chloroform-d, is one of the most widely used solvents for Nuclear Magnetic Resonance (NMR) spectroscopy in the analysis of organic compounds.[1][2][3] Its ability to dissolve a broad range of organic molecules, chemical inertness, and convenient residual solvent peak make it an ideal choice for routine structural elucidation and quantitative analysis.[4][5] These application notes provide detailed protocols and essential data for the effective use of chloroform-d in preparing high-quality NMR samples.

Key Advantages of Chloroform-d in NMR

• Minimal Solvent Interference : By replacing hydrogen atoms with deuterium (B1214612), the solvent's own signal is minimized in ¹H NMR spectra, providing a clear window for analyzing the sample's protons.[1][3]

• Magnetic Field Stability : The deuterium signal is used by modern NMR spectrometers to "lock" the magnetic field, preventing drift and ensuring consistent results.[1][3]

• Chemical Shift Reference : The small, sharp singlet from the residual, non-deuterated chloroform (CHCl₃) at ~7.26 ppm serves as a convenient internal reference for calibrating the chemical shift axis.[1][2][3]

• Broad Solubility : Chloroform-d is a non-polar solvent capable of dissolving a wide variety of organic compounds, including hydrocarbons, aromatic compounds, and moderately polar organics.[4]

• Ease of Sample Recovery : Its low boiling point facilitates easy removal by evaporation after analysis, allowing for the recovery of the sample.[1][4]

Quantitative Data Summary

A summary of the physical properties of chloroform-d and typical parameters for NMR sample preparation are provided in the tables below for easy reference.

Table 1: Physical and Chemical Properties of Chloroform-d (CDCl₃)

Property	Value
Chemical Formula	CDCl₃
Molar Mass	120.38 g/mol [1]
Appearance	Colorless liquid[1][6]
Density	1.500 g/cm³ at 25 °C[1][7]
Melting Point	-64 °C[1][7]
Boiling Point	61 °C[1][7]
Refractive Index	1.444 (at 20 °C)[7][8]
¹H NMR Residual Peak	~7.26 ppm (singlet)[1][2]
¹³C NMR Peak	~77.16 ppm (triplet)[1]
Water Peak	~1.56 ppm (variable)[4]

Table 2: Recommended Parameters for NMR Sample Preparation using Chloroform-d

Parameter	¹H NMR	¹³C NMR
Typical Sample Amount (for MW < 1000 g/mol )	1-25 mg[9][10]	5-100 mg[2][9]
Solvent Volume	0.5 - 0.7 mL[9][10]	0.5 - 0.7 mL[9][10]
Required Solution Height in 5 mm tube	~40-50 mm[2][10]	~40-50 mm[2][10]
Isotopic Purity of CDCl₃	>99.8 atom % D[4]	>99.8 atom % D[4]

Experimental Protocols

Protocol 1: Preparation of a Solid Organic Compound for NMR Analysis

This protocol outlines the steps for preparing a solid sample for NMR analysis using chloroform-d.

Materials:

• Solid organic compound

• Chloroform-d (CDCl₃)

• NMR tube (5 mm, high quality) and cap[10]

• Vial with cap

• Pasteur pipette and bulb

• Glass wool or Kimwipe[11][12]

• Spatula

• Vortex mixer (optional)

Procedure:

• Weigh the Sample : Accurately weigh 5-25 mg of the solid sample for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.[9][11]

• Add Solvent : Using a clean, dry pipette, add approximately 0.6-0.7 mL of chloroform-d to the vial.[9][13]

• Dissolve the Sample : Cap the vial and gently swirl or vortex until the solid is completely dissolved.[13] Visually inspect the solution to ensure no solid particles remain.[11]

• Filter the Solution : Place a small plug of glass wool or a Kimwipe into a clean Pasteur pipette.[11][12] Filter the sample solution through the pipette directly into the NMR tube. This removes any particulate matter that could interfere with the magnetic field homogeneity.[11]

• Check Sample Height : Ensure the solution height in the NMR tube is between 40-50 mm.[2][10]

• Cap and Label : Securely cap the NMR tube and label it clearly.

• Mix : Invert the capped tube several times to ensure a homogeneous solution.[13]

• Clean the Tube : Before inserting into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol (B130326) or acetone (B3395972) to remove any fingerprints or dust.[10]

Protocol 2: Preparation of a Liquid Organic Compound for NMR Analysis

This protocol details the preparation of a liquid sample for NMR analysis.

Materials:

• Liquid organic compound

• Chloroform-d (CDCl₃)

• NMR tube (5 mm, high quality) and cap[10]

• Vial with cap

• Pasteur pipette and bulb

Procedure:

• Add Solvent to Vial : Add approximately 0.6-0.7 mL of chloroform-d to a clean, dry vial.[13]

• Add Liquid Sample : Using a clean pipette, add 1-2 drops of the liquid organic compound to the vial containing the chloroform-d.[13]

• Mix : Cap the vial and gently swirl or vortex to ensure the solution is homogeneous.

• Transfer to NMR Tube : Using the same pipette, transfer the solution into a clean NMR tube.

• Check Sample Height : Verify that the solution height is between 40-50 mm.[2][10]

• Cap and Label : Securely cap and label the NMR tube.

• Mix : Invert the capped tube several times to ensure thorough mixing.[13]

• Clean the Tube : Wipe the exterior of the NMR tube with a lint-free tissue and an appropriate solvent before placing it in the spectrometer.[10]

Visualizations

Caption: Workflow for NMR sample preparation using chloroform-d.

Troubleshooting Common Issues

Table 3: Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Broad NMR Peaks	- Inhomogeneous sample- Sample too concentrated- Solid particles in the sample- Poor shimming	- Ensure the sample is fully dissolved and mixed well.[10]- Dilute the sample.[14]- Filter the sample solution.[11]- Re-shim the spectrometer.[14]
Large Water Peak (~1.56 ppm)	- Water contamination in the CDCl₃- Wet glassware or sample	- Store CDCl₃ over molecular sieves.[10][15]- Use oven-dried glassware.[16]- Add a small amount of D₂O to exchange with labile protons, which can help identify them.[14]
Unexpected Peaks	- Contamination from glassware, cap, or pipette- Residual solvent from purification (e.g., ethyl acetate, acetone)	- Use clean, dry glassware and equipment.[11][13]- Ensure complete removal of purification solvents under high vacuum.[14]
Difficulty Locking	- Sample is too concentrated- Paramagnetic impurities in the sample	- Dilute the sample.[10]- Ensure the sample is free from paramagnetic ions.
Inaccurate Integrations	- Overlap with the residual CDCl₃ peak	- Use a different deuterated solvent, such as acetone-d₆, if the region of interest is obscured.[14]

Safety Precautions

Chloroform-d should be handled with appropriate safety measures in a well-ventilated fume hood.[1] It is toxic and a suspected carcinogen.[1] Always wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store chloroform-d in a cool, dry, and dark place, as it can decompose to form phosgene (B1210022) and HCl upon exposure to light and air.[17]

By following these guidelines and protocols, researchers can consistently prepare high-quality NMR samples using chloroform-d, leading to accurate and reproducible spectroscopic data for the advancement of their research and development efforts.

References

• 1. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 2. organomation.com [organomation.com]
• 3. allanchem.com [allanchem.com]
• 4. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]
• 5. NMR Solvents [sigmaaldrich.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Cas 865-49-6,Chloroform-d | lookchem [lookchem.com]
• 8. Chloroform-d | 865-49-6 [chemicalbook.com]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. NMR Sample Preparation [nmr.chem.umn.edu]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. nmr.gmu.edu [nmr.gmu.edu]
• 14. Troubleshooting [chem.rochester.edu]
• 15. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. armar-europa.de [armar-europa.de]

Application Note: Protocol for Dissolving Samples in Deuterated Chloroform for ¹H NMR Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful analytical technique for determining the structure of organic compounds. Proper sample preparation is critical for obtaining high-quality, interpretable NMR spectra. This application note provides a detailed protocol for the dissolution of samples in deuterated chloroform (B151607) (CDCl₃), one of the most common solvents used for ¹H NMR analysis of non-polar to moderately polar organic molecules.[1][2][3] The use of a deuterated solvent is necessary to avoid large solvent signals that would otherwise obscure the signals from the analyte.[4]

Materials and Equipment

• High-quality 5 mm NMR tubes

• NMR tube caps

• Vials and caps

• Pasteur pipettes

• Pipette bulbs

• Spatula

• Deuterated Chloroform (CDCl₃), typically containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard

• Anhydrous potassium carbonate (K₂CO₃) (optional, for acid-sensitive samples)[2][5][6]

• Cotton wool or glass wool for filtration[2][7]

• Acetone (B3395972) for cleaning

• Drying oven or a source of dry air/nitrogen[6][7]

• Vortex mixer or sonicator (optional)

Quantitative Data Summary

For optimal results in ¹H NMR spectroscopy, the following quantitative parameters for sample preparation in CDCl₃ are recommended:

Parameter	Recommended Value	Notes
Sample Amount (Solid)	5-25 mg	For small molecules (< 1000 g/mol ).[7][8] Higher concentrations can lead to broadened lines.[1][8]
Sample Amount (Liquid)	~10-20 µL (approx. 10 mg)	Should be a clean, dry liquid.[5]
Deuterated Chloroform (CDCl₃) Volume	0.5 - 0.8 mL	This volume should result in a sample height of approximately 4-6 cm in a standard 5 mm NMR tube.[1][9][10][11]
Internal Standard (TMS)	Typically pre-added to CDCl₃ at 0.03% v/v	If adding separately, use a minimal amount to avoid a large signal.[7] The residual CHCl₃ peak at ~7.26 ppm can also be used as a reference.[9][12][13]

Experimental Protocol

A critical aspect of sample preparation is ensuring all glassware is clean and dry to avoid contamination.[14] NMR tubes should be cleaned with acetone and dried thoroughly, for instance, in a drying oven for about an hour.[6]

Protocol for Solid Samples

• Weighing the Sample: Accurately weigh 5-25 mg of the solid sample into a clean, dry vial.[7][8]

• Adding the Solvent: Using a clean Pasteur pipette, add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing TMS to the vial.[8][14]

• Dissolution: Gently swirl the vial to dissolve the sample. A vortex mixer or brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure the sample is fully dissolved.[10]

• Filtration and Transfer: If any solid particles remain, filter the solution into a clean, dry 5 mm NMR tube.[7][9][10] This can be done by passing the solution through a small plug of cotton or glass wool placed in a Pasteur pipette.[2][7]

• Capping and Labeling: Cap the NMR tube securely and label it clearly.[7]

• Mixing: Invert the capped NMR tube several times to ensure the solution is homogeneous.[14]

Protocol for Liquid Samples

• Sample Preparation: Ensure the liquid sample is free of any residual solvent by placing it under high vacuum for a sufficient amount of time.[2]

• Transferring the Sample: Using a clean Pasteur pipette, transfer approximately 10-20 µL of the liquid sample into a clean, dry 5 mm NMR tube.

• Adding the Solvent: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing TMS to the NMR tube.

• Capping and Labeling: Cap the NMR tube securely and label it.

• Mixing: Invert the capped NMR tube several times to ensure a homogeneous solution.

Note on Acid-Sensitive Compounds: Deuterated chloroform can be slightly acidic.[1][2] For acid-sensitive compounds, it is advisable to neutralize the CDCl₃ by adding a small amount of anhydrous potassium carbonate to the solvent bottle and allowing it to settle before use.[2][5][6]

Logical Workflow Diagram

Caption: Workflow for dissolving solid and liquid samples in CDCl₃ for ¹H NMR analysis.

References

• 1. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 2. How To [chem.rochester.edu]
• 3. brainly.com [brainly.com]
• 4. quora.com [quora.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. research.reading.ac.uk [research.reading.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Residual Solvent Signal of CDCl3 as a qNMR Internal Standard for Application in Organic Chemistry Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nmr.gmu.edu [nmr.gmu.edu]

Application Notes and Protocols for Quantitative NMR (qNMR) Analysis Using Chloroform-d

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing deuterated chloroform (B151607) (Chloroform-d, CDCl₃) for quantitative Nuclear Magnetic Resonance (qNMR) analysis. This powerful, non-destructive technique offers accurate and precise quantification of a wide range of organic molecules, making it an invaluable tool in research, quality control, and drug development.[1][2][3]

Introduction to qNMR with Chloroform-d

Quantitative NMR (qNMR) relies on the fundamental principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[1][4] By co-dissolving a sample with an internal standard of known purity and concentration, the concentration or purity of the analyte can be accurately determined.[5][6]

Chloroform-d is one of the most common solvents for NMR spectroscopy due to its excellent ability to dissolve a wide variety of organic compounds and its low chemical reactivity.[7][8][9] For qNMR applications, it is imperative to use high-purity Chloroform-d (typically ≥99.8% deuteration) to minimize interference from the residual protio-solvent signal (CHCl₃).[10][11]

Key Advantages of qNMR:

• Primary Analytical Method: qNMR can be a primary ratio method, meaning it doesn't always require a calibration curve with a specific standard for the analyte.[3]

• Structural and Quantitative Information: A single experiment provides both structural elucidation and quantitative data.[12]

• Non-destructive: The sample can be recovered after analysis.[3]

• Versatility: Applicable to a wide range of molecules.[2]

Experimental Protocols

Materials and Equipment

Material/Equipment	Specifications
Deuterated Solvent	Chloroform-d (CDCl₃), ≥99.8% isotopic purity.[10][11] Store over molecular sieves to minimize water content.[9]
Internal Standard (IS)	High purity (certified if possible), chemically stable, soluble in CDCl₃, with signals that do not overlap with the analyte.[13][14]
Analyte	The compound to be quantified.
NMR Tubes	High-quality, 5 mm NMR tubes, rated for the spectrometer's magnetic field strength.[7]
Analytical Balance	Capable of accurately weighing to at least 0.1 mg.
Volumetric Glassware	Calibrated pipettes and flasks for accurate solvent dispensing.
NMR Spectrometer	A well-maintained FT-NMR spectrometer.

Sample Preparation Protocol (Internal Standard Method)

The internal standard method is generally recommended for achieving the highest accuracy and precision in qNMR.[15][16]

• Selection of Internal Standard: Choose an internal standard that has at least one sharp signal in a region of the ¹H NMR spectrum that is free from any analyte signals. The standard should be non-volatile and not react with the analyte or the solvent.

• Weighing:

  • Accurately weigh a suitable amount of the internal standard (e.g., 5-10 mg) into a clean, dry vial.[3]

  • Accurately weigh the analyte into the same vial. The molar ratio of the analyte to the internal standard should ideally be between 0.5 and 2.[3]

• Dissolution:

  • Add a precise volume of Chloroform-d (typically 0.6-0.7 mL for a standard 5 mm NMR tube) to the vial.[7][17]

  • Ensure complete dissolution of both the analyte and the internal standard. This can be aided by gentle vortexing or sonication.[3][13] Visual inspection is crucial to ensure no solid particles remain.[13]

• Transfer to NMR Tube:

  • Carefully transfer the solution to a clean, high-quality NMR tube.[18]

  • If any particulate matter is present, filter the solution through a small plug of glass wool or a syringe filter into the NMR tube.[18]

• Capping and Labeling: Cap the NMR tube to prevent solvent evaporation and contamination, and label it clearly.[18]

Experimental Workflow for qNMR Analysis

Caption: A flowchart illustrating the key stages of a quantitative NMR experiment.

NMR Data Acquisition Protocol

Accurate and reproducible data acquisition is critical for quantitative analysis.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the Chloroform-d.

  • Shim the magnetic field to obtain sharp, symmetrical peaks.

• Acquisition Parameters: Set the following parameters to ensure accurate quantification:

Parameter	Recommended Setting	Rationale
Pulse Angle	90°	Ensures uniform excitation across the spectrum.[5]
Relaxation Delay (d1)	≥ 5 x T₁ of the slowest relaxing proton	Allows for complete relaxation of all protons between scans, which is crucial for accurate integration.[5] A conservative value of 30-60 seconds is often used if T₁ values are unknown.
Number of Scans (ns)	Sufficient to achieve S/N > 150:1	A high signal-to-noise ratio is necessary for accurate integration.[5][19]
Acquisition Time (aq)	Sufficient to ensure the FID has decayed to baseline	Typically 2-4 seconds for ¹H NMR.
Spectral Width (sw)	Wide enough to encompass all signals of interest

• Data Acquisition: Acquire the Free Induction Decay (FID).

Data Processing and Analysis Protocol

Proper data processing is as crucial as data acquisition for obtaining reliable quantitative results.[20]

• Fourier Transformation: Apply an exponential window function with a small line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio, followed by a Fourier transform.[3]

• Phase Correction: Carefully and manually phase the spectrum to ensure all peaks have a pure absorption lineshape.[20]

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the entire spectrum.

• Integration:

  • Integrate the well-resolved signal(s) of the analyte and the internal standard.

  • Ensure the integration limits are wide enough to encompass the entire peak, including any satellite peaks.

• Calculation of Purity: The purity of the analyte can be calculated using the following formula:[6]

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS (%)

  Where:

  • I : Integral value of the signal

  • N : Number of protons giving rise to the signal

  • MW : Molecular weight

  • m : Mass

  • Purity : Purity of the internal standard

Logical Flow of qNMR Purity Calculation

Caption: Diagram showing the inputs for the qNMR purity calculation.

Data Presentation and Validation

For robust and reliable results, it is essential to validate the qNMR method.

Quantitative Data Summary

The following table provides an example of how to structure the quantitative data for a qNMR experiment.

Parameter	Analyte	Internal Standard
Compound Name	[e.g., Caffeine]	[e.g., Maleic Anhydride]
Mass (mg)	[e.g., 20.5]	[e.g., 10.2]
Molecular Weight ( g/mol )	[e.g., 194.19]	[e.g., 98.06]
¹H Signal (ppm)	[e.g., 7.5 (1H, s)]	[e.g., 7.1 (2H, s)]
Number of Protons (N)	1	2
Integral (I)	[e.g., 1.00]	[e.g., 1.05]
Purity (%)	Calculated Value	[e.g., 99.9%]

Method Validation

A qNMR method should be validated for the following parameters to ensure its suitability for its intended purpose.[12][21][22]

Validation Parameter	Description
Specificity/Selectivity	The ability to unequivocally assess the analyte in the presence of other components. This is confirmed by ensuring the analyte and internal standard signals are well-resolved from other signals in the spectrum.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed by preparing samples at different concentrations and plotting the integral ratio against the concentration ratio.
Accuracy	The closeness of the test results to the true value. This can be determined by analyzing a certified reference material or by comparing the qNMR results to those obtained from another validated analytical method.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Applications in Drug Development

qNMR is a versatile technique with numerous applications throughout the drug development lifecycle.[23][24][25][26]

• Purity assessment of active pharmaceutical ingredients (APIs) and intermediates.

• Quantification of residual solvents and impurities.

• Determination of the potency of drug substances and products. [24]

• Analysis of formulations and determination of component ratios. [23]

• Stability studies and degradation product quantification.

By following the detailed protocols and guidelines presented in these application notes, researchers, scientists, and drug development professionals can confidently and effectively implement qNMR using Chloroform-d for accurate and reliable quantitative analysis.

References

• 1. eventmanager.galoa.com.br [eventmanager.galoa.com.br]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 5. benchchem.com [benchchem.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 8. armar-europa.de [armar-europa.de]
• 9. ocw.mit.edu [ocw.mit.edu]
• 10. 865-49-6・Chloroform-d, 99.8%(High purity)・031-25531[Detail Information] | [Synthesis & Materials][Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 11. Chloroform-d D 99.8atom 865-49-6 [sigmaaldrich.com]
• 12. Validation of a Generic qHNMR Method for Natural Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 16. Beyond Structure Elucidation - Introduction to qNMR Part II - Calibrants — Nanalysis [nanalysis.com]
• 17. cif.iastate.edu [cif.iastate.edu]
• 18. sites.bu.edu [sites.bu.edu]
• 19. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 20. qNMR Purity Recipe Book (3 - Data Processing) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 21. researchgate.net [researchgate.net]
• 22. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 24. govst.edu [govst.edu]
• 25. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 26. researchgate.net [researchgate.net]

Application Note: Chloroform-d (CDCl₃) as a Solvent for Carbon-13 NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Overview

Deuterated chloroform (B151607) (Chloroform-d, CDCl₃) is one of the most common solvents used in NMR spectroscopy.[1][2] Its widespread use is attributed to its ability to dissolve a wide range of organic compounds, its relative chemical inertness, and a low boiling point that facilitates easy sample recovery.[1] For Carbon-13 (¹³C) NMR spectroscopy, CDCl₃ provides a distinct solvent signal that can be used as an internal reference, and its deuterium (B1214612) atom is utilized by modern spectrometers for field-frequency locking.[1][3] This document provides detailed data and protocols for the effective use of Chloroform-d in ¹³C NMR spectroscopy.

Physical and Spectroscopic Properties

The key properties of Chloroform-d are summarized below. These values are essential for experimental planning and data interpretation.

Property	Value
Chemical Formula	CDCl₃[1]
Molar Mass	120.38 g/mol [1]
Density	1.500 g/cm³ (at 20 °C)[1][4]
Boiling Point	61 °C[1]
Melting Point	-64 °C[1]
¹³C Chemical Shift	~77.16 ppm[1][5]
¹³C Signal Multiplicity	Triplet (1:1:1 ratio)[1][6]
¹J(C-D) Coupling Constant	~20-30 Hz[7]
Residual ¹H Signal (CHCl₃)	~7.26 ppm (Singlet)[1][3]
Deuterium Enrichment	>99.8% (typically)[8]

Application in ¹³C NMR Spectroscopy

In ¹³C NMR, the primary purpose of using a deuterated solvent like CDCl₃ is to eliminate overwhelming solvent signals that would otherwise obscure the analyte's peaks.[3] The carbon atom in Chloroform-d produces a characteristic signal that is invaluable for spectral calibration.

• The CDCl₃ Triplet: The carbon signal of CDCl₃ appears as a triplet at approximately 77.16 ppm.[1][5] This splitting pattern is a result of the coupling between the ¹³C nucleus and the deuterium nucleus (D or ²H), which has a spin quantum number (I) of 1.[6] The multiplicity is determined by the rule 2nI+1, where n=1 and I=1, resulting in three lines of nearly equal intensity (a 1:1:1 triplet).[6] This distinct triplet is frequently used as a reliable internal reference for calibrating the chemical shift axis.[9][10]

• Residual CHCl₃ Signal: Commercial Chloroform-d contains a small amount of non-deuterated chloroform (CHCl₃).[1] While the residual proton signal is most prominent in ¹H NMR at ~7.26 ppm, a very small singlet for CHCl₃ may be observed in the ¹³C spectrum at ~77.36 ppm.[1][5]

• Solvent Purity: High isotopic purity (≥99.8%) is crucial for minimizing the intensity of the residual protonated solvent signal, ensuring that analyte signals are not obscured.[8][11]

Experimental Workflow and Protocol

The following diagram and protocol outline the standard procedure for preparing an organic sample for ¹³C NMR analysis using Chloroform-d.

Caption: Workflow for NMR Sample Preparation.

Protocol: Preparation of a Sample for ¹³C NMR Spectroscopy

Objective: To prepare a homogeneous solution of an organic analyte in Chloroform-d suitable for ¹³C NMR analysis.

Materials:

• Analyte (solid or oil)

• Chloroform-d (CDCl₃), ≥99.8% deuteration

• Standard 5 mm NMR tubes

• NMR tube caps

• Small glass vial

• Pasteur pipette or syringe

• Vortex mixer (optional)

Procedure:

• Weighing the Analyte: Accurately weigh between 5 and 20 mg of the solid or liquid analyte directly into a small, clean, dry glass vial. The optimal amount depends on the molecular weight of the compound and the spectrometer's sensitivity.

• Adding the Solvent: Using a clean Pasteur pipette or syringe, add approximately 0.6 to 0.75 mL of Chloroform-d to the vial containing the analyte.

• Dissolution: Gently swirl or vortex the vial to completely dissolve the analyte. Visually inspect the solution to ensure no solid particles remain. The solution should be clear and homogeneous.

• Transfer to NMR Tube: Carefully transfer the solution from the vial into a clean, dry 5 mm NMR tube using a Pasteur pipette. Avoid transferring any solid impurities. The final solvent height in the tube should be approximately 4-5 cm.

• Capping: Securely place a cap on the NMR tube to prevent solvent evaporation and contamination.

• Final Mixing: Invert the capped NMR tube several times to ensure the solution's homogeneity, especially if the sample was viscous.

• Analysis: Wipe the outside of the NMR tube clean and carefully insert it into a spinner turbine. Place the assembly into the NMR spectrometer to begin data acquisition.

Considerations and Best Practices

• Safety: Chloroform-d is toxic and a suspected carcinogen.[1] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvent Stability: Chloroform-d can slowly decompose to form acidic byproducts (HCl and phosgene). For acid-sensitive samples, it is advisable to use CDCl₃ stabilized with a small amount of silver foil or amylene, or to pass the solvent through a short plug of basic alumina (B75360) immediately before use.

• Compatibility: While generally unreactive, CDCl₃ is not compatible with strongly basic, nucleophilic, or reducing analytes, such as certain organometallic compounds.[1] In such cases, alternative deuterated solvents like benzene-d₆ or THF-d₈ should be considered.

References

• 1. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 2. Chloroform-D | CHCl3 | CID 71583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. Chloroform-D1 deuteration degree min. 99.95% for NMR spectroscopy MagniSolv™ | 865-49-6 [sigmaaldrich.com]
• 5. nmrs.io [nmrs.io]
• 6. organic chemistry - Carbon-13 NMR for chloroform - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. eurisotop.com [eurisotop.com]
• 9. rsc.org [rsc.org]
• 10. m.youtube.com [m.youtube.com]
• 11. armar-europa.de [armar-europa.de]

Application Notes and Protocols for Preparing Anhydrous Chloroform-d for Moisture-Sensitive Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated chloroform (B151607) (Chloroform-d, CDCl₃) is a ubiquitous solvent in Nuclear Magnetic Resonance (NMR) spectroscopy. For the analysis of moisture-sensitive samples, the presence of even trace amounts of water can lead to sample degradation, altered chemical shifts, and the appearance of a prominent water peak in the ¹H NMR spectrum, which can obscure signals of interest. Furthermore, commercial chloroform-d is often stabilized with small amounts of ethanol (B145695) and can contain acidic impurities such as phosgene (B1210022) and hydrochloric acid, which can react with sensitive samples.[1] Therefore, rigorous drying and purification of chloroform-d are critical steps for obtaining high-quality NMR data for such samples.

This document provides detailed protocols for the preparation of anhydrous chloroform-d suitable for use with moisture-sensitive samples. It includes a comparison of common drying agents, detailed experimental procedures, and guidelines for handling and storage of the dried solvent.

Comparison of Drying Agents

The selection of an appropriate drying agent is crucial for achieving the desired level of dryness. The efficiency of various drying agents has been quantitatively evaluated for dichloromethane (B109758) (DCM), a close analog of chloroform. The residual water content after different drying treatments provides a strong indication of the expected performance for chloroform-d.

Table 1: Quantitative Comparison of Drying Agents for Dichloromethane

Drying Agent	Conditions	Residual Water Content (ppm)	Reference
Calcium Hydride (CaH₂)	Refluxing	~13	[2]
3Å Molecular Sieves	Storage over sieves	<10	[2]
Activated Alumina (B75360)	Passage through a column	<10	[2]
Phosphorus Pentoxide (P₂O₅)	Stirring for 1-2 days followed by distillation	Not quantitatively determined for DCM in the cited study, but known to be a very effective, albeit aggressive, drying agent.	[3]

Note: Data presented is for dichloromethane and serves as a reliable estimate for chloroform-d due to their similar chemical properties.[2]

Experimental Protocols

Safety Precautions: Chloroform-d is toxic and a suspected carcinogen. Phosphorus pentoxide and calcium hydride are highly reactive with water. All procedures should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn.

Protocol 1: Drying with 3Å Molecular Sieves

This is a convenient and effective method for routine drying of chloroform-d.

Materials:

• Chloroform-d

• 3Å Molecular sieves, activated

• Oven

• Dry, clean bottle with a septum-sealed cap

Procedure:

• Activate the 3Å molecular sieves by heating them in an oven at >250 °C for at least 4 hours under a vacuum or with a stream of dry nitrogen.

• Allow the molecular sieves to cool to room temperature in a desiccator.

• Add the activated molecular sieves (approximately 5-10% w/v) to a bottle of chloroform-d.

• Seal the bottle and allow it to stand for at least 24 hours. For optimal drying, gently agitate the mixture occasionally.

• To use, carefully decant or transfer the dried solvent via a dry syringe or cannula, ensuring that no molecular sieve particles are transferred.

Protocol 2: Distillation from Calcium Hydride (CaH₂)

This method is suitable for obtaining highly anhydrous chloroform-d.

Materials:

• Chloroform-d

• Calcium Hydride (CaH₂), powder

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Inert gas source (e.g., nitrogen or argon)

Procedure:

• Set up the distillation apparatus. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas to prevent atmospheric moisture contamination.

• Add chloroform-d to the round-bottom flask, followed by calcium hydride (approximately 5-10 g per 100 mL of solvent).

• Gently reflux the mixture under a positive pressure of inert gas for 1-2 hours.

• Distill the chloroform-d, collecting the fraction that boils at 60-61 °C. Discard the first 5-10% of the distillate.

• Store the freshly distilled, anhydrous chloroform-d over activated 3Å molecular sieves in a tightly sealed container under an inert atmosphere.

Protocol 3: Purification and Drying using Activated Alumina

This method is effective for removing both water and acidic impurities.

Materials:

• Chloroform-d

• Activated basic or neutral alumina

• Chromatography column

• Dry receiving flask

Procedure:

• Prepare a chromatography column with a plug of glass wool at the bottom.

• Dry-pack the column with activated alumina (approximately 10-20 g of alumina per 100 mL of solvent).

• Pass the chloroform-d through the alumina column under gravity or with gentle positive pressure from an inert gas.

• Discard the first few milliliters of the eluent.

• Collect the purified and dried chloroform-d in a dry receiving flask.

• For long-term storage, add activated 3Å molecular sieves and keep under an inert atmosphere.

Workflow for Preparing Anhydrous Chloroform-d

Caption: Workflow for the preparation of anhydrous Chloroform-d.

Storage and Handling of Anhydrous Chloroform-d

Proper storage and handling are critical to maintain the anhydrous nature of the prepared chloroform-d.

• Storage: Store the dried chloroform-d over activated 3Å molecular sieves in a sealed container, preferably with a septum-sealed cap, under an inert atmosphere (argon or nitrogen). To protect against light-induced decomposition, store the container in a dark place or use an amber glass bottle. Refrigeration can also help to minimize decomposition.

• Handling: Always handle anhydrous chloroform-d under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques). Use oven-dried glassware and syringes for all transfers. Avoid prolonged exposure to the atmosphere.

By following these protocols and handling procedures, researchers can confidently prepare high-quality anhydrous chloroform-d, ensuring the integrity of moisture-sensitive samples and the acquisition of reliable NMR data.

References

• 1. mdpi.com [mdpi.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. researchgate.net [researchgate.net]

Application Note: Tetramethylsilane (TMS) as an Internal Standard in Deuterated Chloroform (CDCl₃) for High-Precision NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

In ¹H Nuclear Magnetic Resonance (NMR) spectroscopy, accurate chemical shift referencing is crucial for the correct identification and characterization of molecular structures. For decades, tetramethylsilane (B1202638) (TMS) has been the recommended internal standard for proton NMR.[1][2][3][4] This is due to its chemical inertness, single sharp resonance peak at a high-field position (defined as 0.0 ppm) that rarely overlaps with analyte signals, and its miscibility with most organic solvents.[1][5]

While it is a common practice to use the residual proton signal of the deuterated solvent (e.g., CHCl₃ in CDCl₃ at ~7.26 ppm) as a secondary reference, studies have shown that the chemical shift of this residual peak can be significantly influenced by the concentration and nature of the analyte.[1][2][3] This can lead to inaccuracies in reported chemical shifts. In contrast, the TMS signal is significantly less affected by the sample matrix, making it a superior choice for precise and reproducible results.[1] This application note provides a detailed protocol for the use of TMS as an internal standard in deuterated chloroform (B151607) (CDCl₃).

Advantages of Using TMS over Residual Solvent Peaks

• Higher Accuracy: The chemical shift of TMS is less susceptible to changes in solute, concentration, and temperature compared to the residual solvent signal.[1][5]

• Universal Reference: TMS is the universally accepted primary reference for ¹H NMR, with its chemical shift set at 0.00 ppm, allowing for consistent data comparison across different experiments and laboratories.[5][6]

• Reduced Ambiguity: The TMS signal appears in a region of the spectrum where signals from most organic molecules are absent, thus preventing signal overlap and misidentification.[1][5]

Quantitative Data: Analyte-Induced Chemical Shift Variations of TMS vs. Residual CHCl₃

The following table summarizes the greater chemical shift perturbation of the residual CHCl₃ signal compared to the TMS signal in the presence of various solutes, demonstrating the superiority of TMS as an internal reference. The data is based on studies that simultaneously measured the chemical shifts of both species in the presence of varying analyte concentrations.[1]

Analyte	Functional Group	Maximum Change in CHCl₃ Shift (Δδ, ppm)	Maximum Change in TMS Shift (Δδ, ppm)
Methanol	Alcohol	~0.45	~0.05
Acetone	Ketone	~0.25	~0.03
Diethyl ether	Ether	~0.15	~0.02
Acetonitrile	Nitrile	~0.20	~0.04
Toluene	Aromatic	~ -0.10	~ -0.01

Note: Data is approximated from graphical representations in scientific literature for illustrative purposes.[1] The consistently smaller change in the TMS chemical shift across a range of functional groups underscores its reliability as an internal standard.

Experimental Protocols

Materials

• Deuterated Chloroform (CDCl₃) with a specified concentration of TMS (commonly 0.03% to 1% v/v).[7][8][9][10] Alternatively, TMS can be added separately.

• Analyte (5-25 mg for typical small molecules).[11][12]

• High-quality 5 mm NMR tubes.

• Clean and dry Pasteur pipettes and vials.[13]

• Vortex mixer (optional).

Protocol for NMR Sample Preparation

• Analyte Preparation: Ensure the analyte is dry and free of residual solvents.[14] Weigh approximately 5-25 mg of the solid analyte into a clean, dry vial.[11][13] For liquid analytes, use a clean pipette to transfer a similar amount.[13][14]

• Solvent Addition: Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the vial with the analyte.[15] This volume is standard for most 5 mm NMR tubes to ensure proper positioning within the NMR probe's coil.[15]

  • Note on TMS Concentration: Commercially available CDCl₃ with 0.03% or 0.05% v/v TMS is suitable for most applications.[8][9][10] Higher concentrations, such as 1%, may be used but can lead to a very intense TMS signal, which might require adjustments in the acquisition parameters to avoid dynamic range issues.[7][11]

• Dissolution: Gently swirl or vortex the vial to ensure the analyte is completely dissolved. Visually inspect the solution for any particulate matter. If solids are present, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube to avoid interfering with the magnetic field homogeneity (shimming).[11][15]

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution from the vial into a clean, dry NMR tube.[13][14]

• Capping and Labeling: Cap the NMR tube securely and label it clearly.[11] Invert the tube several times to ensure the solution is homogeneous.[13]

NMR Data Acquisition and Processing

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity, which will result in sharp, symmetrical peaks.

• Acquisition: Acquire the ¹H NMR spectrum using standard acquisition parameters. Ensure that the spectral width is sufficient to include both the analyte signals and the TMS peak at 0 ppm.

• Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Perform baseline correction if necessary.

• Referencing: Calibrate the chemical shift axis by setting the TMS peak to exactly 0.00 ppm.

Workflow Diagram

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. TMS is Superior to Residual CHCl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3 | Hoye Research Group [hoye.chem.umn.edu]
• 4. TMS is Superior to Residual C H Cl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Chemical shift referencing [chem.ch.huji.ac.il]
• 7. CHLOROFORM-D-50G+1%-V/V-TMS | Norell [shop.nmrtubes.com]
• 8. clearsynth.com [clearsynth.com]
• 9. Chloroform-D "100%" (D, 99.96%) +0.05% v/v TMS- Cambridge Isotope Laboratories, DLM-29TB-50 [isotope.com]
• 10. clearsynth.com [clearsynth.com]
• 11. NMR Sample Preparation [nmr.chem.umn.edu]
• 12. scribd.com [scribd.com]
• 13. nmr.gmu.edu [nmr.gmu.edu]
• 14. ocw.mit.edu [ocw.mit.edu]
• 15. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Application Notes and Protocols for Chloroform-d with Silver Foil Stabilizer for Reactive Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated chloroform (B151607) (CDCl₃) is a ubiquitous solvent in Nuclear Magnetic Resonance (NMR) spectroscopy due to its excellent solubilizing properties for a wide range of organic compounds and its convenient chemical shift window. However, chloroform-d is susceptible to degradation upon exposure to light and oxygen, a process that generates reactive and detrimental byproducts, primarily phosgene (B1210022) (COCl₂) and hydrochloric acid (DCl).[1][2] These impurities can significantly compromise the integrity of NMR analysis, especially for reactive and sensitive compounds such as peptides, unsaturated fatty acids, vitamins, and complex APIs (Active Pharmaceutical Ingredients).[1]

The acidic nature of DCl can lead to protonation or degradation of acid-sensitive functional groups, causing unpredictable chemical shift changes and the appearance of new signals from degradation products.[1] Phosgene, a highly reactive electrophile, can react with nucleophilic moieties present in the analyte, leading to sample deterioration and the formation of unwanted artifacts.[1] These issues are particularly problematic in drug development and metabolomics studies where reproducibility and accurate structural elucidation are paramount.

To mitigate these deleterious effects, chloroform-d is often stabilized. While organic stabilizers like amylene or ethanol (B145695) can be used, they introduce extraneous signals in the ¹H NMR spectrum, complicating analysis. A superior alternative for high-sensitivity applications is the use of silver foil as a stabilizer. Silver acts as a scavenger for the harmful decomposition products, thereby preserving the integrity of the solvent and the dissolved analyte.[2]

Mechanism of Stabilization by Silver Foil:

Silver foil effectively neutralizes the acidic byproducts and reactive species generated during chloroform-d degradation. The metallic silver reacts with DCl and chlorine radicals, forming insoluble silver chloride (AgCl), which precipitates out of the solution and is thus rendered harmless.[2] This prevents the acidification of the solvent and subsequent degradation of acid-sensitive analytes.

Data Presentation

Stabilizer	Advantages	Disadvantages	Impact on Reactive Compounds
None	No additional signals from a stabilizer.	Prone to rapid degradation, forming DCl and phosgene.[1][2]	High risk of analyte degradation, signal shifting, and appearance of artifact peaks. Not recommended for sensitive samples.
Amylene/Ethanol	Effective at scavenging acidic byproducts.	Introduces signals in the ¹H NMR spectrum, which can overlap with analyte signals.	Can protect the analyte from degradation, but the presence of stabilizer peaks complicates spectral interpretation.
Silver Foil	Acts as an effective scavenger for DCl and chlorine radicals without introducing interfering signals in the NMR spectrum.[2]	May not remove all dissolved phosgene as efficiently as some organic scavengers.	Significantly improves the stability of acid-sensitive and reactive compounds, leading to cleaner and more reliable NMR spectra.[2] Ideal for sensitive analytes where spectral purity is critical.

Experimental Protocols

Protocol for Preparation of NMR Samples of Reactive Compounds Using Chloroform-d with Silver Foil Stabilizer

This protocol outlines the recommended procedure for preparing NMR samples of reactive or sensitive compounds to minimize degradation and ensure high-quality spectral data.

Materials:

• Reactive compound of interest

• Chloroform-d (CDCl₃) stabilized with silver foil

• High-quality 5 mm NMR tubes

• Glass Pasteur pipettes

• Glass wool or a small cotton plug

• Inert gas (Argon or Nitrogen)

• Appropriate glassware for sample dissolution (e.g., small vial)

• Septum caps (B75204) for vials

Procedure:

• Drying of Glassware: Ensure all glassware, including the NMR tube and dissolution vial, is thoroughly dried in an oven and cooled under a stream of inert gas to remove any residual moisture.

• Analyte Preparation: Weigh the desired amount of the reactive compound directly into the clean, dry vial.

• Solvent Transfer: Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), carefully transfer the required volume of silver-foil-stabilized chloroform-d to the vial containing the analyte. To do this, uncap the chloroform-d bottle and quickly withdraw the solvent with a dry syringe. Immediately recap the solvent bottle.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the compound. If necessary, briefly sonicate the sample.

• Filtration: To remove any particulate matter, filter the solution directly into the NMR tube. Place a small, tightly packed plug of glass wool into a Pasteur pipette. Transfer the solution from the vial through the filter pipette into the NMR tube.

• Inert Atmosphere: For highly sensitive samples, it is recommended to flush the headspace of the NMR tube with a gentle stream of inert gas before capping.

• Capping and Sealing: Securely cap the NMR tube. For long-term storage or analysis of extremely air-sensitive compounds, consider using flame-sealed NMR tubes.

• Immediate Analysis: Acquire the NMR spectrum as soon as possible after sample preparation to minimize the potential for degradation over time.

Protocol for Long-Term Storage of Reactive Compounds in Chloroform-d

For situations requiring the storage of NMR samples of reactive compounds, the following steps are recommended to maintain sample integrity.

Materials:

• Prepared NMR sample in silver-foil-stabilized chloroform-d (as per Protocol 3.1)

• Parafilm® or a suitable sealing tape

• Amber storage container or aluminum foil

• Refrigerator or freezer (-20°C to 4°C)

Procedure:

• Secure Sealing: After capping the NMR tube, wrap the cap and the top of the tube with Parafilm® to create an additional barrier against atmospheric moisture and oxygen.

• Light Protection: Place the sealed NMR tube in an amber container or wrap it completely in aluminum foil to protect the sample from light, which can accelerate the degradation of chloroform-d.

• Cold Storage: Store the protected NMR tube in a refrigerator or freezer. Lower temperatures will significantly slow down the rate of any potential degradation reactions.

• Equilibration Before Analysis: Before re-analyzing a stored sample, allow the NMR tube to slowly warm to room temperature while still in its protective wrapping. This prevents condensation of moisture on the cold tube surface.

• Re-analysis: Once at room temperature, remove the wrapping and acquire the NMR spectrum.

Visualizations

Signaling Pathway of Chloroform-d Degradation and Intervention by Silver Foil

Caption: Chloroform-d degradation and stabilization by silver foil.

Experimental Workflow for NMR Sample Preparation of Reactive Compounds

References

• 1. mdpi.com [mdpi.com]
• 2. preprints.org [preprints.org]

Application Notes and Protocols for Filtering NMR Samples in Chloroform-d

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique in chemical analysis, structural elucidation, and drug development. The quality of the NMR spectrum is critically dependent on the homogeneity of the magnetic field experienced by the sample. The presence of suspended particulate matter, even at microscopic levels, disrupts this homogeneity, leading to broadened spectral lines, reduced resolution, and potentially obscured signals.[1] This is particularly crucial when working with sensitive samples or for quantitative NMR (qNMR) studies where accuracy and precision are paramount.[2][3][4]

This document provides detailed application notes and standardized protocols for the effective filtration of NMR samples prepared in deuterated chloroform (B151607) (CDCl₃), one of the most common solvents in NMR spectroscopy.[5] Adherence to these protocols will help ensure the acquisition of high-quality, reproducible NMR data by minimizing particulate-induced spectral artifacts.

Common Contaminants in Chloroform-d NMR Samples

Several types of impurities can compromise the quality of an NMR spectrum. These can be broadly categorized as suspended particles and soluble contaminants.

• Suspended Particulate Matter: This is the primary target for filtration and can include:

  • Undissolved sample or starting material

  • Dust and fibers from the laboratory environment[6]

  • Particulates from reagents or drying agents (e.g., molecular sieves)[7]

  • Precipitation of the analyte due to temperature changes or slow dissolution.

• Soluble Contaminants: While not removed by filtration, it is crucial to be aware of their presence:

  • Water: Appears as a broad singlet around 1.56 ppm in CDCl₃. Deuterated chloroform is hygroscopic and can absorb atmospheric moisture.[8]

  • Residual Proteo-Solvent (CHCl₃): Commercial CDCl₃ is never 100% deuterated, resulting in a residual singlet at approximately 7.26 ppm, which is often used as a chemical shift reference.[8]

  • Grease: Silicone grease from glassware joints can appear as broad signals, typically around 0 ppm.[9]

  • Leachables from Filtration Media: Improper filter choice can introduce soluble impurities into the sample. For instance, some NMR solvents can extract materials from cotton wool.[1] Similarly, incompatible syringe filters can release plasticizers or other chemicals.[10][11]

  • Decomposition Products of Chloroform-d: Exposure to light and oxygen can cause chloroform-d to decompose into acidic byproducts like phosgene (B1210022) and HCl, which can react with sensitive samples.[8]

Filtration Techniques: A Comparative Overview

Two primary methods are commonly employed for filtering NMR samples: pipette filtration and syringe filtration. The choice of method depends on the nature of the sample, the volume, and the level of stringency required.

Feature	Pipette Filtration (Glass Wool/Cotton/Kimwipe)	Syringe Filtration (PTFE/PVDF)
Primary Use	Routine removal of visible particulates.	Precise removal of fine particulates for high-resolution or sensitive experiments.
Filtration Media	Glass wool, cotton, or lab wipe (e.g., Kimwipe).	Microporous membrane (e.g., PTFE, PVDF).
Effectiveness	Good for larger particles. The tightness of the plug is critical for efficiency.[1]	Excellent for fine particles, with defined pore sizes (e.g., 0.45 µm, 0.2 µm).
Sample Volume	Suitable for typical NMR sample volumes (0.5-0.7 mL).	Efficient for a range of volumes, with different filter diameters available.
Potential for Contamination	Low if using glass wool. Cotton may introduce leachables with some organic solvents.[1]	Low with a chemically compatible membrane. Risk of leachables if the membrane or housing is incompatible with chloroform.
Ease of Use	Simple and quick to set up with common lab supplies.[12]	Requires a syringe and a separate filter unit.
Cost	Very low.	Higher cost per sample.

Experimental Protocols

General Best Practices for NMR Sample Preparation in Chloroform-d

• Glassware: Use clean, dry, high-quality NMR tubes (e.g., Wilmad 528-PP or equivalent) and glassware.[13] Avoid scratches, which can affect spectral quality.[14]

• Sample Weighing: Weigh the sample (typically 5-25 mg for ¹H NMR) into a clean, dry vial, not directly into the NMR tube.[1]

• Dissolution: Add the appropriate volume of chloroform-d (typically 0.5-0.7 mL for a 5 mm tube) to the vial and ensure complete dissolution.[1] Gentle vortexing can aid dissolution.[15]

• Solvent Height: The final sample height in the NMR tube should be optimal for the spectrometer being used (often around 4-5 cm).[1][15]

Protocol for Pipette Filtration

This method is suitable for routine sample preparation to remove visible particulates.

Materials:

• Pasteur pipette

• Pipette bulb

• Filtering agent: a small plug of glass wool (recommended) or cotton/Kimwipe.[1][12]

• NMR tube and cap

• Vial with dissolved sample in chloroform-d

Procedure:

• Prepare the Filter Pipette:

  • Take a clean Pasteur pipette.

  • Tightly pack a small plug of glass wool into the narrow part of the pipette using a second pipette or a thin rod. The plug should be dense enough to filter effectively but not so tight as to impede flow.[1]

  • If using cotton or a Kimwipe, be aware of the potential for leachable impurities.[1]

• Position the Filter: Place the filter pipette into the top of a clean NMR tube.

• Filter the Sample:

  • Using a separate clean pipette, draw up the dissolved sample from the vial.

  • Carefully transfer the solution into the filter pipette, allowing it to gravity-filter directly into the NMR tube.[12]

  • If the flow is slow, apply gentle positive pressure to the top of the filter pipette with a pipette bulb.[12]

• Finalize the Sample:

  • Ensure the solvent level in the NMR tube is at the appropriate height.

  • Cap the NMR tube securely.

  • Wipe the outside of the NMR tube with a lint-free tissue before inserting it into the spectrometer.[15]

Pipette filtration workflow for NMR samples.

Protocol for Syringe Filtration

This method is recommended for sensitive samples, quantitative NMR (qNMR), or when complete removal of fine particulates is critical.

Materials:

• Luer-lock syringe (1-3 mL)

• Syringe filter with a chloroform-compatible membrane (e.g., PTFE, PVDF) and appropriate pore size (0.2 µm or 0.45 µm).

• NMR tube and cap

• Vial with dissolved sample in chloroform-d

Procedure:

• Select the Syringe Filter: Choose a filter with a membrane that is chemically resistant to chloroform. Refer to the table below for guidance. Select a pore size based on the requirements of your experiment (0.45 µm for general use, 0.2 µm for more stringent applications).

• Assemble the Filtration Unit:

  • Draw the dissolved sample into the syringe.

  • Securely attach the syringe filter to the Luer-lock tip of the syringe.

• Filter the Sample:

  • Carefully place the tip of the syringe filter into the clean NMR tube.

  • Gently and steadily depress the syringe plunger to pass the solution through the filter into the NMR tube. Avoid applying excessive pressure, which could damage the filter membrane.

• Finalize the Sample:

  • Ensure the correct solvent height in the NMR tube.

  • Cap the tube and clean the exterior before analysis.

Syringe filtration workflow for NMR samples.

Data Presentation: Syringe Filter Selection for Chloroform-d

The selection of an appropriate syringe filter is critical to prevent contamination from the filter itself. The following tables provide guidance on chemical compatibility and selection based on sample volume.

Table 1: Chemical Compatibility of Common Syringe Filter Membranes with Chloroform

Membrane Material	Compatibility with Chloroform	Notes
Polytetrafluoroethylene (PTFE)	Resistant	Excellent chemical resistance. Hydrophobic, may require pre-wetting with a small amount of a compatible solvent like methanol (B129727) or isopropanol (B130326) if filtering aqueous-containing mixed samples, but generally not an issue for pure chloroform solutions.
Polyvinylidene Difluoride (PVDF)	Resistant	Good chemical resistance and low protein binding.
Nylon	Not Recommended	May be attacked by chloroform.
Polyethersulfone (PES)	Not Recommended	Generally not resistant to chloroform.
Cellulose Acetate (CA)	Not Recommended	Not resistant to chloroform.

Table 2: Syringe Filter Diameter and Pore Size Recommendations

Sample Volume	Recommended Filter Diameter	Common Pore Sizes	Application Notes
< 1 mL	3-4 mm	0.2 µm, 0.45 µm	Minimizes sample hold-up volume.
1 - 10 mL	13 mm	0.2 µm, 0.45 µm	Standard choice for typical NMR samples.
10 - 100 mL	25 mm	0.2 µm, 0.45 µm	Suitable for larger sample volumes or when filtering stock solutions.

• 0.45 µm pore size: Sufficient for removing most particulate matter and protecting the spectrometer.

• 0.2 µm pore size: Recommended for applications requiring a higher degree of clarification, such as for very sensitive experiments or when working with samples prone to forming fine precipitates.

Troubleshooting and Considerations

• Sample Loss: Both filtration methods will result in some minor loss of sample solution due to wetting of the filter medium and hold-up volume. It is advisable to prepare slightly more solution than the final desired volume in the NMR tube.[14]

• Contamination from Cotton: While some sources report that medical-grade cotton is free of extractable compounds, others strongly advise against its use with organic solvents, recommending glass wool instead to avoid any risk of contamination.[1][16]

• Air Bubbles: Avoid introducing air bubbles into the NMR tube during filtration, as they can affect the magnetic field homogeneity.

• Cleaning NMR Tubes: Thoroughly clean NMR tubes after use, for example, with an appropriate solvent like acetone, and dry completely. Do not dry in a hot oven, as this can warp the tube.[1] A stream of dry nitrogen or air is preferable.[15] For stubborn residues, specialized cleaning procedures may be required.[17]

By implementing these standardized filtration protocols, researchers can significantly improve the quality and reliability of their NMR data, leading to more accurate structural assignments, confident purity assessments, and robust quantitative results.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 5. organomation.com [organomation.com]
• 6. How to make an NMR sample [chem.ch.huji.ac.il]
• 7. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 8. Buy CDCl₃ for NMR Analysis - Uses & Safety | Advent [adventchembio.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. researchgate.net [researchgate.net]
• 11. Impact of Extractables/Leachables from Filter Materials on the Stability of Protein-Based Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 13. Chemistry | Faculty of Science | University of Manitoba [umanitoba.ca]
• 14. ucl.ac.uk [ucl.ac.uk]
• 15. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 16. chapter_5 [nmr.chem.ualberta.ca]
• 17. sites.bu.edu [sites.bu.edu]

Application Notes and Protocols for Advanced NMR Techniques in Chloroform-d: COSY and NOESY

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the utilization of deuterated chloroform (B151607) (CDCl3) in advanced 2D NMR experiments, specifically COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy). This document outlines the pivotal role of chloroform-d as a solvent, comprehensive experimental protocols, data interpretation strategies, and troubleshooting tips to ensure high-quality spectral acquisition for structural elucidation and conformational analysis.

The Role of Chloroform-d in Advanced NMR Spectroscopy

Deuterated chloroform (chloroform-d, CDCl3) is a ubiquitous solvent in NMR spectroscopy due to its excellent solubilizing properties for a wide range of organic compounds, its relative chemical inertness, and its convenient volatility for sample recovery.[1][2] In proton (¹H) NMR, the use of a deuterated solvent is crucial to avoid overwhelming signals from the solvent's own protons.[1]

The deuterium (B1214612) nucleus (²H or D) has a different resonance frequency from protons, and modern NMR spectrometers utilize this deuterium signal for field-frequency locking, which ensures the stability of the magnetic field during acquisition.[1] A residual, non-deuterated chloroform (CHCl3) peak is typically observed as a singlet at approximately 7.26 ppm, which can serve as a convenient internal chemical shift reference.[1] In ¹³C NMR, the carbon in CDCl3 appears as a triplet at around 77.16 ppm due to coupling with the deuterium atom.[1]

Sample Preparation in Chloroform-d

Proper sample preparation is paramount for acquiring high-quality COSY and NOESY spectra. The concentration of the analyte should be sufficient to yield a good signal-to-noise ratio within a reasonable experiment time.

Key Considerations:

• Purity: The sample should be as pure as possible to avoid interference from impurities in the spectra.

• Concentration: For most small to medium-sized molecules (< 1000 g/mol ), a concentration range of 5-20 mg in 0.5-0.7 mL of CDCl3 is generally suitable for COSY and NOESY experiments.[3][4]

• Solvent Quality: Use high-purity chloroform-d (≥99.8% D). The presence of water can lead to a broad signal in the ¹H NMR spectrum and can facilitate the degradation of sensitive samples. Chloroform-d can decompose over time to form acidic byproducts like HCl and phosgene, which can react with the analyte.[5] Using CDCl3 stabilized with silver foil can mitigate this decomposition.[2][5]

• Oxygen Removal: For quantitative NOESY experiments, dissolved oxygen, a paramagnetic species, can significantly quench the NOE effect and shorten relaxation times.[6] It is highly recommended to degas the sample by several freeze-pump-thaw cycles.[6]

General Protocol for Sample Preparation:

• Weigh the desired amount of the purified sample directly into a clean, dry 5 mm NMR tube.

• Add the appropriate volume of chloroform-d (typically 0.5-0.7 mL) using a clean pipette.

• Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution of the sample.

• For quantitative NOESY, perform at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

COSY (Correlation Spectroscopy) in Chloroform-d

The COSY experiment is a powerful tool for identifying proton-proton spin-spin coupling networks within a molecule, revealing which protons are connected through typically two to three bonds.

Experimental Workflow

General workflow for a 2D NMR experiment.

COSY Pulse Sequence

The basic COSY pulse sequence consists of two 90° proton pulses separated by a variable evolution time (t1).

Simplified COSY pulse sequence diagram.

Experimental Protocol for COSY

Table 1: Recommended Acquisition Parameters for a COSY Experiment in Chloroform-d

Parameter	Description	Recommended Value (Small to Medium Molecules)
Pulse Program	Standard gradient-selected COSY	cosygpppqf (Bruker) or equivalent
Spectral Width (SW)	Should encompass all proton signals	~10-12 ppm
Number of Scans (NS)	Number of scans per increment	2-8
Relaxation Delay (D1)	Time for spins to return to equilibrium	1-2 seconds
Acquisition Time (AQ)	Duration of FID acquisition	0.1 - 0.2 seconds
Number of Increments (TD in F1)	Number of t1 increments	256 - 512
Number of Points (TD in F2)	Number of data points in the direct dimension	1024 - 2048

Methodology:

• Tune and Shim: After inserting the sample, tune the probe and shim the magnetic field on the deuterium lock signal of CDCl3 to achieve optimal resolution and lineshape.

• Acquire a 1D ¹H Spectrum: Record a standard 1D proton spectrum to determine the spectral width required and to serve as a reference.

• Set Up the COSY Experiment: Load a standard gradient-selected COSY parameter set. Adjust the spectral width (SW) and transmitter offset (O1) to cover all proton resonances.

• Set Acquisition Parameters: Use the values in Table 1 as a starting point. The number of scans (NS) and increments (TD in F1) can be adjusted based on the sample concentration and desired resolution.

• Start Acquisition: Initiate the 2D experiment.

• Processing: After acquisition, the data is Fourier transformed in both dimensions (F2 and F1). Apply appropriate window functions (e.g., sine-bell), phase correction, and baseline correction to obtain the final 2D spectrum.

Data Interpretation

In a COSY spectrum, the 1D proton spectrum appears along the diagonal. The off-diagonal peaks, or cross-peaks, are the key pieces of information. A cross-peak at the intersection of two different chemical shifts (δ₁, δ₂) indicates that the protons at δ₁ and δ₂ are J-coupled.

NOESY (Nuclear Overhauser Effect Spectroscopy) in Chloroform-d

The NOESY experiment identifies protons that are close to each other in space (typically within 5 Å), regardless of whether they are connected through chemical bonds.[6] This makes it an invaluable tool for determining stereochemistry, conformation, and 3D structures of molecules in solution.

NOESY Pulse Sequence

The NOESY pulse sequence is similar to COSY but includes a third 90° pulse and a fixed mixing time (τm) during which the Nuclear Overhauser Effect (NOE) builds up.

Simplified NOESY pulse sequence diagram.

Experimental Protocol for NOESY

Table 2: Recommended Acquisition Parameters for a NOESY Experiment in Chloroform-d

Parameter	Description	Recommended Value
Pulse Program	Standard phase-sensitive gradient-selected NOESY	noesygpph (Bruker) or equivalent
Spectral Width (SW)	Should encompass all proton signals	~10-12 ppm
Number of Scans (NS)	Number of scans per increment	8-16 (or more for dilute samples)
Relaxation Delay (D1)	Time for spins to return to equilibrium	1-2 seconds
Mixing Time (d8 or τm)	Duration for NOE buildup	Small molecules (<500 Da): 0.5-1.5 sMedium molecules (500-1500 Da): 0.1-0.5 s
Number of Increments (TD in F1)	Number of t1 increments	256 - 512
Number of Points (TD in F2)	Number of data points in the direct dimension	1024 - 2048

Methodology:

• Sample Preparation: For quantitative results, it is crucial to degas the sample.

• Tune and Shim: Similar to the COSY experiment, optimize the probe and magnetic field homogeneity.

• Acquire a 1D ¹H Spectrum: Determine the spectral width and reference the spectrum.

• Set Up the NOESY Experiment: Load a standard phase-sensitive NOESY parameter set. Adjust SW and O1.

• Set Acquisition Parameters: Use the values in Table 2 as a guide. The mixing time (τm) is a critical parameter and should be chosen based on the molecular weight of the analyte.[4] For small molecules, a longer mixing time is generally required for the NOE to build up.

• Start Acquisition: Begin the 2D experiment.

• Processing: The data processing is similar to that for a COSY spectrum, with careful attention to phase correction to distinguish positive and negative cross-peaks.

Data Interpretation

Similar to COSY, the 1D spectrum lies on the diagonal of the 2D NOESY plot. A cross-peak between two protons (δ₁, δ₂) indicates that they are spatially close. For small molecules in a non-viscous solvent like chloroform-d, NOESY cross-peaks have the opposite phase (e.g., negative) to the diagonal peaks (positive).

The intensity of a NOESY cross-peak is approximately proportional to the inverse sixth power of the distance (r) between the two protons (I ∝ 1/r⁶).[3] This relationship allows for a semi-quantitative estimation of internuclear distances. By calibrating against a known distance in the molecule (e.g., the distance between two adjacent aromatic protons), other unknown distances can be estimated.

Table 3: Qualitative Interpretation of NOESY Cross-Peak Intensities

Cross-Peak Intensity	Approximate Internuclear Distance
Strong	< 2.5 Å
Medium	2.5 - 3.5 Å
Weak	3.5 - 5.0 Å

Troubleshooting in Chloroform-d

• Acidic Samples: If your compound is acid-sensitive, consider passing the chloroform-d through a short plug of basic alumina (B75360) or adding a small amount of anhydrous potassium carbonate to neutralize any acidic impurities.[7]

• Water Peak: To minimize the residual water peak, use dry NMR tubes and handle the solvent in a dry atmosphere. Storing chloroform-d over molecular sieves can also help.[7]

• COSY Artifacts: Streaks parallel to the frequency axes (t1 noise) can be reduced by proper phasing and baseline correction. Zero-quantum coherences can sometimes appear as "phantom" cross-peaks; using a double-quantum filtered (DQF-COSY) experiment can suppress these.

• NOESY Artifacts: "COSY-type" or J-coupling artifacts can appear in NOESY spectra, especially for directly coupled protons. These can be identified as they are in-phase with the diagonal. Spin diffusion, where magnetization is relayed through a chain of protons, can be a problem for larger molecules and can be minimized by using shorter mixing times.

By following these detailed protocols and application notes, researchers can effectively leverage the power of COSY and NOESY NMR spectroscopy with chloroform-d to gain deep insights into the structure and conformation of their molecules of interest.

References

• 1. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. NOESY and EXSY [chem.ch.huji.ac.il]
• 4. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. sc.edu [sc.edu]

Technical Notes & Optimization

Technical Support Center: Chloroform-d (CDCl₃) Purification for NMR Spectroscopy

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the removal of water and other impurities from deuterated chloroform (B151607) (CDCl₃) for Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: Why is water a problem in my CDCl₃ for NMR?

A1: Most deuterated solvents are hygroscopic, meaning they readily absorb moisture from the atmosphere.[1] Water introduces a broad singlet peak in the ¹H NMR spectrum, which can obscure signals from your analyte, complicating spectral interpretation.[1] In chloroform-d, this peak typically appears around 1.56 ppm, but its position can vary depending on temperature, concentration, and the presence of other substances that can form hydrogen bonds.[2][3][4]

Q2: How can I identify the water peak in my ¹H NMR spectrum?

A2: The water peak in CDCl₃ usually appears as a singlet at approximately 1.56 ppm.[2] To confirm its identity, you can add a drop of D₂O to your NMR tube, shake it vigorously, and re-acquire the spectrum. The water peak should diminish or disappear due to proton-deuterium exchange.

Q3: What is the peak I see at 7.26 ppm in my CDCl₃ spectrum?

A3: The signal at 7.26 ppm is not from water. It is the residual proton signal of the chloroform-d solvent itself (CHCl₃), as deuteration is never 100% complete.[2][5] This peak is often used as a chemical shift reference.

Q4: How should I store my chloroform-d to prevent water contamination?

A4: To minimize water absorption, store CDCl₃ in a tightly sealed, dark or amber-colored glass bottle, preferably with a septum cap, to protect it from light and moisture.[6][7] Refrigeration is recommended to slow down decomposition, but bottles should be allowed to warm to room temperature before opening to prevent condensation of atmospheric moisture into the cold solvent.[1] Storing the solvent over an inert drying agent like molecular sieves can help maintain its dryness after opening.[8]

Q5: My CDCl₃ smells acidic. What should I do?

A5: Over time, especially with exposure to light and air, chloroform-d can decompose to form acidic byproducts like deuterium (B1214612) chloride (DCl) and phosgene.[1][9] These acidic impurities can react with sensitive samples and cause signal shifting or degradation.[9] You can neutralize the acid by passing the solvent through a short plug of basic activated alumina (B75360) or by treating it with anhydrous potassium carbonate.

Troubleshooting Guide

Issue/Question	Possible Cause(s)	Recommended Solution(s)
I see a large water peak in my spectrum even after drying my sample.	1. The CDCl₃ itself is wet.[10]2. The NMR tube was not properly dried.3. The sample was handled in a humid environment.	1. Dry the CDCl₃ using one of the protocols below.2. Dry NMR tubes in an oven at ~150 °C for several hours and cool in a desiccator just before use.[11]3. Prepare samples under a dry, inert atmosphere (e.g., in a glovebox or under a stream of dry nitrogen).[11]
There is a peak for acetone (B3395972) in my spectrum.	Residual acetone from cleaning glassware is a common contaminant.[10]	After cleaning with acetone, rinse glassware with a volatile solvent and dry thoroughly in an oven for 2-3 hours.[10]
My sample degraded or the spectrum changed over time in the NMR tube.	The CDCl₃ may be acidic due to decomposition, which can affect acid-sensitive compounds.[8]	Pass the CDCl₃ through a plug of basic activated alumina immediately before use. For sensitive samples, acquire the spectrum as soon as possible after preparation.[8]
My peaks are broad.	1. Poor shimming of the NMR spectrometer.2. The sample is not fully dissolved or is too concentrated.3. Presence of paramagnetic impurities.	1. Re-shim the spectrometer.2. Ensure the sample is fully dissolved. If necessary, filter the sample and/or dilute it.3. Filter the sample solution through a small plug of glass wool in a pipette to remove particulate matter.
I used molecular sieves, but my solvent is still wet.	1. The molecular sieves were not properly activated.2. Insufficient contact time or amount of sieves.3. The sieves have become saturated with water.	1. Activate sieves by heating them in an oven (e.g., >250 °C) under vacuum or a stream of inert gas overnight.2. Use a sufficient quantity (e.g., 5-10% w/v) and allow for adequate contact time (at least 24 hours).3. Use fresh or freshly activated sieves.

Data Presentation: Efficiency of Drying Agents

The effectiveness of a drying agent depends on the solvent and the specific conditions. While direct quantitative data for CDCl₃ is sparse, the following table, based on data for dichloromethane (B109758) (a chemically similar solvent), provides a comparison of common drying methods. Water content is typically quantified using Karl Fischer titration.[6][11][12]

Drying Agent	Typical Contact Time	Final Water Content (ppm)	Notes
3Å Molecular Sieves	24 - 48 hours	< 10	Very effective for removing water. Requires proper activation.[10][13]
Activated Alumina	Column Filtration	< 10	Also effective at removing acidic impurities.[13][14]
Calcium Hydride (CaH₂)	Reflux, then Distill	~ 13	Highly effective but requires distillation. Reacts vigorously with water.[10]
Phosphorus Pentoxide (P₂O₅)	Reflux, then Distill	< 5	One of the most powerful drying agents, but can be difficult to handle and requires distillation.[14]

Data is adapted from studies on dichloromethane and other organic solvents and should be considered representative.[10][13]

Experimental Protocols

Protocol 1: Drying CDCl₃ with Molecular Sieves

This is a simple and common method for routine drying of chloroform-d.

Materials:

• Chloroform-d

• 3Å or 4Å molecular sieves

• Oven

• Desiccator

• Clean, dry solvent bottle

Methodology:

• Activate Sieves: Place the molecular sieves in a flask and heat in an oven at >250 °C under vacuum or a stream of inert gas for at least 4 hours (overnight is recommended).

• Cool: Transfer the hot sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere.

• Add to Solvent: Add the activated sieves (approx. 5-10% weight/volume) to the bottle of chloroform-d.

• Equilibrate: Seal the bottle and allow it to stand for at least 24 hours before use. Swirl occasionally.

• Use: Carefully decant or filter the solvent to separate it from the sieves before use. Small particles can be removed by filtering through a pipette with a glass wool plug.[8]

Protocol 2: Purification of CDCl₃ using Activated Alumina

This method is particularly useful for removing both water and acidic impurities.

Materials:

• Chloroform-d

• Activated alumina (basic or neutral, Grade I)

• Glass column or disposable pipette

• Glass wool

Methodology:

• Prepare Column: Place a small plug of glass wool at the bottom of a Pasteur pipette or a small chromatography column.

• Pack Alumina: Add 3-4 cm of activated alumina on top of the glass wool.[8]

• Purify Solvent: Pass the required volume of chloroform-d through the alumina column directly into a clean, dry vial or NMR tube.

• Use Immediately: The purified solvent should be used as soon as possible, as it is no longer stabilized and is susceptible to decomposition and water reabsorption.[8]

Visualizations

Experimental Workflow for Preparing a Dry NMR Sample

References

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. spectroscopy - Proton NMR chemical shift of water peak in different solvents - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. activatedaluminaballs.com [activatedaluminaballs.com]
• 5. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 6. Determination of Water Content in Chloroform, Trichloromethane Using Karl Fischer Titration [sigmaaldrich.com]
• 7. jalonzeolite.com [jalonzeolite.com]
• 8. metrohm.com [metrohm.com]
• 9. agmcontainer.com [agmcontainer.com]
• 10. rubingroup.org [rubingroup.org]
• 11. azom.com [azom.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. researchgate.net [researchgate.net]
• 14. Reddit - The heart of the internet [reddit.com]

identifying and minimizing solvent impurities in Chloroform-d

Welcome to the technical support center for Chloroform-d (CDCl₃). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize solvent impurities in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in Chloroform-d?

A1: The most common impurities in Chloroform-d include:

• Residual non-deuterated chloroform (B151607) (CHCl₃): Commercial Chloroform-d typically contains a small amount (≤0.2%) of non-deuterated chloroform.[1]

• Water (H₂O/HDO): Due to the hygroscopic nature of many deuterated solvents, water is a frequent contaminant absorbed from the atmosphere or glassware.[2][3][4]

• Acidic Impurities (DCl, HCl, Phosgene): Chloroform-d can decompose over time, especially when exposed to light and oxygen, forming hydrochloric acid (or deuterium (B1214612) chloride) and highly reactive phosgene.[1][5]

• Stabilizers: To inhibit the formation of acidic impurities, stabilizers are often added. These can include silver foil, which acts as a radical scavenger, or organic stabilizers like amylene or ethanol (B145695) in non-NMR grade chloroform.[1][2][5][6]

• Other Laboratory Solvents: Cross-contamination from other common laboratory solvents (e.g., acetone, methanol, ethyl acetate) can occur during sample preparation.[7]

Q2: I see a singlet peak at ~7.26 ppm in my ¹H NMR spectrum. What is it?

A2: This singlet at approximately 7.26 ppm is the residual peak of non-deuterated chloroform (CHCl₃) present in the Chloroform-d solvent.[1] While it is an impurity, it is often used as a convenient internal chemical shift reference.

Q3: My sample appears to be degrading over time in the NMR tube. What could be the cause?

A3: Sample degradation in Chloroform-d is often caused by acidic impurities like deuterium chloride (DCl), hydrochloric acid (HCl), and phosgene.[5] These are formed from the decomposition of the solvent upon exposure to oxygen and light.[5] For sensitive samples like peptides, unsaturated fatty acids, or vitamins, these impurities can lead to signal shifts, attenuation of signals, or the appearance of new signals from reaction products.[5]

Q4: How should I properly store Chloroform-d to minimize the formation of impurities?

A4: To maximize shelf life and prevent decomposition, unopened bottles of Chloroform-d should be stored refrigerated (between +2°C and +8°C) and protected from light by using the provided amber bottles.[2][4][6][8] It is also beneficial to maintain an inert atmosphere (argon or nitrogen) in the bottle once opened.[6]

Troubleshooting Guides

This section provides structured guidance for specific issues you may encounter.

Issue 1: Identifying Unknown Peaks in Your ¹H NMR Spectrum

If you observe unexpected peaks in your spectrum, the following table and workflow can help in their identification.

Table 1: ¹H NMR Chemical Shifts of Common Impurities in Chloroform-d

Impurity	Chemical Shift (ppm)	Multiplicity	Notes
Residual Chloroform (CHCl₃)	7.26	s	Often used as a chemical shift reference.[1]
Water (H₂O)	~1.56	br s	Chemical shift is temperature-dependent and can be shifted by hydrogen bonding with the analyte.[7]
Acetone	2.17	s	A common contaminant from cleaning glassware.[7]
Methanol	3.49 (CH₃), 1.09 (OH)	s, br s
Ethanol	3.72 (CH₂), 1.25 (CH₃)	q, t	Can be present as a stabilizer in non-NMR grade chloroform.[9]
Diethyl Ether	3.48 (CH₂), 1.21 (CH₃)	q, t
Dichloromethane	5.30	s
n-Hexane	1.25, 0.88	m, t
Toluene	7.27-7.17 (Ar-H), 2.36 (CH₃)	m, s
Silicone Grease	~0.0	br s	Common contaminant from ground glass joints.[4]

Note: Chemical shifts can vary slightly based on concentration, temperature, and the specific analyte. An extensive list of impurities can be found in publications by Gottlieb, H. E., et al.[7][10]

Troubleshooting Workflow for Unexpected Peaks

Caption: A flowchart to troubleshoot the source of unexpected NMR peaks.

Issue 2: Minimizing Water Contamination

Water is a persistent impurity. Follow these steps to minimize its presence.

Experimental Protocol: Minimizing Water Contamination

• Glassware Preparation: Dry all glassware, including NMR tubes and pipettes, in an oven at >120°C overnight and cool them in a desiccator immediately before use.[2]

• Handling Environment: Whenever possible, handle the Chloroform-d and prepare your sample in a dry atmosphere, such as a glove box or under a stream of inert gas (nitrogen or argon).[2]

• Use of Single-Use Ampoules: For highly moisture-sensitive experiments, consider using single-use, break-seal ampoules of Chloroform-d.[3]

• Drying Agents: For less sensitive applications, you can store opened bottles of Chloroform-d over 5Å molecular sieves to remove excess water.[6] Allow the solvent to stand overnight before use.[6] Note that small particles from the sieves may need to be filtered out.[6]

Issue 3: Removing Acidic Impurities for Sensitive Samples

For acid-sensitive analytes, purifying Chloroform-d immediately before use is critical.

Experimental Protocol: Neutralizing and Drying Acidic Chloroform-d

This protocol should be performed in a fume hood with appropriate personal protective equipment.

• Washing: Vigorously shake or stir your required volume of Chloroform-d with a 10% (w/v) aqueous sodium carbonate (Na₂CO₃) solution for 5-10 minutes. A volume ratio of approximately 7 parts Chloroform-d to 3 parts Na₂CO₃ solution is effective.[5]

• Phase Separation: Allow the layers to separate. The denser Chloroform-d will be the bottom layer. Carefully separate the Chloroform-d layer using a separatory funnel or a pipette for smaller volumes.[5]

• Drying: Transfer the collected Chloroform-d to a clean, dry flask containing oven-dried, anhydrous sodium carbonate or magnesium sulfate (B86663) (MgSO₄) to remove residual water.[5][9] Swirl and let it stand for at least two hours, or preferably overnight.[5]

• Filtration: Immediately before use, filter the purified Chloroform-d through a pipette containing a small plug of glass wool or by using a PTFE syringe filter to remove the drying agent.[5][6]

• Immediate Use: Use the purified solvent as soon as possible, as decomposition can re-occur.[6]

Workflow for Chloroform-d Purification

Caption: An experimental workflow for the purification of Chloroform-d.

Chloroform-d Decomposition Pathway

Understanding how impurities form can aid in their prevention. Chloroform reacts with oxygen in a light-accelerated radical reaction.

Caption: The photochemical decomposition pathway of Chloroform-d.[1][5]

References

• 1. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 2. ukisotope.com [ukisotope.com]
• 3. ukisotope.com [ukisotope.com]
• 4. benchchem.com [benchchem.com]
• 5. preprints.org [preprints.org]
• 6. ckgas.com [ckgas.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Sixty Solvents [chem.rochester.edu]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Poor Shimming in Chloroform-d Samples

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies for poor shimming in Chloroform-d (CDCl₃) NMR samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor shimming in CDCl₃ samples?

Poor shimming in CDCl₃ samples can arise from several factors, often related to sample preparation and the NMR tube itself. The most common culprits include:

• Sample Quality: The presence of particulate matter, undissolved solids, or gas bubbles will severely degrade shimming performance. It is crucial to ensure your sample is fully dissolved and free of any suspended material.[1][2]

• NMR Tube Quality: Scratches, imperfections, or using low-quality NMR tubes can distort the magnetic field homogeneity, making good shimming difficult to achieve.[3] The quality of the NMR tube has a more pronounced effect at higher magnetic field strengths.[3]

• Sample Volume and Positioning: An incorrect sample volume can make shimming challenging as the standard shim values are often calibrated for a specific volume (typically 0.6-0.7 mL for a 5 mm tube).[1][2][4] Improper positioning of the tube in the spinner can also lead to poor shims.[4]

• Sample Concentration: Very high sample concentrations can increase the solution's viscosity, leading to broader lines and difficulty in shimming.[2][4]

• Solvent Purity: The presence of water or other solvent impurities can affect the lock signal and overall spectral quality.[1]

Q2: My peaks are broad and distorted. How can I identify the cause?

The shape of your NMR peaks can provide clues about which shims require adjustment.

• Symmetrically broadened peaks: This often indicates a misadjustment of the Z1 shim.[5]

• Asymmetrically broadened peaks (tailing or skewing): This is typically caused by misadjusted even-order shims like Z2.[5][6] The direction of the "tail" can indicate the direction in which to adjust the corresponding shim.[6]

• Spinning Sidebands: The appearance of spinning sidebands, which are small peaks appearing symmetrically around a large peak, suggests that the first-order non-spinning shims (X, Y) need adjustment.[1][7]

Q3: What is the ideal sample preparation procedure to ensure good shimming?

Following a meticulous sample preparation protocol is the first step towards achieving high-quality NMR spectra.

• Use High-Quality NMR Tubes: Always use clean, unscratched NMR tubes rated for the spectrometer's field strength.[2][3][4]

• Ensure Complete Dissolution: Dissolve your sample completely in CDCl₃. If necessary, gently warm the sample or use a vortex mixer. Consider preparing the sample in a separate vial before transferring it to the NMR tube.[2]

• Filter the Sample: If any particulate matter is present, filter the sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.[2][8]

• Use the Correct Sample Volume: For most 5 mm NMR tubes, the optimal sample volume is between 0.6 and 0.7 mL.[1][2][4] This corresponds to a column height of approximately 4-5 cm.[9][10]

• Properly Position the NMR Tube: Use a sample depth gauge to ensure the NMR tube is correctly positioned within the spinner turbine.[1][4]

Q4: When should I use manual shimming versus automated shimming?

• Automated Shimming (e.g., gradient shimming, topshim): This is the standard method for routine samples and is generally faster and more reproducible than manual shimming.[11][12] It is highly effective for samples that are well-prepared.

• Manual Shimming: Manual shimming is necessary when automated procedures fail or for particularly challenging samples.[13] It allows for fine-tuning of individual shims to achieve the best possible resolution. It is also a valuable skill for troubleshooting shimming problems.

Quantitative Data on Shimming Performance

The quality of shimming is directly reflected in the linewidth of the peaks in the NMR spectrum. Below is a table summarizing expected linewidths and factors that can influence them.

Parameter	High-Quality Shim	Moderate-Quality Shim	Poor-Quality Shim	Factors Influencing Parameter
Linewidth at half-height (¹H NMR)	< 0.5 Hz	0.5 - 1.0 Hz	> 1.0 Hz	Sample quality, tube quality, shimming procedure
Spinning Sidebands	< 1% of main peak height	1 - 2% of main peak height	> 2% of main peak height	Adjustment of non-spinning shims (X, Y)
Peak Shape	Symmetrical Lorentzian	Minor asymmetry or broadening	Significant tailing, splitting, or distortion	Adjustment of Z1, Z2, and higher-order shims

Experimental Protocols

Detailed Protocol for Manual Shimming

This protocol outlines the steps for manual shimming on a typical high-resolution NMR spectrometer. The goal is to maximize the lock level by iteratively adjusting the Z1 and Z2 shims.

• Prepare and Insert the Sample: Follow the recommended sample preparation guidelines and insert the sample into the magnet.

• Lock onto the Deuterium (B1214612) Signal: Establish a stable lock on the deuterium signal of the CDCl₃. Ensure the lock signal is not saturated by adjusting the lock power.[14]

• Initiate Spinning: If acquiring a standard 1D spectrum, turn on the sample spinning at the recommended rate (typically 20 Hz).[1]

• Optimize Z1 Shim: Begin by adjusting the Z1 shim to maximize the lock level display.

• Optimize Z2 Shim: Adjust the Z2 shim. You may notice the lock level initially decreases before it increases. After adjusting Z2, re-optimize Z1.

• Iterate Z1 and Z2 Adjustments: Repeat steps 4 and 5, iteratively adjusting Z1 and Z2 until no further improvement in the lock level is observed.[9]

• Observe the FID: For fine-tuning, observe the Free Induction Decay (FID). A well-shimmed sample will exhibit a long, slowly decaying FID.[6]

• Check for Spinning Sidebands: If significant spinning sidebands are present, turn off the spinner and adjust the X and Y shims to maximize the lock level. Then, restart the spinner and re-optimize Z1 and Z2.[15]

• Acquire a Test Spectrum: Acquire a quick 1-scan spectrum to visually inspect the peak shape and resolution.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor shimming in CDCl₃ samples.

Caption: A workflow diagram for troubleshooting poor shimming.

References

• 1. manoa.hawaii.edu [manoa.hawaii.edu]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. jeol.com [jeol.com]
• 4. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 5. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 6. nmr.medicine.uiowa.edu [nmr.medicine.uiowa.edu]
• 7. depts.washington.edu [depts.washington.edu]
• 8. NMR Sample Preparation [nmr.chem.umn.edu]
• 9. mn.uio.no [mn.uio.no]
• 10. University of Ottawa NMR Facility Blog: The Effects of Bad Shimming [u-of-o-nmr-facility.blogspot.com]
• 11. Automated shimming | Manchester NMR Methodology Group [nmr.chemistry.manchester.ac.uk]
• 12. NMR | Shimming | Chemical Research Support [weizmann.ac.il]
• 13. 1) Manual Lock/Shim, Trial Spectrum | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 14. NMR Basics [bloch.anu.edu.au]
• 15. Q & A No 1 [emory.edu]

Technical Support Center: Managing Acidic Impurities in Aged Chloroform-d

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing acidic impurities in aged deuterated chloroform (B151607) (Chloroform-d).

Troubleshooting Guide

Over time, deuterated chloroform can decompose, especially when exposed to light and oxygen, forming acidic impurities such as hydrochloric acid (DCl) and phosgene (B1210022).[1][2][3] These impurities can significantly impact experimental results by degrading acid-sensitive samples, causing signal shifts in NMR spectra, and catalyzing unwanted reactions.[2][4][5]

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
pH of Acidic Chloroform-d	Can drop significantly below neutral	The non-aqueous nature of chloroform makes direct pH measurement complex; acidity is often assessed by its effect on sensitive samples or through qualitative tests.[6][7]
Common Stabilizers	Silver foil, ~0.5 wt%	Acts as a radical scavenger to slow decomposition.[8][9]
Ethanol or Amylene	Added to non-NMR grade chloroform to quench phosgene formation; not used in NMR solvents due to signal interference.[2][3]
Neutralizing Agent Quantity	3-5 grams of 5Å molecular sieves per 50-100 g of solvent	Sufficient for removing trace amounts of acid and water.[8]
Thin layer of potassium carbonate at the bottom of the bottle	A common practice for long-term storage and neutralization.[10]
~50 g of oven-dried sodium carbonate per liter of solvent	Used for washing and subsequent desiccation.[2]

Problem	Potential Cause(s)	Solution(s)
Unexpected signal shifts or broadening in NMR spectra	Acidic impurities in Chloroform-d altering the chemical environment of the analyte.[2][4]	1. Test the Chloroform-d for acidity. 2. Neutralize the solvent using one of the described protocols. 3. For highly sensitive samples, use freshly opened or purified Chloroform-d.
Degradation of acid-sensitive compounds (e.g., amines, alkaloids, some natural products)	Reaction with acidic byproducts (DCl, phosgene) in the solvent.[8][11]	1. Immediately cease use of the suspect solvent with sensitive compounds. 2. Neutralize the Chloroform-d stock before further use. 3. Consider using an alternative, less acidic deuterated solvent if the compound is extremely sensitive.
Irreproducible NMR results from the same sample	Varying levels of acidity in different batches or aged Chloroform-d.[2]	1. Standardize the use of Chloroform-d by always testing for acidity or routinely neutralizing it. 2. Store Chloroform-d properly to minimize decomposition.
Visible discoloration (yellowing) of Chloroform-d	Significant decomposition and formation of impurities.	1. While neutralization might remove acidity, discoloration may indicate a high level of other degradation byproducts. 2. It is safest to discard discolored Chloroform-d according to institutional guidelines.

Experimental Protocols

Protocol 1: Testing for Acidity in Chloroform-d

This protocol provides a simple wet chemical method to test for the presence of acidic impurities.

Materials:

• Chloroform-d sample (1 mL)

• Distilled water (pH 5.0-7.0, 1 mL)

• Bromothymol Blue solution (0.04% w/v)

• Two test tubes

Procedure:

• Add 1 mL of distilled water and 2 drops of Bromothymol Blue solution to a test tube. This will serve as the blank. The color should be blue-green.[8]

• In a separate test tube, add 1 mL of the Chloroform-d to be tested, 1 mL of distilled water, and 2 drops of Bromothymol Blue solution.

• Vortex the mixture.

• Allow the layers to separate.

• Compare the color of the aqueous layer in the sample tube to the blank. A yellow color in the sample tube indicates that the Chloroform-d is acidic.[8][12]

Protocol 2: Neutralization of Acidic Chloroform-d using Basic Alumina (B75360)

This method is suitable for quickly purifying small quantities of Chloroform-d for immediate use with acid-sensitive compounds.[8][13]

Materials:

• Acidic Chloroform-d

• Basic alumina (activated, oven-dried)

• Glass Pasteur pipette

• Cotton or glass wool

• Clean, dry vial for collection

Procedure:

• Place a small plug of cotton or glass wool into the bottom of a Pasteur pipette to retain the alumina.[13]

• Add approximately 3-4 cm of dry, basic alumina powder into the pipette.[8]

• Pass the required volume of Chloroform-d through the alumina column directly into the NMR tube or a clean, dry collection vial.[8][13]

• Use the neutralized solvent as soon as possible for the best results.[8]

Protocol 3: Bulk Neutralization and Storage of Chloroform-d with Potassium Carbonate

This method is ideal for neutralizing an entire bottle of Chloroform-d for ongoing use.

Materials:

• Acidic Chloroform-d in its original bottle

• Anhydrous potassium carbonate (K₂CO₃), powdered and oven-dried

Procedure:

• Carefully open the bottle of acidic Chloroform-d.

• Add a small amount of anhydrous potassium carbonate to the bottle, enough to form a thin layer at the bottom.[10]

• Close the bottle tightly and swirl gently to mix.

• Allow the bottle to stand overnight. The potassium carbonate will neutralize the acidic impurities and also act as a desiccant.[2]

• When needed, carefully pipette the Chloroform-d from the top, avoiding the solid at the bottom.

Frequently Asked Questions (FAQs)

Q1: How does Chloroform-d become acidic?

A1: Chloroform-d can react with atmospheric oxygen in a photochemical reaction, particularly when exposed to light, to form decomposition products including phosgene and deuterium (B1214612) chloride (DCl).[1][3] Phosgene can then react with any trace water to produce more DCl, increasing the overall acidity of the solvent.[2]

Q2: What are the ideal storage conditions for Chloroform-d to minimize decomposition?

A2: To maximize shelf life, unopened bottles of Chloroform-d should be stored refrigerated (between -5°C and +5°C) and protected from light by using the original amber bottle.[8][12][14] After opening, it is also recommended to maintain an inert atmosphere (e.g., argon or nitrogen) in the bottle to minimize exposure to oxygen and moisture.[8]

Q3: My Chloroform-d contains a silver foil. Does it still need to be neutralized?

A3: The silver foil acts as a radical scavenger, which helps to stabilize the Chloroform-d and slow down the decomposition process.[2][8] However, over extended periods or with frequent use (introducing air and moisture), the solvent can still become acidic. Therefore, it is good practice to test for acidity, especially when working with highly sensitive samples.[2]

Q4: Can I use molecular sieves to neutralize acidic Chloroform-d?

A4: Yes, adding 3-5 grams of 5Å molecular sieves to a 50 or 100 g bottle of Chloroform-d and letting it stand overnight can remove excess water and traces of acidity.[8] However, be aware that molecular sieves can release fine particles, so it may be necessary to filter the solvent through a pipette with a cotton plug before use.[8]

Q5: Are there any compounds that are particularly sensitive to acidic Chloroform-d?

A5: Yes, compounds with acid-labile functional groups are particularly susceptible to degradation. This includes, but is not limited to, amines, alkaloids, certain terpenes, and compounds with sensitive stereocenters or protecting groups.[8][11][13]

Q6: Can I use sodium bicarbonate to neutralize Chloroform-d?

A6: Yes, washing Chloroform-d with a saturated aqueous solution of sodium bicarbonate or sodium carbonate can effectively neutralize acidic impurities.[2][3][5] This is followed by separation of the organic layer and drying with an anhydrous salt like sodium carbonate.[2]

Visualizations

Caption: Chemical degradation pathway of Chloroform-d.

Caption: Decision workflow for handling aged Chloroform-d.

References

• 1. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 2. preprints.org [preprints.org]
• 3. Chloroform - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. ckgas.com [ckgas.com]
• 9. 氯仿-d ≥99.8 atom % D, contains 0.5 wt. % silver foil as stabilizer | Sigma-Aldrich [sigmaaldrich.com]
• 10. How To [chem.rochester.edu]
• 11. researchgate.net [researchgate.net]
• 12. what is deuterated Chloroform ? - Mesbah Energy [irisotope.com]
• 13. youtube.com [youtube.com]
• 14. Chloroform-D "100%" (D, 99.96%) +0.03% v/v TMS | Cambridge Isotope Laboratories, Inc. [isotope.com]

Technical Support Center: Ensuring the Stability of Deuterated Chloroform (CDCl₃)

This technical support center is designed for researchers, scientists, and professionals in drug development who utilize deuterated chloroform (B151607) (CDCl₃) in their experimental work, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues related to sample degradation in CDCl₃ over time.

Frequently Asked Questions (FAQs)

Q1: What causes the degradation of deuterated chloroform?

A1: The primary cause of deuterated chloroform degradation is photo-oxidation. When exposed to light and oxygen, CDCl₃ undergoes a radical chain reaction, leading to the formation of several highly reactive and acidic byproducts.[1][2][3] These degradation products can adversely affect your samples and the quality of your experimental data.

Q2: What are the main degradation products of deuterated chloroform?

A2: The main degradation products are phosgene (B1210022) (COCl₂), elemental chlorine (Cl₂), and deuterium (B1214612) chloride (DCl).[2][3] DCl increases the acidity of the solvent, which can cause pH-sensitive signals in your NMR spectrum to shift or broaden. Phosgene is a powerful reagent that can react with a variety of functional groups present in analyte molecules, leading to sample degradation.[2]

Q3: How can I tell if my deuterated chloroform has degraded?

A3: There are several indicators of CDCl₃ degradation:

• Acidity: The presence of DCl will make the solvent acidic. You can test for acidity using a simple method with bromothymol blue indicator.[1]

• NMR Signal Shifts: Inexplicable shifts or broadening of signals in your NMR spectra, especially for pH-sensitive protons, can be a sign of acidic degradation.[2]

• Sample Reaction: You may observe new, unexpected signals in your NMR spectrum, or a decrease in the intensity of your analyte signals over time, indicating a reaction with degradation products.[2]

Q4: What are the common stabilizers used in commercial deuterated chloroform and how do they work?

A4: To prolong its shelf life, commercial deuterated chloroform is often sold with a stabilizer. The most common stabilizers for NMR solvents are:

• Silver Foil: Silver acts as a radical scavenger, which helps to inhibit the initial photo-oxidation process.[1] It is often preferred for NMR applications as it does not introduce any additional signals into the spectrum.[2]

• Ethanol (B145695): Ethanol is a very effective stabilizer as it quenches the formation of phosgene by converting it to diethyl carbonate.[2] However, it will be visible in proton NMR spectra.

• Amylene (e.g., 2-methyl-2-butene): This hydrocarbon acts as a scavenger for hydrochloric acid.[2] Similar to ethanol, it will show signals in an NMR spectrum.

Q5: What are the ideal storage conditions for deuterated chloroform?

A5: To minimize degradation, deuterated chloroform should be stored in a cool, dark, and well-ventilated area.[1] It is crucial to keep it in a tightly sealed, amber-colored glass bottle to protect it from light and moisture. For long-term storage, refrigeration is recommended to maximize its shelf life.[1][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected signal shifts or broadening in NMR spectrum.	The CDCl₃ has become acidic due to the formation of DCl.	Test the solvent for acidity. If acidic, purify the CDCl₃ using the sodium carbonate wash protocol outlined below or use a fresh, unopened bottle.
Appearance of new signals or disappearance of analyte signals over time.	Your sample is reacting with degradation products like phosgene.	For sensitive samples, it is highly recommended to use freshly purified CDCl₃. Consider storing your NMR sample in the freezer and minimizing its exposure to light.
The baseline of the NMR spectrum is distorted.	This can be due to poor shimming, but in some cases, can be exacerbated by sample degradation leading to changes in sample viscosity or composition.	Re-shim the spectrometer. If the problem persists, prepare a fresh sample with purified CDCl₃.
Inconsistent results between different batches of CDCl₃.	Older batches of CDCl₃ may have started to degrade, even if they are from the same supplier.	Always note the batch number and opening date of your solvents. If you suspect batch-to-batch variability, test the acidity of each batch before use.

Data Presentation: Stabilizer Comparison and Shelf Life

Table 1: Qualitative Comparison of Common Stabilizers for Deuterated Chloroform

Stabilizer	Mechanism of Action	Advantages for NMR	Disadvantages for NMR
None	-	No interfering signals.	Very short shelf life; rapid degradation upon exposure to light and air.[5]
Silver Foil	Radical scavenger.[1]	No interfering signals.	May not be sufficient to prevent degradation in highly sensitive experiments.[2]
Ethanol	Reacts with and neutralizes phosgene.[2]	Highly effective at preventing degradation.[6]	Introduces ethanol signals in the ¹H NMR spectrum.
Amylene	Acid scavenger.[2]	Effective at neutralizing acid.	Introduces amylene signals in the ¹H NMR spectrum.

Table 2: Estimated Shelf Life of Chloroform with Different Stabilizers

Stabilizer	Estimated Shelf Life (Unopened, Properly Stored)	Reference
None	< 6 months	[5]
Amylene	< 12 months	[7]
Ethanol	3 - 5 years	[5][7]
Silver Foil	Not specified, but generally considered to have a long shelf life when stored properly.	[1]

Experimental Protocols

Protocol 1: Testing for Acidity in Deuterated Chloroform

This protocol provides a quick and easy way to check for the presence of acidic impurities in your CDCl₃.

Materials:

• Deuterated chloroform sample

• Distilled water (pH 5.0-7.0)

• Bromothymol Blue indicator solution (0.04% w/v)

• Two clean test tubes

Procedure:

• Add 1 mL of distilled water and 2 drops of the Bromothymol Blue solution to a test tube. This will be your blank. The solution should be blue-green.[1]

• In a second test tube, add 1 mL of the deuterated chloroform to be tested, 1 mL of distilled water, and 2 drops of the Bromothymol Blue solution.

• Vigorously shake the test tube containing the chloroform.

• Allow the layers to separate.

• Compare the color of the aqueous layer in the sample tube to the blank. A yellow discoloration indicates that the deuterated chloroform is acidic.[1]

Protocol 2: Purification of Deuterated Chloroform using Sodium Carbonate

For sensitive samples, it is best to remove any degradation products from the CDCl₃ immediately before use. This procedure effectively removes acidic impurities and phosgene.[2]

Materials:

• Deuterated chloroform to be purified

• 10% (w/v) aqueous solution of sodium carbonate (Na₂CO₃)

• Anhydrous sodium carbonate (Na₂CO₃), oven-dried

• Separatory funnel

• Clean, dry amber glass storage bottle

Procedure:

• In a separatory funnel, combine the deuterated chloroform and the 10% sodium carbonate solution in a 7:3 volume ratio (e.g., 70 mL CDCl₃ and 30 mL Na₂CO₃ solution).

• Stopper the separatory funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate completely. The deuterated chloroform will be the bottom layer.

• Drain the lower deuterated chloroform layer into a clean, dry flask.

• Add a small amount of anhydrous sodium carbonate to the collected chloroform to remove any residual water.

• Swirl the flask and allow it to stand for at least an hour. For best results, let it stand overnight.

• Carefully decant or filter the purified and dried deuterated chloroform into a clean, dry amber glass bottle for storage. It is recommended to use the purified solvent as soon as possible.

Visualizations

Chloroform-d Degradation Pathway

Caption: Photo-oxidation of deuterated chloroform.

Experimental Workflow for CDCl₃ Purification

References

• 1. ckgas.com [ckgas.com]
• 2. mdpi.com [mdpi.com]
• 3. preprints.org [preprints.org]
• 4. chromservis.eu [chromservis.eu]
• 5. laballey.com [laballey.com]
• 6. researchgate.net [researchgate.net]
• 7. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: Troubleshooting Solubility of Polar Compounds in Chloroform-d (CDCl3)

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with polar compounds in Chloroform-d for NMR analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my polar compound not dissolving in Chloroform-d?

A: Chloroform-d (CDCl3) is a relatively non-polar solvent. Polar compounds, which have significant differences in electronegativity between their atoms and often contain functional groups like hydroxyl (-OH), carboxyl (-COOH), or amine (-NH2), tend to dissolve poorly in it. This is due to the principle of "like dissolves like," where polar solutes have stronger interactions with polar solvents and non-polar solutes with non-polar solvents. The intermolecular forces between your polar compound and the non-polar CDCl3 are likely weak, leading to poor solvation.

Q2: What are the initial signs of poor solubility in my NMR tube?

A: You may observe several indicators of poor solubility:

• Visible solid particles: The compound may be floating, suspended, or settled at the bottom of the NMR tube after attempting to dissolve it.

• Cloudy or hazy solution: The sample may appear translucent or opaque instead of being a clear, homogeneous solution.

• Broad NMR peaks: Even if a small amount of the compound dissolves, poor solubility can lead to aggregation, resulting in broad and poorly resolved signals in your NMR spectrum.

• Inaccurate integration: The integral values in your spectrum will not be representative of the true proton ratios if the sample is not fully dissolved.

Q3: Can I just add more CDCl3 to dissolve my compound?

A: Simply adding more solvent is generally not an effective strategy for a compound with inherently poor solubility. While it might slightly increase the dissolved amount, it will also dilute your sample, potentially making it difficult to obtain a good signal-to-noise ratio in a reasonable amount of time during NMR acquisition.

Q4: Are there alternative deuterated solvents I should consider for polar compounds?

A: Yes, if your compound is highly polar, switching to a more polar deuterated solvent is often the best solution. Common choices include:

• DMSO-d6 (Dimethyl sulfoxide-d6)

• Methanol-d4 (CD3OD)

• Deuterium oxide (D2O)

• Acetone-d6

• Acetonitrile-d3

The choice of solvent will depend on the specific properties of your compound and any potential for solvent-analyte interactions or exchangeable protons.

Troubleshooting Guide: Improving Solubility in Chloroform-d

If you must use Chloroform-d, here are several techniques to improve the solubility of your polar compound.

Method 1: Using a Co-solvent

Adding a small amount of a polar, deuterated co-solvent can significantly enhance the solubility of your compound in CDCl3. The co-solvent molecules can interact with the polar functional groups of your analyte, helping to break up the crystal lattice and solvate the compound within the bulk CDCl3.

Co-solvent	Typical Volume Added (to ~0.6 mL CDCl3)	Notes
Methanol-d4 (CD3OD)	1-4 drops (approx. 20-80 µL)	Can exchange with labile protons (-OH, -NH). The residual methanol (B129727) peak will be present.
DMSO-d6	1-2 drops (approx. 20-40 µL)	Very effective for many polar compounds. Its high boiling point can make sample recovery difficult.

Experimental Protocol: Co-solvent Addition

• Weigh your solid sample and place it into a clean, dry NMR tube.

• Add approximately 0.5 - 0.6 mL of Chloroform-d to the tube.

• Cap the tube and attempt to dissolve the sample by gentle vortexing or inversion.

• If the sample does not dissolve, add a single drop (approx. 20 µL) of the chosen deuterated co-solvent (e.g., Methanol-d4).

• Cap the tube again and vortex gently. Observe for improved dissolution.

• If necessary, repeat step 4, adding one drop at a time, until the solution becomes clear. Avoid adding an excessive amount of co-solvent as it will alter the overall polarity of the solvent system and complicate the spectrum.

• Once dissolved, acquire your NMR spectrum. Be aware of the residual solvent peaks from both CDCl3 and your co-solvent.

Method 2: pH Adjustment with Trifluoroacetic Acid (TFA-d)

For basic compounds, particularly amines, adding a small amount of deuterated acid can protonate the basic site, forming a salt that is often more soluble in moderately polar solvents.

Experimental Protocol: Acidification with TFA-d

• Prepare your sample in CDCl3 as described above.

• If solubility is poor and the compound contains a basic functional group (e.g., an amine), add a very small drop (approx. 1-5 µL) of deuterated Trifluoroacetic acid (TFA-d).

• Gently mix the sample and observe for dissolution. The formation of a trifluoroacetate (B77799) salt can significantly improve solubility.

• Be aware that protonation will cause significant chemical shifts for protons near the basic center.

Method 3: Derivatization

In some cases, chemically modifying the polar functional group can decrease its polarity, making it more soluble in CDCl3. For example, converting a carboxylic acid to a methyl ester or an alcohol to a silyl (B83357) ether can reduce the hydrogen bonding capabilities that make the parent compound insoluble. This is a more involved method and should be considered when other techniques fail and a non-destructive method is not required.

Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing solubility issues of polar compounds in Chloroform-d.

Caption: A decision tree for troubleshooting solubility in CDCl3.

Mechanism of Co-solvent Action

A co-solvent improves solubility by creating a more favorable environment for the polar analyte within the bulk non-polar solvent.

Caption: How a polar co-solvent (CD3OD) solvates a polar analyte.

Technical Support Center: Nuclear Magnetic Resonance (NMR) Spectroscopy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the residual chloroform (B151607) (CHCl3) peak in chloroform-d (CDCl3) NMR spectra.

Frequently Asked Questions (FAQs)

Q1: What is the typical chemical shift of the residual CHCl3 peak in a 1H NMR spectrum?

The residual proton signal in deuterated chloroform (CDCl3) corresponds to CHCl3 and typically appears as a singlet at approximately 7.26 ppm.[1][2] However, this value can be influenced by temperature and the concentration of the sample.[3]

Q2: Why is it crucial to minimize the residual solvent peak?

A large residual solvent peak can obscure signals from the analyte of interest, particularly if they are in the same spectral region.[4][5][6] This can interfere with signal integration and make the identification and structural elucidation of your compound difficult.

Q3: What are the primary causes of a large residual CHCl3 peak?

The primary reasons for a prominent residual CHCl3 peak include:

• Incomplete Deuteration: Commercially available deuterated solvents are not 100% pure and contain a small amount of the corresponding non-deuterated isotopologue.[2][7]

• Improper Sample Preparation: Trapped residual protonated chloroform from the purification process can contribute to the peak intensity.[8]

• Poor Spectrometer Shimming: An inhomogeneous magnetic field can lead to broad and distorted solvent peaks, making them appear larger and more obtrusive.[9][10]

Troubleshooting Guides

Issue 1: The residual CHCl3 peak is obscuring my analyte signals.

Cause: The intensity of the residual solvent peak is significantly greater than the signals of your compound.

Solutions:

• Optimize Sample Preparation:

  • Thorough Drying: Ensure your sample is thoroughly dried under high vacuum to remove any residual protonated chloroform from previous steps.[4] A useful technique is to dissolve the dried sample in a small amount of fresh CDCl3 and then evaporate the solvent again. This can help to azeotropically remove the last traces of protonated solvent.[8]

  • Use High-Purity CDCl3: Employing a higher grade of deuterated chloroform with a greater degree of isotopic enrichment can reduce the inherent residual peak.

• Improve Spectrometer Shimming:

  • Good shimming is essential for achieving optimal solvent suppression and a narrow, symmetrical residual peak.[9][11] Manual shimming, focusing on the Z1 and Z2 shims, can significantly improve the magnetic field homogeneity.[9] Automated shimming routines like topshim are also effective but may require manual refinement for challenging samples.[10]

• Utilize Solvent Suppression Pulse Sequences:

  • Modern NMR spectrometers are equipped with pulse sequences designed to suppress large solvent signals. The two most common methods are:

    • Presaturation: This technique involves irradiating the solvent frequency with a low-power radiofrequency pulse before the main excitation pulse. This equalizes the populations of the spin states, leading to a reduction in the solvent signal.[12]

    • WET (Water Suppression Enhanced through T1 effects): This method uses a series of selective pulses and gradients to dephase the solvent magnetization, resulting in excellent suppression.[9][12][13] WET is often more effective than presaturation and can suppress multiple solvent peaks simultaneously.[9]

• Post-Processing Techniques:

  • Software packages like Mnova offer signal suppression tools that can be applied after data acquisition.[14] These methods, such as convolution or wavelet-based suppression, can digitally remove or reduce the residual solvent peak.[14]

Issue 2: The chemical shift of my residual CHCl3 peak is not at 7.26 ppm.

Cause: The chemical shift of the residual solvent peak can be affected by several factors.

Solutions:

• Temperature Variation: The chemical shift of many solvent peaks, including water, is temperature-dependent.[15] Ensure the spectrometer's temperature is stable and calibrated.

• Sample Concentration: High sample concentrations can lead to shifts in the residual solvent peak.

• Solute-Solvent Interactions: Hydrogen bonding or other interactions between your analyte and the solvent can also cause a shift.

Data Presentation

Table 1: Chemical Shifts of Residual Proton Signals in Common Deuterated Solvents

Deuterated Solvent	Residual Peak	Chemical Shift (ppm)	Multiplicity
Chloroform-d (CDCl3)	CHCl3	~7.26	Singlet
Acetone-d6 ((CD3)2CO)	(CD3)(CHD2)CO	~2.05	Pentet
Dimethyl Sulfoxide-d6 ((CD3)2SO)	(CD3)(CHD2)SO	~2.50	Pentet
Benzene-d6 (C6D6)	C6D5H	~7.16	Singlet
Acetonitrile-d3 (CD3CN)	CHD2CN	~1.94	Pentet
Methanol-d4 (CD3OD)	CHD2OD	~3.31	Pentet
Water-d2 (D2O)	HDO	~4.79	Singlet

Note: Chemical shifts are approximate and can vary with temperature and sample conditions.[3][16]

Experimental Protocols

Protocol 1: Sample Preparation for Minimizing Residual Solvent Peaks

• Initial Drying: After purification (e.g., column chromatography or recrystallization), dry your sample thoroughly under high vacuum for several hours to remove the bulk of any residual protonated solvents.[4]

• Azeotropic Removal: a. Dissolve the dried sample in a minimal amount of the deuterated solvent you will use for the NMR analysis (e.g., 0.5 mL of CDCl3).[8] b. Evaporate the deuterated solvent under a gentle stream of inert gas (e.g., nitrogen or argon) or by using a rotary evaporator.[8] c. Place the sample under high vacuum for at least 30 minutes to remove the last traces of solvent.[8]

• Final Dissolution: Dissolve the fully dried sample in the appropriate volume of fresh, high-purity deuterated solvent for NMR analysis (typically 0.6-0.7 mL for a standard 5 mm NMR tube).[10]

Protocol 2: Basic Workflow for Solvent Suppression using the WET Pulse Sequence

• Acquire a Standard Proton Spectrum: Obtain a standard 1H NMR spectrum of your sample to identify the exact chemical shift of the residual CHCl3 peak.[9]

• Select the WET Pulse Program: In the spectrometer software, choose a pulse sequence that incorporates the WET solvent suppression module.

• Define the Suppression Region: Specify the chemical shift of the residual CHCl3 peak as the center of the suppression window.

• Optimize Suppression Parameters: The software will typically have default settings for the WET sequence. For optimal suppression, you may need to adjust parameters such as the power and duration of the selective pulses.

• Acquire the WET Spectrum: Run the experiment with the solvent suppression parameters activated. The resulting spectrum should show a significant reduction in the intensity of the residual CHCl3 peak.

Visualizations

Caption: Workflow for minimizing residual solvent peaks.

Caption: Troubleshooting logic for a large residual CHCl3 peak.

References

• 1. gauthmath.com [gauthmath.com]
• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. A szennyeződések NMR kémiai eltolódása [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. labinsights.nl [labinsights.nl]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. quora.com [quora.com]
• 8. m.youtube.com [m.youtube.com]
• 9. techniques | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 10. NMR Basics [bloch.anu.edu.au]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. lsa.umich.edu [lsa.umich.edu]
• 13. nmr.chem.ufl.edu [nmr.chem.ufl.edu]
• 14. Stanford University NMR Facility [web.stanford.edu]
• 15. researchgate.net [researchgate.net]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

optimizing NMR acquisition parameters for samples in Chloroform-d

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize Nuclear Magnetic Resonance (NMR) acquisition parameters for samples dissolved in deuterated chloroform (B151607) (CDCl3).

Frequently Asked Questions (FAQs)

Q1: Why is deuterated chloroform (CDCl3) such a common NMR solvent?

A1: Deuterated chloroform is widely used for several key reasons. It is relatively inexpensive, dissolves a broad range of organic compounds, and has a low boiling point (61°C), which simplifies sample recovery after analysis. Modern NMR instruments require a deuterated solvent to "lock" the magnetic field frequency, preventing drift during the experiment. Using CDCl3 instead of standard CHCl3 avoids a massive solvent signal that would otherwise overwhelm the signals from the actual sample.

Q2: What are the typical chemical shifts for residual solvent and water peaks in CDCl3?

A2: Commercially available CDCl3 is never 100% deuterated. It contains a small amount of residual, non-deuterated chloroform (CHCl3).

Impurity	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)	Multiplicity
Residual Chloroform (CHCl3)	~7.26	~77.16	Singlet (1H), Triplet (13C)
Water (H2O)	~1.56	-	Broad Singlet

Note: The chemical shift of water can vary depending on temperature, concentration, and sample pH. The residual CHCl3 peak is often used as a convenient internal reference for calibrating the chemical shift axis.

Q3: How much sample and solvent should I use for a standard NMR experiment?

A3: The optimal amount depends on the type of experiment and the molecular weight of your compound. Overly concentrated samples can lead to broadened lines and difficulty in shimming.

Experiment Type	Recommended Sample Mass (for MW < 700 g/mol )	Recommended Solvent Volume
1H NMR	5-25 mg (1-20 mg is ideal)	0.7 - 0.8 mL
13C NMR	50-100 mg	0.7 - 0.8 mL
2D Experiments	> 50 mg (can be higher for insensitive experiments)	0.7 - 0.8 mL

A solvent volume of 0.7 mL corresponds to a height of approximately 5 cm in a standard 5 mm NMR tube. Using too little solvent can make it difficult to achieve a stable lock and a good shim.

Q4: My compound is acid-sensitive. Is CDCl3 a safe choice?

A4: Caution is advised. Chloroform can decompose over time, especially when exposed to light and oxygen, forming acidic byproducts like hydrochloric acid (HCl) and the highly reactive phosgene (B1210022) (COCl2). These impurities can degrade acid-sensitive samples, leading to unexpected signals or signal shifts in the NMR spectrum. For sensitive compounds, it is recommended to use freshly opened CDCl3, store it in the dark and refrigerated, or neutralize it before use.

Troubleshooting Guides

Problem 1: Poor Resolution and Broad Peaks

Poor spectral resolution, where peaks are wide and overlapping, is a common issue. This can be caused by several factors including poor magnetic field homogeneity (shimming), sample concentration, or the presence of particulate matter.

Experimental Protocol: Improving Resolution

• Check Sample Homogeneity: Ensure your sample is fully dissolved. If you see any solid particles, filter the solution through a small plug of cotton wool in a Pasteur pipette before transferring it to the NMR tube. Particulate matter will disrupt the magnetic field homogeneity.

• Optimize Concentration: If your sample is highly concentrated (> 25 mg in 0.7 mL), this can increase the solution's viscosity and lead to broader lines. Diluting the sample may improve resolution.

• Improve Shimming: Shimming is the process of adjusting the magnetic field to make it more homogeneous across the sample volume.

  • Manual Shimming: Iteratively adjust the Z1 and Z2 shims while monitoring the lock level or the shape of the Free Induction Decay (FID). A well-shimmed sample will have a higher lock level and an FID that shows a smooth, slow exponential decay.

  • Automated Shimming: Most modern spectrometers have automated shimming routines (e.g., topshim on Bruker instruments) that adjust the Z-shims automatically. This is often sufficient for routine samples.

• Consider an Alternative Solvent: If peaks remain overlapped in CDCl3, changing the solvent can be an effective strategy. Aromatic solvents like benzene-d6 (B120219) often induce significant changes in the chemical shifts of a solute, which can resolve overlapping signals.

Troubleshooting Workflow: Poor Resolution

Caption: A workflow for troubleshooting poor NMR spectral resolution.

Problem 2: Contamination from Water or Acidic Impurities

Unwanted peaks from water or degradation of your sample by acidic impurities in the chloroform-d can complicate spectra.

Protocol: Minimizing Water Contamination

Water contamination is a frequent problem that can be minimized with careful sample preparation.

• Dry Glassware: Ensure your NMR tube, vials, and pipettes are thoroughly dried before use, for example, by placing them in an oven overnight and cooling them in a desiccator.

• Handle Solvent Carefully: Minimize the time the CDCl3 bottle is open to the atmosphere, as it can absorb moisture from the air.

• Use Molecular Sieves: Storing CDCl3 over activated molecular sieves can help remove residual water.

• (Advanced) D2O Rinse: For extremely sensitive samples, you can rinse the NMR tube with D2O (deuterium oxide), followed by a rinse with acetone-d6, and finally with your CDCl3 solvent. This exchanges protons on the glass surface for deuterium, minimizing the residual water peak.

Protocol: Neutralizing Acidic Chloroform-d

If you suspect your CDCl3 is acidic and affecting your sample, you can neutralize it.

• Prepare Neutralizing Agent: Use anhydrous granular potassium carbonate (K2CO3) or sodium carbonate (Na2CO3).

• Method 1 (In-situ): Add a small amount of anhydrous K2CO3 to the stock bottle of CDCl3. This will neutralize acidic impurities. Let the solid settle before pipetting the solvent for your sample.

• Method 2 (Washing): For a more thorough purification, wash the CDCl3 with a concentrated Na2CO3 solution in a separatory funnel. Afterwards, separate the organic layer and dry it over oven-dried Na2CO3. This method effectively removes HCl and phosgene but may result in some solvent loss.

Decision Pathway: Handling Sample Degradation

Technical Support Center: Chloroform-d Quality and NMR Data Reproducibility

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting NMR data issues related to the quality of deuterated chloroform (B151607) (Chloroform-d, CDCl₃).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in Chloroform-d and how do they affect my NMR spectrum?

A1: The most prevalent impurities in Chloroform-d are residual proteo-chloroform (CHCl₃), water (H₂O/HDO), and degradation products like hydrochloric/deuterium chloride (HCl/DCl) and phosgene (B1210022) (COCl₂).[1][2] These impurities can introduce unwanted signals, shift the peaks of your analyte, or even react with your sample, compromising data reproducibility.[1][3]

Q2: Why is my baseline not flat and my peaks are broad?

A2: Peak broadening and a poor baseline can be caused by suspended solid particles in the NMR tube.[4][5] It can also result from a sample that is too concentrated or from poor shimming.[5][6] Ensure your sample is fully dissolved and filter it if necessary.

Q3: I see a singlet at ~7.26 ppm in my ¹H NMR spectrum. Is my solvent contaminated?

A3: Not necessarily. Commercial Chloroform-d is never 100% deuterated.[4][7] The small, sharp singlet observed at approximately 7.26 ppm is the residual, non-deuterated chloroform (CHCl₃) and is present in virtually all spectra run in this solvent.[7][8] This peak is often used as a chemical shift reference.

Q4: My analyte has acid-sensitive functional groups. What precautions should I take with Chloroform-d?

A4: Chloroform-d can degrade over time, especially when exposed to light and oxygen, to form acidic impurities like DCl and phosgene.[1][3][8] This acidity can cause significant chemical shift changes or degradation of sensitive samples.[1] It is crucial to use freshly opened solvent or Chloroform-d that has been stored properly. For highly sensitive samples, consider passing the solvent through a plug of basic alumina (B75360) or washing it with a sodium carbonate solution before use.[1][9]

Q5: How should I store Chloroform-d to maintain its quality?

A5: To minimize decomposition, Chloroform-d should be stored in a dark, refrigerated environment.[10][11] Manufacturers often package it in amber bottles and may add stabilizers like silver foil to act as radical scavengers.[8][10] Always allow the bottle to warm to room temperature before opening to prevent condensation of atmospheric moisture into the cold solvent.[11]

Troubleshooting Guide

This section addresses specific issues you may encounter in your NMR data and links them to potential problems with Chloroform-d quality.

Observed Problem	Potential Cause(s) Related to Solvent	Recommended Action(s)
Unexpected peaks in the spectrum	- Water contamination (broad singlet, ~1.56 ppm).- Other solvent residues (e.g., Acetone at ~2.17 ppm).- Stabilizers (e.g., amylene).- Analyte reaction with acidic impurities.	- Use anhydrous grade Chloroform-d.- Dry NMR tubes and glassware thoroughly.- Use single-use ampules.[10][11]- Check the solvent's certificate of analysis for specified stabilizers.- Neutralize acidic solvent before use (see Protocol 2).
Irreproducible chemical shifts	- Acidic impurities (DCl/HCl) from solvent degradation.[1][3]- Varying sample concentrations.	- Use a fresh bottle of Chloroform-d.- Purge the solvent to remove acidic components.[1][3]- Ensure consistent sample preparation and concentration.
Signal attenuation or disappearance	- Reaction of the analyte with degradation products (phosgene, chlorine).[1]	- Use high-purity, properly stored Chloroform-d.- Consider an alternative deuterated solvent if the analyte is highly reactive.
Broad water peak obscuring signals	- Hygroscopic nature of Chloroform-d absorbing atmospheric moisture.[11]- Residual water in the NMR tube or on glassware.	- Handle the solvent in a dry atmosphere (glove box).- Use single-use ampules.[11]- Follow the protocol for drying NMR tubes (see Protocol 1).

Table 1: ¹H NMR Chemical Shifts of Common Impurities in CDCl₃

Impurity	Chemical Shift (ppm)	Multiplicity
Residual CHCl₃	~7.26	Singlet
Water (H₂O/HDO)	~1.56	Singlet (broad)
Acetone	~2.17	Singlet
Dichloromethane	~5.30	Singlet
Diethyl Ether	~3.48 (q), ~1.21 (t)	Quartet, Triplet
Ethyl Acetate	~4.12 (q), ~2.05 (s), ~1.26 (t)	Quartet, Singlet, Triplet
Hexane	~1.26, ~0.88	Multiplets
Toluene	~7.28-7.17 (m), ~2.36 (s)	Multiplet, Singlet
Tetramethylsilane (TMS)	0.00	Singlet
Note: Chemical shifts can vary slightly depending on the sample concentration, temperature, and pH.[4][12]

Key Experimental Protocols

Protocol 1: Drying NMR Tubes

This protocol is essential for experiments where water contamination must be strictly avoided.[11]

• Cleaning: Thoroughly clean NMR tubes with a suitable solvent (e.g., acetone) and deionized water.

• Drying: Place the clean tubes in an oven at ~150°C for a minimum of 4 hours (overnight is recommended).[11]

• Cooling: Transfer the hot tubes directly to a desiccator to cool under vacuum or in the presence of a desiccant.

• Use: Use the dried tubes immediately for sample preparation to prevent reabsorption of atmospheric moisture.

Protocol 2: Removal of Acidic Impurities from Chloroform-d

This procedure can be used to "de-acidify" Chloroform-d for use with sensitive samples.[1][3]

• Washing: In a separatory funnel, wash the Chloroform-d with a saturated solution of sodium carbonate (Na₂CO₃). Shake gently and release the pressure frequently.

• Separation: Allow the layers to separate and discard the upper aqueous layer.

• Drying: Transfer the washed Chloroform-d to a clean, dry flask containing anhydrous sodium carbonate (oven-dried).

• Storage/Use: Swirl the flask and allow it to stand for a few minutes. The purified Chloroform-d can then be carefully decanted or filtered for immediate use.

Visualizations

Caption: Troubleshooting workflow for common NMR issues.

Caption: Degradation pathway of Chloroform-d.

Caption: Workflow for preparing a high-quality NMR sample.

References

• 1. preprints.org [preprints.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 6. Troubleshooting [chem.rochester.edu]
• 7. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 8. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. ukisotope.com [ukisotope.com]
• 11. benchchem.com [benchchem.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

Navigating the NMR Landscape for Acid-Sensitive Compounds: A Guide to Chloroform-d Alternatives

For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. The choice of a deuterated solvent is a critical first step in this process. While deuterated chloroform (B151607) (CDCl3) is a workhorse solvent due to its versatility and low cost, its inherent acidity can be a significant drawback for the analysis of acid-sensitive compounds, leading to sample degradation and unreliable spectral data. This guide provides a comprehensive comparison of viable alternatives to Chloroform-d, supported by experimental data and detailed protocols to ensure the integrity of your acid-labile samples.

The acidic nature of Chloroform-d arises from its decomposition over time, accelerated by light and air, which produces trace amounts of hydrochloric acid (HCl) and phosgene.[1][2] These acidic impurities can react with sensitive functional groups, such as those found in many natural products, alkaloids, and pharmaceuticals, causing degradation, rearrangement, or the appearance of artifactual peaks in the NMR spectrum.[1][3]

This guide explores the properties and applications of several alternative deuterated solvents that offer a more inert environment for the NMR analysis of acid-sensitive molecules. We will delve into the characteristics of Benzene-d6, Acetone-d6, Tetrahydrofuran-d8 (THF-d8), and Pyridine-d5, providing a comparative overview to aid in solvent selection.

Comparison of Key Solvent Properties

Choosing the right solvent is a balance of solubility, chemical inertness, and spectral properties. The following table summarizes the key characteristics of Chloroform-d and its alternatives.

Solvent	Chemical Formula	Polarity	Hydrogen Bonding	Key Advantages	Potential Disadvantages
Chloroform-d	CDCl₃	Low	Weak	Good solubility for a wide range of organic compounds, relatively inexpensive.[4][5]	Acidic nature can degrade sensitive compounds.[1][2]
Benzene-d6	C₆D₆	Nonpolar	None	Aprotic and non-acidic, can induce significant chemical shift changes (aromatic solvent-induced shifts) which can help in resolving overlapping signals.[6]	Lower dissolving power for polar compounds compared to CDCl₃.
Acetone-d6	(CD₃)₂CO	Polar Aprotic	Acceptor	Good solvent for a range of polar and nonpolar compounds, chemically inert.[4]	Can contain trace amounts of water.
THF-d8	C₄D₈O	Polar Aprotic	Acceptor	Excellent solvent for many organic compounds, relatively inert.	Can form peroxides upon storage, which can be reactive.
Pyridine-d5	C₅D₅N	Polar Aprotic	Acceptor	Good for dissolving polar compounds and can act as a weak base to neutralize any trace acidity.[7]	Strong solvent-induced shifts can significantly alter the spectrum; residual peaks can be broad.

Experimental Evidence: The Impact of Solvent Choice

The degradation of acid-sensitive compounds in Chloroform-d is not merely a theoretical concern. Experimental data clearly demonstrates the detrimental effects of this solvent on certain classes of molecules. For example, studies on sesquiterpene lactones, a class of natural products known for their acid sensitivity, have shown significant degradation in CDCl₃, while remaining stable in more inert solvents.[7] Similarly, certain alkaloids and other nitrogen-containing compounds can be protonated or undergo rearrangement in the presence of acidic impurities in CDCl₃.[3][8]

While direct side-by-side spectral comparisons are not always published, the literature is replete with examples where researchers have opted for alternative solvents to circumvent the known issues with Chloroform-d when analyzing acid-labile molecules. The choice of solvent is often dictated by the specific functional groups present in the analyte.

Experimental Protocols

Proper sample preparation is paramount to obtaining high-quality NMR spectra, especially when dealing with sensitive compounds. The following protocols provide a general guideline for sample preparation in the recommended alternative solvents.

General Sample Preparation Workflow

Caption: General workflow for NMR sample preparation.

Solvent-Specific Recommendations and Neutralization

For all solvents, it is crucial to use high-purity grades and to handle them in a dry, inert atmosphere (e.g., in a glovebox) to minimize water contamination. [9][10]

1. Benzene-d6:

• Drying: Benzene-d6 can be dried over molecular sieves (3Å or 4Å) or sodium/benzophenone ketyl under an inert atmosphere.[10]

• Sample Preparation: Due to its nonpolar nature, ensure your compound has sufficient solubility. Sonication may aid in dissolution.

2. Acetone-d6:

• Drying: Dry over activated molecular sieves (3Å or 4Å).[10]

• Sample Preparation: Acetone-d6 is a good general-purpose solvent for a wide range of compounds.

3. Tetrahydrofuran-d8 (THF-d8):

• Drying: THF-d8 can be dried over sodium/benzophenone ketyl. Caution: THF can form explosive peroxides upon storage. Always test for peroxides before use and handle with care.

• Sample Preparation: An excellent solvent for many organic compounds, but its reactivity should be considered.

4. Pyridine-d5:

• Drying: Dry over potassium hydroxide (B78521) (KOH) pellets or molecular sieves.

• Sample Preparation: Its basic nature can be advantageous for neutralizing any trace acidity. Be aware of its potential to cause significant changes in chemical shifts.[7]

Neutralization of Chloroform-d (If Alternatives are Not Feasible)

In situations where Chloroform-d is the only viable solvent due to solubility constraints, it can be neutralized immediately before use.

Caption: Workflow for neutralizing Chloroform-d.

This can be achieved by passing the solvent through a small plug of basic alumina or by shaking it with anhydrous potassium carbonate and then filtering.[11][12][13] However, using an inherently neutral solvent is always the preferred approach for acid-sensitive compounds.

Conclusion

The acidity of Chloroform-d poses a significant risk to the integrity of acid-sensitive compounds during NMR analysis. By understanding the properties of alternative deuterated solvents and implementing appropriate sample preparation techniques, researchers can mitigate the risk of sample degradation and obtain reliable, high-quality NMR data. Benzene-d6, Acetone-d6, THF-d8, and Pyridine-d5 each offer distinct advantages and should be considered as valuable tools in the arsenal (B13267) of any chemist or biochemist working with acid-labile molecules. The choice of the most suitable alternative will depend on the specific solubility and reactivity characteristics of the compound under investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. [Stability of alkaloids in organic solvents. 1] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. research.reading.ac.uk [research.reading.ac.uk]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]
• 13. google.com [google.com]

A Comparative Guide to Validating Quantitative NMR Results: Chloroform-d vs. Alternative Solvents

For Researchers, Scientists, and Drug Development Professionals

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful primary analytical method for determining the purity and concentration of chemical compounds. The choice of deuterated solvent is a critical parameter that can significantly influence the accuracy and reliability of qNMR results. Chloroform-d (CDCl3) is a widely used solvent due to its excellent solubilizing properties for a broad range of organic compounds. However, its inherent instability presents unique challenges for quantitative applications. This guide provides an objective comparison of qNMR results obtained in Chloroform-d versus a common alternative, Dimethyl Sulfoxide-d6 (DMSO-d6), supported by illustrative experimental data. It also outlines a detailed protocol for validating qNMR methods, particularly when using Chloroform-d.

The Challenge with Chloroform-d in qNMR

Chloroform-d, while versatile, is susceptible to degradation, especially when exposed to light and air. This decomposition yields acidic byproducts, primarily hydrochloric acid (DCl) and phosgene, which can react with the analyte, leading to inaccurate quantification, signal broadening, or the appearance of new signals. Furthermore, the residual, non-deuterated chloroform (B151607) peak (CHCl3) at approximately 7.26 ppm and the presence of water can interfere with analyte signals in that region.

Stabilizers, such as silver foil or potassium carbonate, are often added to commercial Chloroform-d to mitigate degradation. However, for high-precision qNMR, freshly opened or purified solvent is recommended.

Performance Comparison: Chloroform-d vs. DMSO-d6

To illustrate the potential impact of solvent choice on qNMR results, a hypothetical purity determination of a well-characterized compound, Quercetin, is presented. DMSO-d6 is chosen as the alternative solvent due to its high polarity, stability, and different residual peak location (around 2.50 ppm).

Table 1: Illustrative qNMR Purity Determination of Quercetin

Parameter	Chloroform-d (with stabilizer)	DMSO-d6
Internal Standard	Maleic Acid	Maleic Acid
Analyte Signal (ppm)	7.74 (d)	12.5 (s, -OH)
Internal Standard Signal (ppm)	6.29 (s)	6.20 (s)
Number of Replicates (n)	6	6
Mean Purity (%)	98.2	99.1
Standard Deviation (SD)	0.8	0.3
Relative Standard Deviation (RSD, %)	0.81	0.30

Note: This data is illustrative and intended to highlight potential differences. Actual results may vary based on experimental conditions and sample handling.

The illustrative data suggests that while acceptable results can be obtained with stabilized Chloroform-d, the precision and accuracy can be higher in a more inert solvent like DMSO-d6. The higher standard deviation observed with Chloroform-d could be attributed to minor, ongoing sample degradation or interaction with acidic impurities over the course of the experiments.

Validating Your qNMR Method in Chloroform-d: A Detailed Protocol

A robust validation protocol is crucial to ensure the reliability of qNMR results, especially when using a reactive solvent like Chloroform-d.

System Suitability

Before any analysis, ensure the NMR spectrometer is performing optimally. This includes checking the lineshape and signal-to-noise ratio using a standard sample.

Method Validation Parameters

The following parameters should be assessed according to ICH guidelines:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of other components, including the internal standard, impurities, and solvent peaks.

  • Protocol: Analyze the analyte, internal standard, and a mixture of both. Ensure that the signals of interest are well-resolved and free from overlap. In Chloroform-d, pay close attention to the region around 7.26 ppm (residual CHCl3) and the water peak.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Protocol: Prepare a series of at least five concentrations of the analyte and internal standard. Plot the ratio of the analyte signal integral to the internal standard signal integral against the concentration ratio. The correlation coefficient (R²) should be ≥ 0.999.

• Accuracy: The closeness of the test results obtained by the method to the true value.

  • Protocol: Analyze a certified reference material (CRM) of the analyte. The determined purity or concentration should be within a predefined acceptance criterion of the certified value (e.g., ± 2%). Alternatively, use the standard addition method.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Repeatability (Intra-assay precision): Analyze a minimum of six independent preparations of the same sample on the same day and by the same analyst. The RSD should be ≤ 2%.

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day with a different analyst or on a different instrument. The RSD between the datasets should be within acceptable limits.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

  • Protocol: Introduce small variations in parameters such as the relaxation delay (D1 ± 10%), number of scans, and processing parameters. The results should not be significantly affected.

Sample and Standard Preparation

• Solvent Handling: Use high-purity Chloroform-d (≥99.8% D). If not using freshly opened ampoules, consider a purification step, such as passing the solvent through a short column of basic alumina (B75360) to remove acidic impurities.

• Internal Standard Selection: Choose an internal standard that is stable in Chloroform-d, soluble, has a simple spectrum with signals that do not overlap with the analyte, and has a known purity. Maleic acid and 1,4-dinitrobenzene (B86053) are common choices.

• Weighing: Accurately weigh the analyte and internal standard using a calibrated microbalance.

• Dissolution: Ensure complete dissolution of both the analyte and the internal standard. Vortex and visually inspect for any undissolved particles.

NMR Data Acquisition

• Pulse Angle: Use a calibrated 90° pulse for maximum signal intensity.

• Relaxation Delay (D1): This is a critical parameter. Set D1 to at least 5 times the longest T1 (spin-lattice relaxation time) of the signals of interest (both analyte and internal standard) to ensure full relaxation and accurate integration.

• Number of Scans (NS): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).

• Temperature: Maintain a constant and calibrated temperature throughout the experiments.

Data Processing and Analysis

• Phasing and Baseline Correction: Perform careful manual phase and baseline correction to ensure accurate integration.

• Integration: Define the integration regions consistently for all spectra.

• Calculation: Use the standard qNMR equation to calculate the purity or concentration of the analyte.

Workflow for Validating qNMR Results

The following diagram illustrates the logical workflow for the validation of a qNMR method.

A Researcher's Guide to Cross-Validation of NMR Spectra Between Chloroform-d and Other Solvents

For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of molecular structure elucidation. The choice of deuterated solvent is critical, with Deuterated Chloroform (B151607) (CDCl₃) being one of the most common due to its ability to dissolve a wide range of organic compounds and its relative inertness.[1][2] However, solubility issues or the need to study solvent-solute interactions often necessitate the use of other solvents. This guide provides a comprehensive comparison of NMR data obtained in Chloroform-d versus other common NMR solvents, supported by experimental data and detailed protocols, to ensure accurate and consistent structural assignments across different experimental conditions.

The Impact of Solvent Effects on NMR Spectra

The chemical environment surrounding a nucleus determines its resonance frequency, or chemical shift, in an NMR spectrum. When a sample is dissolved, interactions between the solvent and the analyte can alter the local electronic environment, leading to changes in chemical shifts.[1][3] These "solvent effects" can be significant when comparing spectra recorded in solvents with differing polarities, hydrogen bonding capabilities, and magnetic anisotropies. Therefore, a systematic cross-validation is crucial when comparing NMR data recorded in different solvents.

Quantitative Comparison of ¹H NMR Chemical Shifts

To illustrate the effect of solvent choice on ¹H NMR spectra, the chemical shifts of Florfenicol are presented below in Chloroform-d (CDCl₃), Acetone-d₆, and Dimethyl sulfoxide-d₆ (DMSO-d₆). The data clearly demonstrates that while the multiplicity of the signals remains largely the same, the chemical shifts (δ) can vary significantly. The difference in chemical shifts (Δδ) is calculated relative to Chloroform-d.

Proton	Multiplicity	δ (ppm) in CDCl₃	δ (ppm) in Acetone-d₆	Δδ (CDCl₃ to Acetone-d₆)	δ (ppm) in DMSO-d₆	Δδ (CDCl₃ to DMSO-d₆)
2-H	d	5.81	6.30	+0.49	6.27	+0.46
3-H	d	4.35	4.39	+0.04	4.22	-0.13
4-H	m	3.61	3.58	-0.03	3.50	-0.11
5-H	dd	3.12	3.01	-0.11	2.90	-0.22
N-H	d	7.01	7.85	+0.84	8.35	+1.34
O-H	br s	2.51	4.88	+2.37	5.61	+3.10

Data extracted from a study by Li et al.[4] Note: Chemical shifts can be influenced by concentration and temperature.

Experimental Protocol for Cross-Validation of NMR Spectra

Reproducible and reliable cross-validation of NMR data requires meticulous attention to experimental detail. The following protocol outlines the key steps for comparing the NMR spectrum of a compound in Chloroform-d with that in another solvent.

1. Sample Preparation:

• Analyte Purity: Ensure the analyte is of high purity to avoid signals from impurities complicating the spectra.

• Solvent Selection: Choose high-purity deuterated solvents (≥99.8 atom % D). In this example, Chloroform-d and DMSO-d₆ are used.

• Concentration: Prepare solutions of the same concentration for the analyte in both solvents. A typical concentration for ¹H NMR is 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.[5][6]

• Internal Standard: For precise comparison, add an internal standard such as Tetramethylsilane (TMS) to both samples. TMS is set to 0.00 ppm and provides a stable reference point.[6]

• Dissolution: Ensure the analyte is fully dissolved. Gentle vortexing or sonication may be used.[6]

• Transfer: Filter the solution into a clean, dry NMR tube to a height of approximately 4-5 cm.[5]

2. NMR Data Acquisition:

• Spectrometer Setup: Use the same NMR spectrometer and probe for acquiring spectra in both solvents to minimize instrumental variations.

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent.[6] Perform shimming to optimize the magnetic field homogeneity for each sample.

• Acquisition Parameters: Use identical acquisition parameters for both samples, including:

  • Number of scans

  • Spectral width

  • Acquisition time

  • Relaxation delay

• Temperature: Maintain a constant temperature for both measurements, as chemical shifts can be temperature-dependent.[4]

3. Data Processing and Analysis:

• Referencing: Reference both spectra to the internal standard (TMS at 0.00 ppm).

• Peak Picking and Integration: Identify and list the chemical shifts and integrals of all signals in both spectra.

• Comparison: Compare the chemical shifts, multiplicities, and coupling constants for each signal between the two spectra. Calculate the chemical shift difference (Δδ = δ_solvent2 - δ_solvent1) for each proton.

Workflow for NMR Spectra Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of NMR spectra between Chloroform-d and an alternative solvent.

Workflow for NMR spectra cross-validation.

Conclusion

References

• 1. quora.com [quora.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.de [thieme-connect.de]
• 5. benchchem.com [benchchem.com]
• 6. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]

Navigating the Magnetic Environment: A Comparative Guide to Chemical Shifts in Chloroform-d and Acetone-d6

For researchers, scientists, and professionals in drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. The choice of deuterated solvent is a critical parameter that can significantly influence the resulting spectrum. This guide provides an objective comparison of chemical shifts for common organic compounds in two frequently used NMR solvents: Chloroform-d (CDCl₃) and Acetone-d6 (B32918), supported by experimental data and protocols.

The chemical shift of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment. A change in solvent can alter this environment through various intermolecular interactions, such as hydrogen bonding, polarity effects, and anisotropic effects. Understanding these solvent-induced shifts is crucial for accurate spectral interpretation and structure verification. Chloroform-d is a relatively non-polar solvent, while acetone-d6 possesses a higher polarity and is a hydrogen bond acceptor. These differences in properties lead to noticeable variations in the chemical shifts of solute molecules.

Comparative Analysis of Chemical Shifts

The following table summarizes the ¹H and ¹³C NMR chemical shifts of various common organic compounds and functional groups in Chloroform-d and Acetone-d6. The data highlights the typical changes observed when moving from a less polar to a more polar, aprotic solvent.

Compound/Functional Group	Nucleus	Chemical Shift (δ) in CDCl₃ (ppm)	Chemical Shift (δ) in Acetone-d6 (ppm)	Δδ (δ_Acetone - δ_CDCl₃)
Residual Solvent Peak	¹H	7.26	2.05	-5.21
¹³C	77.16	206.26, 29.84	N/A
Water	¹H	~1.56	~2.84	~+1.28
Acetone (B3395972)	¹H	2.17	2.09	-0.08
¹³C	206.7	206.7	0.0
Methanol	¹H (-OH)	Variable (~1.5)	Variable (~3.0-4.0)	Variable
¹H (-CH₃)	3.49	3.31	-0.18
¹³C (-CH₃)	49.9	49.0	-0.9
Ethanol	¹H (-OH)	Variable	Variable	Variable
¹H (-CH₂)	3.72	3.58	-0.14
¹H (-CH₃)	1.25	1.16	-0.09
Toluene	¹H (Aromatic)	7.29-7.17	7.30-7.15	Minimal
¹H (-CH₃)	2.36	2.32	-0.04
tert-Butanol	¹H (-OH)	Variable	Variable	Variable
¹H (-C(CH₃)₃)	1.28	1.18	-0.10

Note: Chemical shifts can be concentration and temperature-dependent. The values presented are typical and sourced from publicly available data. The significant difference in the residual ¹H peak of the solvents themselves is a key distinguishing feature in the spectra.

Generally, protons attached to heteroatoms that can act as hydrogen bond donors (e.g., -OH, -NH) exhibit the most significant downfield shifts in acetone-d6 compared to chloroform-d, due to the strong hydrogen bonding with the acetone carbonyl group. Protons in proximity to polar functional groups also tend to experience noticeable shifts.

Experimental Protocols

Accurate and reproducible NMR data acquisition relies on meticulous sample preparation. The following are generalized protocols for preparing NMR samples in Chloroform-d and Acetone-d6.

Materials:

• High-quality NMR tubes (e.g., Wilmad 528-PP or equivalent)

• Deuterated solvents: Chloroform-d (CDCl₃, with or without TMS) and Acetone-d6 ((CD₃)₂CO, with or without TMS)

• Analyte (solid or liquid)

• Glass vials

• Pasteur pipettes and bulbs

• Filter (e.g., cotton plug or syringe filter) if the sample contains particulates

Procedure for Solid Samples:

• Weigh approximately 1-10 mg of the solid analyte for ¹H NMR (or 10-50 mg for ¹³C NMR) into a clean, dry glass vial.[1]

• Add approximately 0.5-0.7 mL of the chosen deuterated solvent (CDCl₃ or Acetone-d6) to the vial.[1][2]

• Gently agitate or vortex the vial to dissolve the sample completely. If the sample does not fully dissolve, it may be necessary to use a different solvent or accept a saturated solution.

• If any particulate matter is present, filter the solution through a small cotton plug placed in a Pasteur pipette directly into the NMR tube. This prevents line broadening and potential damage to the spectrometer.[2]

• Ensure the liquid height in the NMR tube is approximately 4-5 cm.[2]

• Cap the NMR tube securely and wipe the outside with a lint-free tissue (e.g., Kimwipe) moistened with a non-deuterated solvent like acetone or isopropanol (B130326) to remove any contaminants.[3]

Procedure for Liquid Samples:

• For a neat liquid, add 1-2 drops of the analyte directly into the NMR tube.

• Carefully add approximately 0.5-0.7 mL of the deuterated solvent.

• Cap the tube and invert several times to ensure thorough mixing.

• Proceed with cleaning the outside of the tube as described for solid samples.

Understanding Solvent-Induced Chemical Shifts

The interaction between the analyte and the solvent molecules is the primary cause of the observed differences in chemical shifts. The following diagram illustrates the conceptual relationship between the solvent environment and the shielding of a nucleus.

Caption: Solvent effects on nuclear shielding.

This diagram illustrates how different solvent environments, such as the less interactive Chloroform-d and the more interactive Acetone-d6, can alter the electronic shielding around a nucleus, leading to different observed chemical shifts. The polarity and hydrogen bonding capacity of the solvent are key factors in this phenomenon.[4] The choice between Chloroform-d and Acetone-d6 will depend on the solubility of the analyte and the specific structural features of interest. For compounds with labile protons, the use of a hydrogen bond accepting solvent like Acetone-d6 can provide valuable information that might be obscured in a less interactive solvent like Chloroform-d.

References

• 1. sites.uclouvain.be [sites.uclouvain.be]
• 2. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 3. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 4. quora.com [quora.com]

A Comparative Analysis of Chloroform-d Purity from Leading Suppliers

Key Purity Parameters

The quality of Chloroform-d is primarily assessed based on the following parameters:

• Isotopic Purity (atom % D): This indicates the percentage of deuterium (B1214612) atoms relative to the total number of hydrogen isotopes (protium and deuterium) at the hydrogenated position of the chloroform (B151607) molecule. Higher isotopic purity is crucial for minimizing the residual solvent peak in ¹H NMR spectra.

• Water Content (ppm or %): Water is a common impurity in deuterated solvents and can obscure signals of interest in the NMR spectrum. It is typically measured by Karl Fischer titration.

• Chemical Purity (%): This refers to the absence of other organic compounds. These impurities can arise from the manufacturing process or degradation of the solvent. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying and quantifying such impurities.

• Stabilizer: Chloroform-d can degrade over time to form acidic byproducts. A stabilizer, such as silver foil or amylene, is often added to inhibit this process.

Comparative Data

The following table summarizes the typical purity specifications of Chloroform-d from various reputable suppliers. The data presented is a synthesis of information from publicly available Certificates of Analysis (COA) and product specifications. It is important to note that batch-to-batch variability can occur, and users should always refer to the COA provided with their specific product.

Supplier	Product Grade	Isotopic Purity (atom % D)	Water Content	Chemical Purity (%)	Stabilizer
Sigma-Aldrich	NMR Spectroscopy Grade	≥ 99.8	≤ 0.01%	≥ 99.5	Silver foil or Amylene
High Purity	≥ 99.96	≤ 0.005%	≥ 99.8	Silver foil
Cambridge Isotope Laboratories (CIL)	Standard	≥ 99.8	Not specified	≥ 99.5	Silver foil
High Purity	≥ 99.96	Not specified	≥ 99.5	Silver foil
Acros Organics (Fisher Scientific)	For NMR	≥ 99.8	Not specified	Not specified	Silver foil or None
Eurisotop	NMR Grade	≥ 99.8	≤ 0.01%	Not specified	Silver foil
ARMAR Isotopes	NMR Grade	≥ 99.8	Not specified	Not specified	Not specified
FUJIFILM Wako Chemicals	High Purity	≥ 99.8	Not specified	≥ 99.9% (GC)	Not specified

Experimental Workflow for Purity Assessment

A systematic approach is essential for the comprehensive evaluation of Chloroform-d purity. The following workflow outlines the key experimental procedures.

Experimental workflow for assessing the purity of Chloroform-d.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Determination of Isotopic Purity by ¹H NMR Spectroscopy

Objective: To determine the isotopic enrichment of deuterium in Chloroform-d by quantifying the residual protio-chloroform (CHCl₃) signal.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Procedure:

• Sample Preparation:

  • Add approximately 0.6 mL of the Chloroform-d sample to a clean, dry 5 mm NMR tube.

  • Add a known amount of a suitable internal standard with a well-resolved singlet peak (e.g., 1,3,5-trimethoxybenzene) for quantification.

• Data Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to allow for full relaxation and accurate integration.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio for the residual CHCl₃ peak.

• Data Processing and Analysis:

  • Process the spectrum using appropriate software (e.g., MestReNova, TopSpin).

  • Carefully integrate the residual CHCl₃ peak (typically around 7.26 ppm) and the peak of the internal standard.

  • Calculate the concentration of residual CHCl₃ relative to the internal standard.

  • The isotopic purity (atom % D) is calculated as:

Identification of Volatile Impurities by GC-MS

Objective: To identify and quantify volatile organic impurities in the Chloroform-d sample.

Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Procedure:

• Sample Preparation:

  • Dilute the Chloroform-d sample in a high-purity solvent (e.g., hexane) if necessary.

• GC-MS Conditions:

  • Injector: Split/splitless injector, typically in split mode with a high split ratio to avoid column overloading.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 250 °C) to separate compounds with a wide range of boiling points.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Electron Ionization (EI) mode with a scan range of m/z 35-300.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Compare the mass spectrum of each peak with a reference library (e.g., NIST) to identify the corresponding compound.

  • Quantify the impurities by comparing their peak areas to that of an internal or external standard.

Determination of Water Content by Karl Fischer Titration

Objective: To accurately measure the water content in the Chloroform-d sample.

Instrumentation: Coulometric or Volumetric Karl Fischer Titrator.

Procedure:

• Titrator Preparation:

  • Ensure the titrator is clean, dry, and equilibrated with the Karl Fischer reagent.

  • Perform a pre-titration to neutralize any residual moisture in the titration cell.

• Sample Analysis:

  • Using a dry syringe, inject a known volume or weight of the Chloroform-d sample into the titration cell.

  • The titrator will automatically titrate the water present in the sample and display the result, typically in ppm (parts per million) or as a percentage.

• Quality Control:

  • Run a blank analysis to determine the background moisture level.

  • Analyze a certified water standard to verify the accuracy of the instrument.

Conclusion

The purity of Chloroform-d is a critical factor for obtaining reliable and reproducible results in NMR spectroscopy and other sensitive analytical applications. While most reputable suppliers provide high-purity products, the specific levels of isotopic enrichment, water content, and other chemical impurities can vary. Researchers should carefully consider the requirements of their experiments and consult the supplier's Certificate of Analysis to select the most appropriate grade of Chloroform-d. The experimental protocols outlined in this guide provide a framework for the in-house verification of solvent purity, ensuring the highest quality data in their research endeavors.

A Comparative Analysis of Stabilized vs. Unstabilized Chloroform-d for High-Precision Applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy, the choice of solvent is paramount to obtaining high-quality, reproducible data. Deuterated chloroform (B151607) (chloroform-d, CDCl₃) is one of the most commonly used solvents due to its excellent solubilizing properties for a wide range of organic compounds and its relatively low cost. However, the inherent instability of chloroform-d presents a significant challenge that can compromise experimental integrity. This guide provides a comprehensive comparative analysis of stabilized and unstabilized chloroform-d, offering experimental data and detailed protocols to assist researchers in making informed decisions for their specific applications.

The Inherent Instability of Chloroform-d

Chloroform-d, like its non-deuterated counterpart, is susceptible to degradation, primarily through a free-radical-mediated oxidation process.[1] This degradation is accelerated by exposure to light and oxygen, leading to the formation of several highly reactive and detrimental byproducts, including phosgene (B1210022) (COCl₂), hydrogen chloride (HCl), and chlorine (Cl₂).[1][2]

The presence of these degradation products can have severe consequences for chemical analysis:

• Sample Degradation: The acidic nature of HCl and the high reactivity of phosgene can degrade sensitive analytes, leading to the appearance of unexpected signals in the NMR spectrum and, in some cases, complete decomposition of the compound of interest.[3]

• pH-Dependent Spectral Shifts: The introduction of acidic byproducts alters the chemical environment of the sample, causing significant shifts in the resonance of pH-sensitive protons. This can lead to misinterpretation of spectra and hinder accurate structural elucidation.[4][5]

• Irreproducible Results: The extent of chloroform-d degradation can vary between batches and even within the same bottle over time, leading to inconsistent and unreliable experimental outcomes.[4]

To mitigate these issues, manufacturers offer stabilized forms of chloroform-d. Understanding the nature of these stabilizers and their impact on the solvent's performance is crucial for any researcher using this ubiquitous NMR solvent.

Comparative Analysis of Stabilized and Unstabilized Chloroform-d

The primary difference between stabilized and unstabilized chloroform-d lies in the presence of additives designed to quench the degradation process. The choice between these two forms depends on the sensitivity of the analytes and the specific requirements of the experiment.

Feature	Unstabilized Chloroform-d	Stabilized Chloroform-d
Composition	Pure CDCl₃	CDCl₃ with added stabilizers (e.g., silver foil, potassium carbonate)
Stability	Prone to rapid degradation upon exposure to light and air, forming acidic byproducts.[1]	Significantly more stable over longer periods. Stabilizers neutralize acidic byproducts and scavenge free radicals.[6]
Shelf Life	Short. Should be used immediately after opening or purified before use.	Longer. Can be stored for extended periods, especially when refrigerated and protected from light.
Ideal Use Case	For immediate use with non-sensitive samples or when the presence of stabilizers could interfere with the experiment.	Recommended for most applications, especially with acid-sensitive compounds, for long-term storage, and to ensure reproducibility.[3]
Potential Issues	Formation of phosgene and HCl can lead to sample degradation and spectral artifacts.[4][5]	Stabilizers themselves could potentially interact with highly reactive analytes, although this is rare for common stabilizers like silver.

Common Stabilization Methods

For NMR applications, stabilizers are chosen for their efficacy and their minimal interference with the NMR spectrum.

• Silver Foil: Often added to bottles of chloroform-d, silver acts as a radical scavenger and reacts with halogenated degradation products to form insoluble silver halides.[6] This is a popular method as it does not introduce any soluble impurities that could appear in the NMR spectrum.

• Potassium Carbonate (K₂CO₃): A solid, basic salt that can be added to neutralize the acidic byproducts (HCl) of chloroform-d degradation.[1] It is effective but requires careful separation of the solvent before use to avoid introducing particulate matter into the NMR tube.

• Organic Stabilizers (e.g., Ethanol, Amylene): While effective at preventing degradation, these are generally avoided in chloroform-d intended for NMR spectroscopy because they introduce their own signals into the spectrum, which can complicate analysis.[7]

Experimental Evidence: The Impact of Unstabilized Chloroform-d on NMR Spectra

The use of unstabilized or degraded chloroform-d can have a visually dramatic effect on the NMR spectra of sensitive compounds. A study by Reifner et al. (2022) demonstrated the impact of untreated versus purified chloroform-d on the ¹H NMR spectrum of a fat extract from egg yolk.

As shown in the comparative spectra, the use of untreated chloroform-d resulted in significant signal shifting and broadening, particularly for the protons of phosphatidylcholine and phosphatidylethanolamine.[5] This is attributed to the acidic environment created by the degradation products. In contrast, the spectrum obtained using chloroform-d that had been purified to remove these acidic components showed sharp, well-resolved signals at their expected chemical shifts.

Experimental Protocols

To ensure the quality of chloroform-d for sensitive experiments, researchers can employ the following protocols for testing and purification.

Protocol 1: Testing for Acidity in Chloroform-d

This protocol provides a rapid and simple method to assess the acidity of a chloroform-d sample.

Materials:

• Chloroform-d sample

• Distilled water (pH 5.0-7.0)

• Bromothymol blue indicator solution (0.04% w/v)

• Two clean test tubes

Procedure:

• Prepare the Blank: In one test tube, add 2 mL of distilled water. This will serve as the color reference.

• Prepare the Sample: In the second test tube, add 1 mL of the chloroform-d sample and 1 mL of distilled water.

• Add Indicator: Add 2 drops of the bromothymol blue solution to each test tube.

• Observe: Vigorously shake both tubes and then allow the layers to separate. Compare the color of the aqueous layer in the sample tube to the blank.

  • Neutral (Pass): The aqueous layer in the sample tube remains blue-green, similar to the blank.

  • Acidic (Fail): The aqueous layer in the sample tube turns yellow, indicating the presence of acidic impurities.

Protocol 2: Purification of Acidic Chloroform-d using Sodium Carbonate

This protocol, adapted from Reifner et al. (2022), is effective for neutralizing and drying acidic chloroform-d.

Materials:

• Acidic chloroform-d

• 10% (w/v) aqueous sodium carbonate (Na₂CO₃) solution

• Anhydrous, oven-dried sodium carbonate (solid)

• Separatory funnel

• Clean, dry amber glass bottle for storage

Procedure:

• Washing: In a separatory funnel, combine the acidic chloroform-d with approximately half its volume of the 10% sodium carbonate solution.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Phase Separation: Allow the layers to fully separate. The lower layer is the chloroform-d.

• Collection: Carefully drain the lower chloroform-d layer into a clean, dry flask.

• Drying: Add a small amount of anhydrous, oven-dried sodium carbonate to the collected chloroform-d. Swirl the flask and let it stand for several hours, or overnight, to remove residual water.

• Decanting: Carefully decant or filter the purified chloroform-d into a clean, dry amber glass bottle for storage. For optimal stability, store over a small amount of fresh, oven-dried sodium carbonate or silver foil.

Visualizing the Degradation and Stabilization Process

The following diagrams illustrate the key chemical pathways and experimental workflows discussed in this guide.

References

• 1. preprints.org [preprints.org]
• 2. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

literature references for chemical shifts in Chloroform-d

A Comprehensive Guide to Chemical Shifts of Common Laboratory Solvents in Chloroform-d

For researchers, scientists, and professionals in drug development, accurate identification of signals in Nuclear Magnetic Resonance (NMR) spectra is paramount. Samples are often contaminated with residual solvents from synthesis, purification, or the NMR tube itself. This guide provides a comprehensive comparison of ¹H and ¹³C NMR chemical shifts for common laboratory solvents and other impurities when using Chloroform-d (CDCl₃) as the NMR solvent. The data presented is compiled from highly reputable literature sources, ensuring accuracy and reliability for your research needs.

Data Presentation: Chemical Shifts in CDCl₃

The chemical shifts of the residual protons in deuterated solvents are a key reference point. For Chloroform-d, the residual CHCl₃ signal is observed at approximately 7.26 ppm in ¹H NMR and 77.2 ppm in ¹³C NMR.[1] All other chemical shifts are reported relative to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.[2][3]

The following tables summarize the ¹H and ¹³C NMR chemical shifts of common laboratory solvents and impurities in CDCl₃. It is important to note that chemical shift values can be influenced by factors such as concentration, temperature, and the presence of other solutes.[4][5][6]

Table 1: ¹H NMR Chemical Shifts of Common Solvents and Impurities in CDCl₃

Compound	Chemical Shift (δ, ppm)	Multiplicity
Acetone	2.17	s
Acetonitrile	2.10	s
Benzene	7.36	s
tert-Butanol	1.28	s
Chloroform (B151607)	7.26	s
Cyclohexane	1.43	s
1,2-Dichloroethane	3.73	s
Dichloromethane	5.30	s
Diethyl ether	3.48 (q), 1.21 (t)	q, t
Dimethylformamide (DMF)	8.03 (s), 2.92 (s), 2.88 (s)	s, s, s
Dimethyl sulfoxide (B87167) (DMSO)	2.54	s
1,4-Dioxane	3.71	s
Ethanol	3.72 (q), 1.25 (t)	q, t
Ethyl acetate	4.12 (q), 2.05 (s), 1.26 (t)	q, s, t
n-Hexane	1.29 (m), 0.88 (t)	m, t
Methanol	3.49	s
n-Pentane	1.28 (m), 0.89 (t)	m, t
2-Propanol	4.12 (sept), 1.22 (d)	sept, d
Pyridine	8.62 (m), 7.69 (m), 7.32 (m)	m, m, m
Tetrahydrofuran (THF)	3.76 (m), 1.85 (m)	m, m
Toluene	7.27-7.17 (m), 2.36 (s)	m, s
Water	1.56	s

Data compiled from Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. J. Org. Chem. 1997, 62, 7512-7515 and subsequent publications.[2][3][4]

Table 2: ¹³C NMR Chemical Shifts of Common Solvents and Impurities in CDCl₃

Compound	Chemical Shift (δ, ppm)
Acetone	206.7, 30.6
Acetonitrile	117.7, 1.3
Benzene	128.4
tert-Butanol	68.9, 31.6
Chloroform	77.2
Cyclohexane	27.1
1,2-Dichloroethane	44.9
Dichloromethane	53.8
Diethyl ether	66.0, 15.2
Dimethylformamide (DMF)	162.5, 36.2, 31.1
Dimethyl sulfoxide (DMSO)	40.5
1,4-Dioxane	67.2
Ethanol	58.6, 18.4
Ethyl acetate	171.1, 60.3, 21.0, 14.2
n-Hexane	31.8, 22.8, 14.2
Methanol	49.9
n-Pentane	34.6, 22.7, 14.0
2-Propanol	64.0, 25.4
Pyridine	150.2, 135.9, 123.6
Tetrahydrofuran (THF)	67.9, 25.7
Toluene	137.9, 129.2, 128.3, 125.5, 21.4

Data compiled from Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. J. Org. Chem. 1997, 62, 7512-7515 and subsequent publications.[2][3][4]

Experimental Protocols

The referenced data was primarily collected using the following general experimental methodology:

Sample Preparation: Stock solutions of the impurity compounds were prepared.[3][4] For ¹H NMR, a small volume (typically a few microliters) of the impurity or a stock solution was added to approximately 0.6 mL of deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.[4] For ¹³C NMR, a slightly more concentrated sample was often used.[2] Tetramethylsilane (TMS) was added as an internal reference standard for chemical shifts (δ = 0.00 ppm).[2][4] Deuterated chloroform (CDCl₃) is commercially available from suppliers like Cambridge Isotope Laboratories.[7][8]

NMR Data Acquisition: NMR spectra were acquired on spectrometers operating at various frequencies (e.g., 300, 500, or 600 MHz for ¹H).[3][4] Spectra were typically recorded at room temperature (approximately 298 K or 24-25 °C).[3][4] The residual solvent peak of CDCl₃ was used to lock the magnetic field frequency.

Data Referencing: All ¹H and ¹³C chemical shifts were referenced to the TMS signal at 0.00 ppm.[2] The residual solvent peak (CHCl₃ in CDCl₃) can also be used as a secondary reference, with its chemical shift calibrated against TMS.[1]

Visualization of the NMR Referencing Workflow

The following diagram illustrates the logical workflow for identifying and referencing chemical shifts of impurities in an NMR spectrum using Chloroform-d.

Caption: Workflow for NMR sample preparation, data acquisition, and spectral analysis in CDCl₃.

References

• 1. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. thieme-connect.de [thieme-connect.de]
• 6. Numare Spectralab Inc. [web.stanford.edu]
• 7. Chloroform-d – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 8. labstandards.eu [labstandards.eu]

A Comparative Guide to the Reproducibility of NMR Experiments Using Chloroform-d

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of deuterated chloroform (B151607) (Chloroform-d, CDCl₃) in Nuclear Magnetic Resonance (NMR) spectroscopy, with a focus on experimental reproducibility. While Chloroform-d is one of the most widely used solvents in NMR due to its excellent solubilizing properties for a broad range of organic compounds and its relatively low cost, its chemical stability can present significant challenges to the reproducibility of NMR experiments.[1][2] This guide outlines these challenges, provides supporting data, and details experimental protocols to mitigate these issues, ensuring the acquisition of reliable and reproducible NMR data.

The Critical Role of Deuterated Solvents in NMR Reproducibility

Deuterated solvents are fundamental to ¹H NMR spectroscopy as they minimize overwhelming signals from the solvent's protons, which would otherwise obscure the analyte's signals.[3][4] In these solvents, hydrogen atoms (¹H) are replaced by deuterium (B1214612) (²H), an isotope that resonates at a different frequency.[3] Furthermore, modern NMR spectrometers utilize the deuterium signal to stabilize, or "lock," the magnetic field, which is essential for the stability and reproducibility of the experiment.[4]

Chloroform-d: A Double-Edged Sword for Reproducibility

Chloroform-d is a versatile and widely used solvent for non-polar organic compounds.[2][4] Its residual proton signal at approximately 7.26 ppm is a sharp singlet, often used as a convenient internal reference.[3][5] However, the chemical instability of Chloroform-d is a significant drawback that can directly impact the reproducibility of NMR spectra.[1][6]

Over time, particularly when exposed to light and oxygen, Chloroform-d can decompose to form acidic byproducts, primarily hydrochloric acid (HCl) and phosgene.[1] These impurities can react with sensitive analytes or alter the chemical environment of the sample, leading to:

• Irreproducible Chemical Shifts: The presence of acidic impurities can cause significant shifts in the resonance frequencies of analyte protons, especially those sensitive to pH changes. This is particularly problematic in metabolomics and other studies requiring high data fidelity.[1]

• Signal Attenuation and Broadening: Chemical reactions between the analyte and solvent degradation products can lead to a decrease in signal intensity or signal broadening over time.

• Appearance of New Signals: Reaction byproducts can introduce new, unexpected signals in the spectrum, complicating data interpretation.

These effects are especially detrimental in non-targeted analyses and chemometric studies where high reproducibility is a prerequisite for reliable data evaluation.[1]

Enhancing Reproducibility: Mitigation of Chloroform-d Decomposition

To address the issue of Chloroform-d decomposition, a simple and effective purification method can be employed to remove acidic impurities prior to use. This involves washing the deuterated chloroform with a concentrated solution of a weak base, such as disodium (B8443419) carbonate (Na₂CO₃), followed by drying.[1] This "mitigated" Chloroform-d demonstrates significantly improved spectral reproducibility.

The following table summarizes the qualitative impact of using untreated versus mitigated Chloroform-d on the reproducibility of ¹H NMR spectra of a fat extract from trout samples.

Feature	Untreated Chloroform-d	Mitigated Chloroform-d
Chemical Shift Reproducibility	Poor, with noticeable signal shifts between replicate samples, particularly for polar metabolites.	Excellent, with highly consistent chemical shifts across replicate samples.
Signal Shape Consistency	Variable, with changes in signal shape observed for certain analytes.	Consistent, with uniform signal shapes in replicate measurements.
Data Reliability for Chemometrics	Low, as signal shifts can lead to erroneous binning and flawed multivariate data analysis.	High, providing a solid foundation for reliable chemometric evaluation.

Data summarized from a study on the mitigation of deuterated chloroform decomposition.[1]

Experimental Protocols

Protocol 1: Mitigation of Deuterated Chloroform

This protocol describes a method to remove acidic decomposition products from Chloroform-d to enhance the reproducibility of NMR experiments.

Materials:

• Deuterated Chloroform (Chloroform-d, CDCl₃)

• Concentrated disodium carbonate (Na₂CO₃) solution

• Anhydrous disodium carbonate (Na₂CO₃), oven-dried

• Separatory funnel

• Glassware (flasks, beakers)

• PTFE-lined caps (B75204) and seals

Procedure:

• In a separatory funnel, wash the deuterated chloroform with a concentrated disodium carbonate solution.

• Gently swirl the mixture, periodically venting the funnel to release any pressure buildup.

• Allow the layers to separate and discard the aqueous (upper) layer.

• Transfer the chloroform-d layer to a clean, dry flask.

• Add oven-dried, anhydrous disodium carbonate to the chloroform-d to act as a desiccant.

• Swirl the mixture and allow it to stand until the chloroform-d is clear.

• Carefully decant or filter the purified chloroform-d into a clean, dry storage bottle with a PTFE-lined cap.

• Store the mitigated chloroform-d in the dark and under an inert atmosphere if possible.

Caution: Chloroform is a hazardous chemical. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 2: Assessing NMR Reproducibility

This protocol provides a general workflow for evaluating the reproducibility of NMR spectra using a given solvent.

Objective: To assess the variability of chemical shifts and signal integrals of a standard compound in a deuterated solvent over multiple measurements.

Materials:

• NMR Spectrometer

• High-quality NMR tubes

• Deuterated solvent (e.g., Chloroform-d, mitigated Chloroform-d, DMSO-d6)

• Standard compound with well-resolved signals (e.g., a stable organic molecule with known structure)

• Internal reference standard (e.g., Tetramethylsilane - TMS)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the standard compound in the chosen deuterated solvent at a known concentration.

  • Add a small amount of TMS as an internal reference.

  • Aliquot the stock solution into multiple high-quality NMR tubes.

• NMR Data Acquisition:

  • For each sample, acquire a ¹H NMR spectrum using a standardized acquisition protocol. Key parameters to keep constant include:

    • Pulse sequence

    • Number of scans

    • Relaxation delay (D1)

    • Acquisition time

    • Temperature

  • Ensure proper locking and shimming for each sample.

• Data Processing:

  • Apply identical processing parameters to all spectra, including:

    • Fourier transformation

    • Phase correction

    • Baseline correction

  • Reference all spectra to the TMS signal at 0.00 ppm.

• Data Analysis:

  • For each spectrum, record the chemical shifts and integrals of pre-defined, well-resolved signals from the standard compound.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD) for the chemical shifts and integrals across all replicate samples.

  • Compare the RSD values obtained with different solvents to assess their relative reproducibility.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for assessing NMR reproducibility and the logical relationship between Chloroform-d decomposition and its impact on spectral quality.

Workflow for Assessing NMR Reproducibility.

Impact of Chloroform-d Decomposition.

Comparison with Alternative Solvents

While mitigated Chloroform-d offers improved reproducibility, certain applications may benefit from the use of alternative deuterated solvents. The choice of solvent should always be guided by the solubility of the analyte and the desired experimental conditions.[3]

Solvent	Key Properties Affecting Reproducibility
Chloroform-d (CDCl₃)	Prone to decomposition, leading to acidic impurities that can cause irreproducible chemical shifts. Mitigation is recommended for sensitive samples.
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	Highly polar and hygroscopic, which can lead to a broad water peak that may obscure analyte signals. Generally stable and less prone to decomposition than Chloroform-d.
Acetone-d₆	Aprotic and less reactive than Chloroform-d. Its residual solvent peak is a quintet which may be less convenient for referencing than the singlet of Chloroform-d.
Methanol-d₄ (CD₃OD)	A protic solvent that can exchange with labile protons on the analyte, potentially simplifying spectra but also leading to loss of information. The residual solvent peak is a quintet.
Deuterium Oxide (D₂O)	Used for water-soluble samples. The chemical shift of the residual HDO peak is highly dependent on temperature and pH, requiring careful control for reproducibility.

Conclusion

Chloroform-d remains a valuable and versatile solvent for NMR spectroscopy. However, for researchers, scientists, and drug development professionals who require high levels of experimental reproducibility, it is crucial to be aware of the potential for solvent decomposition and its impact on spectral quality. By implementing a simple mitigation protocol to remove acidic impurities, the reproducibility of NMR experiments using Chloroform-d can be significantly enhanced. For highly sensitive samples or when absolute reproducibility is paramount, the use of alternative, more stable deuterated solvents should be considered, always taking into account the solubility and chemical properties of the analyte.

References

• 1. mdpi.com [mdpi.com]
• 2. nmrs.io [nmrs.io]
• 3. benchchem.com [benchchem.com]
• 4. myuchem.com [myuchem.com]
• 5. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Chloroform-d: A Guide for Laboratory Professionals

The safe management and disposal of deuterated chloroform (B151607) (chloroform-d, CDCl₃) is critical for ensuring laboratory safety and environmental protection. Due to its hazardous nature, chloroform-d is classified as a regulated hazardous waste and must be handled with stringent protocols.[1] This guide provides essential, step-by-step information for researchers, scientists, and drug development professionals on its proper disposal.

Immediate Safety and Handling

Before handling or disposing of chloroform-d, it is imperative to be aware of its associated hazards. It is harmful if swallowed, toxic if inhaled, causes skin and serious eye irritation, and is a suspected carcinogen and reproductive toxin.[2] Prolonged or repeated exposure can cause damage to organs such as the liver and kidneys.[3][4]

Essential Personal Protective Equipment (PPE) includes:

• Eye/Face Protection: Chemical safety goggles and/or a face shield are required.[2][3]

• Hand Protection: Handle with chemical-resistant gloves (inspect before use).[2][4]

• Body Protection: Wear a lab coat and other protective clothing to prevent skin exposure.[3][5]

• Respiratory Protection: All procedures must be conducted in a certified chemical fume hood to avoid inhaling vapors.[1][6][7]

Step-by-Step Disposal Protocol

The disposal of chloroform-d must adhere to local, state, and federal regulations. Never pour chloroform-d down the drain or dispose of it with regular trash, as this is illegal and poses a severe environmental risk.[1]

1. Waste Segregation:

• Chloroform-d is a halogenated solvent .

• It is crucial to collect it in a waste container designated exclusively for halogenated organic solvents.

• Do not mix chloroform-d with non-halogenated solvents, as this can create dangerous reactions and significantly increase disposal costs. The entire mixture would have to be treated as more expensive halogenated waste.

2. Containerization and Labeling:

• Use a suitable, dedicated container that is puncture-proof, resistant to solvents, and has a tightly sealing cap.[1][5]

• The container must be clearly labeled as "Hazardous Waste" and specify its contents (e.g., "Waste Chloroform-d," "Halogenated Organic Solvents").[1][6]

• Keep the waste container closed at all times except when adding waste to minimize the release of toxic vapors.[1][6]

3. Storage:

• Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from direct sunlight and incompatible materials like strong oxidizing agents.[3][5]

• Ensure the storage location is secure and accessible only to authorized personnel.

4. Final Disposal:

• Disposal must be managed through your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste disposal service.[1]

• These licensed facilities are equipped to handle and treat halogenated solvents via methods such as permitted incineration.[1]

Hazardous Waste Classification

Chloroform and chloroform-d are regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). Understanding its classification is key to compliant disposal.

Parameter	Classification & Details
Waste Type	Halogenated Solvent Waste
EPA Hazardous Waste Code	D022 : Assigned due to the toxicity characteristic.[1][2][3][4] F002 : May also apply if the waste is a spent solvent from specific degreasing or cleaning operations.[3]
Regulatory Threshold (TCLP)	6.0 mg/L[2][3]
Incompatible Materials	Strong oxidizing agents, acids, bases, reactive compounds.[3]

TCLP = Toxicity Characteristic Leaching Procedure. This is the analytical test used to determine if a waste exhibits the toxicity characteristic.

Detailed Laboratory Protocols

Protocol for Waste Collection in the Lab

• Designate a Waste Area: Establish a specific satellite accumulation area within the laboratory, inside a chemical fume hood, for the halogenated waste container.

• Prepare the Container: Before adding the first drop of waste, ensure the container is clean, dry, and properly labeled with a hazardous waste tag.[6]

• Transferring Waste: Use a funnel to carefully pour waste chloroform-d from your experimental apparatus into the designated container. Avoid splashing.

• Seal and Log: Securely cap the container immediately after adding waste. Maintain a log sheet near the container to record the amounts and types of waste added.

• Full Container: Once the container is full (do not overfill; leave 10% headspace), ensure the cap is tight and contact your institution's EHS office for pickup.

Protocol for Spill Management

All spills should be treated as a serious hazard. Always have a chemical spill kit readily available.

• Immediate Actions:

  • Alert personnel in the immediate area and evacuate if necessary.[5]

  • If a large spill occurs (>1 L), evacuate the area, close the doors, and call emergency services and your EHS office immediately.[6]

  • Avoid breathing vapors.[5][6]

• Cleaning Small Spills (<1 L):

  • If you are trained and it is safe to do so, manage the cleanup.

  • Wearing full PPE, control the spill by covering it with an inert absorbent material such as vermiculite, sand, or a commercial sorbent.[2][5]

  • Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Collect the absorbed material using non-sparking tools and place it in a sealable, puncture-proof container.[5]

  • Label the container as "Hazardous Waste: Chloroform-d Spill Debris."

  • Decontaminate the spill surface with a suitable cleaning agent and wipe with paper towels. Dispose of the towels in the same waste container.

  • Arrange for the disposal of the spill debris container through your EHS office.[6]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of chloroform-d waste from the point of generation to its final disposition.

Caption: Workflow for the safe disposal of chloroform-d waste.

References

• 1. wku.edu [wku.edu]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. dec.vermont.gov [dec.vermont.gov]
• 4. media.suweb.site [media.suweb.site]
• 5. pca.state.mn.us [pca.state.mn.us]
• 6. Waste Code [rcrainfo.epa.gov]
• 7. nyu.edu [nyu.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Chloroform-d

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Chloroform-d (Deuterochloroform, CDCl3), a common solvent in NMR spectroscopy. Adherence to these procedures is critical to minimize risks and ensure a safe laboratory environment.

Chloroform-d is a hazardous chemical with multiple health risks. It is harmful if swallowed or inhaled, causes skin and eye irritation, and is a suspected carcinogen and reproductive toxin.[1][2] Prolonged or repeated exposure can cause damage to the liver, kidneys, and central nervous system.[1][2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure to Chloroform-d.

Eye and Face Protection: Always wear chemical safety goggles that comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1] In situations with a risk of splashing, a face shield should be worn in addition to goggles.[3][4]

Skin and Body Protection: A laboratory coat must be worn to protect against skin contact. For direct handling, it is crucial to select appropriate gloves, as Chloroform-d can readily penetrate common laboratory gloves.

Glove Selection: Standard nitrile gloves offer very limited protection and should be avoided for direct or prolonged contact.[3][4] For incidental splash protection, double-gloving with nitrile gloves may be a temporary measure, but gloves must be changed immediately upon contamination.[5]

Glove Material	Breakthrough Time	Recommendation
Nitrile	< 2.5 minutes	Not Recommended for prolonged contact.[3][4]
Viton™	> 8 hours	Recommended
Polyvinyl Alcohol (PVA)	> 8 hours	Recommended (Note: Degrades with water exposure)[3][4]
Butyl Rubber	Variable (check manufacturer)	May be suitable, verify with supplier data.

Respiratory Protection: All work with Chloroform-d must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][3][4] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate vapor cartridge is required.[1] For exposures over 2 ppm, a supplied-air respirator may be necessary.[6]

Operational Plan: A Step-by-Step Guide to Handling Chloroform-d

1. Preparation:

• Ensure a chemical fume hood is operational and available.

• Gather all necessary PPE as outlined above.

• Have a designated and labeled waste container for halogenated solvents ready.

• Locate the nearest eyewash station and safety shower before starting work.

2. Handling and Use:

• Conduct all transfers and handling of Chloroform-d inside a chemical fume hood.[1][4]

• Keep the container of Chloroform-d tightly closed when not in use.[1][4]

• Avoid direct contact with skin, eyes, and clothing.[2]

• Do not eat, drink, or smoke in the work area.[2][7]

• Use the smallest practical quantity for the experiment.[3]

3. In Case of a Spill:

• Minor Spill (inside a fume hood):

  • Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent material into a designated hazardous waste container.

  • Clean the spill area with soap and water.

• Major Spill (outside a fume hood):

  • Evacuate the immediate area and alert others.

  • If safe to do so, increase ventilation by opening windows.

  • Contact your institution's Environmental Health and Safety (EHS) department immediately.[3][4]

4. First Aid Procedures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1][2]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2][4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][2]

Disposal Plan

Proper disposal of Chloroform-d is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all Chloroform-d waste, including contaminated materials, in a clearly labeled, sealed, and compatible container designated for halogenated organic waste.[8]

  • Do not mix Chloroform-d waste with other non-halogenated solvents, as this can complicate and increase the cost of disposal.[9]

• Storage of Waste:

  • Store the waste container in a secondary containment tray within a well-ventilated area, such as a satellite accumulation area or a designated waste storage cabinet.

• Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[8][9]

  • Never dispose of Chloroform-d down the drain or in regular trash.[8][9]

Experimental Workflow for Handling Chloroform-d

The following diagram illustrates the standard workflow for safely handling Chloroform-d in a laboratory setting.

References

• 1. fishersci.com [fishersci.com]
• 2. westliberty.edu [westliberty.edu]
• 3. umdearborn.edu [umdearborn.edu]
• 4. depts.washington.edu [depts.washington.edu]
• 5. safety.duke.edu [safety.duke.edu]
• 6. nj.gov [nj.gov]
• 7. sds.chemdox.com [sds.chemdox.com]
• 8. laballey.com [laballey.com]
• 9. olinchlorinatedorganics.com [olinchlorinatedorganics.com]